Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl

• CAS: 2007909-86-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

Introduction

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a synthetic molecule of interest within contemporary drug discovery and development programs. Its structure incorporates several key pharmacophoric elements: a fluorinated piperidine ring, a benzyl carbamate moiety, and a hydrochloride salt form. This guide provides a comprehensive technical overview of its anticipated chemical properties and stability profile. The insights and protocols detailed herein are designed to equip researchers, medicinal chemists, and formulation scientists with the foundational knowledge required for its effective handling, characterization, and progression through the development pipeline. The strategic incorporation of a fluorine atom and the choice of a hydrochloride salt are deliberate design elements aimed at optimizing physicochemical and pharmacokinetic properties, such as metabolic stability and aqueous solubility.[1]

Chemical and Physical Properties

The overall characteristics of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl are dictated by the interplay of its constituent parts. The hydrochloride salt form is expected to confer improved water solubility and crystallinity compared to the free base.[2][3]

Structural and Physicochemical Data

A summary of the predicted and known properties of structurally related compounds is presented in Table 1. These values provide a baseline for experimental determination.

Property	Predicted/Inferred Value	Rationale and Key Considerations
Molecular Formula	C₁₃H₁₈ClFN₂O₂	Based on the chemical structure.
Molecular Weight	288.75 g/mol	Calculated from the molecular formula.[4]
Appearance	White to off-white crystalline solid	Typical appearance for organic hydrochloride salts.[2]
Aqueous Solubility	High	The hydrochloride salt of the piperidine nitrogen is expected to be highly water-soluble.[2][3]
pKa	~8-10	Estimated for the piperidinium ion. The fluorine atom may slightly decrease the basicity of the piperidine nitrogen.
LogP	1.5 - 2.5 (for the free base)	The benzyl and piperidine groups contribute to lipophilicity, while the carbamate and fluorine add polarity.

Table 1: Predicted Physicochemical Properties

Stereochemistry and Conformation

The "cis" stereochemistry of the 3-amino and 5-fluoro substituents on the piperidine ring will significantly influence the molecule's three-dimensional shape and its interactions with biological targets. The fluorine atom is likely to favor an axial orientation due to hyperconjugation and charge-dipole interactions, which can lead to a more rigid and defined conformation.[1][5][6] Understanding the conformational preferences is crucial for structure-activity relationship (SAR) studies.

Solid-State Stability

The solid-state stability of an active pharmaceutical ingredient (API) is critical for its storage, handling, and formulation into a final drug product. For Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, the primary considerations are polymorphism and hygroscopicity.

Polymorphism

Polymorphism is the ability of a compound to exist in multiple crystalline forms, each with distinct physicochemical properties such as solubility, melting point, and stability.[7][8][9] The presence of undetected or unstable polymorphs can pose a significant risk to drug development.[10]

Experimental Protocol: Polymorph Screening

A comprehensive polymorph screen is essential to identify the most stable crystalline form.

Objective: To identify and characterize all accessible crystalline forms of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Methodology:

• Solvent Crystallization: Dissolve the compound to saturation in a diverse range of solvents (e.g., isopropanol, acetone, ethyl acetate, water, and mixtures thereof) at an elevated temperature. Allow the solutions to cool slowly to ambient temperature and then to 4°C.

• Evaporative Crystallization: Allow solutions of the compound in various volatile solvents to evaporate slowly at ambient temperature.

• Slurry Experiments: Stir a suspension of the compound in different solvents at ambient and elevated temperatures for an extended period (e.g., 7 days) to facilitate conversion to the most stable form.

• Grinding: Gently grind the solid material to induce phase transformations.

• Characterization: Analyze the resulting solids from each experiment using techniques such as X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).

Hygroscopicity

Hydrochloride salts of amines often exhibit hygroscopicity, the tendency to absorb moisture from the air.[2] This can impact the physical and chemical stability of the material, potentially leading to deliquescence and degradation.

Experimental Protocol: Hygroscopicity Assessment

Objective: To determine the hygroscopic nature of the compound.

Methodology:

• Sample Preparation: Place a known amount of the compound in an open container.

• Humidity Chambers: Expose the sample to a range of controlled relative humidity (RH) conditions (e.g., 25%, 50%, 75%, and 95% RH) at a constant temperature (e.g., 25°C).

• Gravimetric Analysis: Monitor the change in mass of the sample over time until equilibrium is reached.

• Characterization: Analyze the samples after exposure to assess any changes in physical form (e.g., by XRPD) or chemical purity (e.g., by HPLC).

Solution-State Stability and Forced Degradation

Understanding the stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl in solution is paramount for formulation development and for predicting its in-vivo fate. Forced degradation studies are a systematic way to identify potential degradation pathways and degradation products under stress conditions.[11]

Potential Degradation Pathways

The primary sites of potential degradation in the molecule are the carbamate and the benzyl groups.

• Hydrolysis of the Carbamate: The carbamate linkage may be susceptible to hydrolysis under acidic or basic conditions, leading to the formation of benzyl alcohol, the corresponding fluorinated aminopiperidine, and carbon dioxide. The rate of hydrolysis is pH-dependent.[12]

• Oxidative Degradation: The benzyl group and the piperidine ring could be susceptible to oxidation.

• Photodegradation: Aromatic systems can be susceptible to degradation upon exposure to light.

Diagram: Potential Degradation Pathways

Caption: Potential degradation pathways of the target compound.

Forced Degradation Studies

Forced degradation studies are conducted under conditions more severe than accelerated stability studies.

Experimental Protocol: Forced Degradation

Objective: To identify the degradation products and pathways of the compound under various stress conditions.

Methodology:

• Acidic Hydrolysis: Treat a solution of the compound with 0.1 M HCl at 60°C for up to 72 hours.

• Basic Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at 60°C for up to 72 hours.

• Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at ambient temperature for up to 72 hours.

• Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 80°C) for up to one week.

• Photostability: Expose a solution of the compound to light according to ICH Q1B guidelines.

• Analysis: At specified time points, analyze the samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Analytical Methodologies

A robust, stability-indicating analytical method is essential for accurately assessing the purity and stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl. High-Performance Liquid Chromatography (HPLC) is the method of choice.[13][14]

Stability-Indicating HPLC Method

A stability-indicating method is one that can separate the drug substance from its degradation products, allowing for the accurate quantification of the active ingredient.

Experimental Protocol: HPLC Method Development

Objective: To develop and validate a stability-indicating HPLC method.

Methodology:

• Column Selection: A reversed-phase C18 column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is likely to provide good separation.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., ~220 nm) is appropriate.

• Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity will be confirmed by analyzing the samples from the forced degradation studies.

Diagram: General Workflow for Stability Assessment

Caption: A logical workflow for the stability assessment of a new chemical entity.

Conclusion

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a molecule with a promising structural design for drug development. Its chemical properties and stability are predicted to be influenced by the interplay of its fluorinated piperidine core, benzyl carbamate functionality, and hydrochloride salt form. A thorough understanding and experimental investigation of its solid-state properties, solution-state stability, and potential degradation pathways are essential for its successful advancement. The protocols and insights provided in this guide offer a robust framework for the comprehensive characterization of this and other similar novel chemical entities.

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Navigating the Conformational Landscape: A Technical Guide to the Structural Analysis and NMR Spectra of cis-5-Fluoropiperidin-3-yl Carbamates

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern drug discovery.[1][2] The unique properties of fluorine, such as its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates.[1][2][3] Among the myriad of fluorinated building blocks, the fluorinated piperidine motif is of particular interest due to the prevalence of the piperidine ring in bioactive molecules.[4][5] This in-depth technical guide focuses on a specific, yet increasingly important subclass: cis-5-fluoropiperidin-3-yl carbamates. We will delve into the nuanced world of their structural analysis and the interpretation of their Nuclear Magnetic Resonance (NMR) spectra, providing a framework for researchers to understand and leverage the conformational intricacies of these valuable compounds.

This guide will navigate through the synthesis, conformational preferences, and detailed NMR spectral analysis (¹H, ¹³C, and ¹⁹F) of this scaffold. By understanding the interplay between the cis-stereochemistry of the fluorine and carbamate substituents and the resulting spectral signatures, researchers can gain deeper insights into the structure-activity relationships of their compounds.

The Architectural Blueprint: Synthesis of the cis-5-Fluoropiperidin-3-yl Carbamate Scaffold

A plausible synthetic route to cis-5-fluoropiperidin-3-yl carbamates commences with the electrophilic fluorination of a suitable N-protected piperidin-3-one. This is followed by a diastereoselective reduction of the resulting fluoroketone to establish the cis relationship between the fluorine and the newly formed hydroxyl group. Subsequent reaction of the hydroxyl group with an isocyanate or a related reagent furnishes the desired carbamate.

Caption: Proposed synthetic pathway to cis-5-fluoropiperidin-3-yl carbamates.

Unveiling the 3D Structure: Conformational Analysis

The piperidine ring predominantly adopts a chair conformation to minimize steric and torsional strain. In the case of cis-5-fluoropiperidin-3-yl carbamates, two chair conformers are in equilibrium. Extensive studies on fluorinated piperidines have revealed a general preference for the fluorine atom to occupy an axial position.[4][5] This preference is attributed to a combination of hyperconjugative effects and electrostatic interactions.

The N-substituent, in this case, a carbamate, also significantly influences the conformational equilibrium. The partial double bond character of the amide bond in the carbamate can introduce A(1,3) strain, which may further stabilize the conformer where the fluorine is axial. The polarity of the solvent is another critical factor, with more polar solvents often favoring the conformer with the larger dipole moment.[4]

Caption: Chair-chair interconversion of cis-5-fluoropiperidin-3-yl carbamate.

Deciphering the Code: NMR Spectral Analysis

NMR spectroscopy is an indispensable tool for the structural elucidation of fluorinated piperidines. The chemical shifts and, more importantly, the coupling constants provide a wealth of information about the stereochemistry and conformational preferences of the molecule.

¹H NMR Spectroscopy

The proton NMR spectrum of cis-5-fluoropiperidin-3-yl carbamates will exhibit characteristic signals for the piperidine ring protons. The proton at C5, geminal to the fluorine, will appear as a complex multiplet due to coupling with both the adjacent protons and the fluorine atom. The proton at C3, bearing the carbamate group, will also be a key diagnostic signal. The magnitude of the vicinal ³J(H,F) coupling constants is particularly informative for determining the dihedral angle and thus the axial or equatorial orientation of the fluorine atom.[4] A large ³J(Hax,Fax) coupling constant (typically > 25 Hz) is indicative of an axial fluorine, while a smaller coupling constant is characteristic of an equatorial fluorine.

Proton	Expected Chemical Shift (ppm)	Expected Multiplicity	Key Coupling Constants (Hz)
H-2	2.5 - 4.0	m
H-3	4.5 - 5.5	m
H-4	1.5 - 2.5	m
H-5	4.0 - 5.0	dtm	³J(H,F)
H-6	2.5 - 4.0	m
NH (carbamate)	5.0 - 8.0	br s
R (carbamate)	Varies	Varies
N-Boc	~1.4	s

Table 1: Predicted ¹H NMR Spectral Data for a Generic N-Boc-cis-5-fluoropiperidin-3-yl Carbamate.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show distinct signals for each carbon of the piperidine ring and the carbamate moiety. The carbon atom bonded to the fluorine (C5) will exhibit a large one-bond ¹J(C,F) coupling constant (typically > 170 Hz). The carbons at C4 and C6 will show smaller two-bond ²J(C,F) couplings. These C-F coupling constants are diagnostic for the presence and position of the fluorine substituent.

Carbon	Expected Chemical Shift (ppm)	Expected ¹J(C,F) (Hz)	Expected ²J(C,F) (Hz)
C-2	40 - 50	-
C-3	65 - 75	-	~20
C-4	30 - 40	-	~20
C-5	85 - 95	>170	-
C-6	40 - 50	-	~20
C=O (carbamate)	150 - 160	-
R (carbamate)	Varies	-
N-Boc (C=O)	~155	-
N-Boc (C(CH₃)₃)	~80	-
N-Boc (CH₃)	~28	-

Table 2: Predicted ¹³C NMR Spectral Data for a Generic N-Boc-cis-5-fluoropiperidin-3-yl Carbamate.

¹⁹F NMR Spectroscopy

¹⁹F NMR spectroscopy provides a direct window into the electronic environment of the fluorine atom.[6] For a cis-5-fluoropiperidin-3-yl carbamate, a single resonance is expected in the ¹⁹F NMR spectrum. The chemical shift of this signal will be influenced by the conformation of the piperidine ring and the nature of the N-substituent and the carbamate group. The coupling of the fluorine to the adjacent protons will result in a complex multiplet in the proton-coupled ¹⁹F spectrum.

Experimental Protocols: A Practical Guide

Synthesis of N-Boc-cis-5-fluoropiperidin-3-ol

• Fluorination of N-Boc-piperidin-3-one: To a solution of N-Boc-piperidin-3-one in a suitable solvent (e.g., THF or DCM), add an electrophilic fluorinating agent (e.g., Selectfluor®) at room temperature. Stir the reaction mixture until completion (monitored by TLC or LC-MS).

• Work-up and Purification: Quench the reaction with a suitable aqueous solution (e.g., saturated NaHCO₃). Extract the aqueous layer with an organic solvent. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain N-Boc-5-fluoropiperidin-3-one.

• Reduction of N-Boc-5-fluoropiperidin-3-one: Dissolve the fluoroketone in a suitable solvent (e.g., methanol or ethanol) and cool to 0 °C. Add a reducing agent (e.g., sodium borohydride) portion-wise. Stir the reaction mixture at 0 °C and then allow it to warm to room temperature.

• Work-up and Purification: Quench the reaction with water and concentrate the solvent. Extract the aqueous layer with an organic solvent. Combine the organic layers, dry, filter, and concentrate. Purify the crude product by flash column chromatography to isolate the cis-5-fluoropiperidin-3-ol. The diastereoselectivity of the reduction can be influenced by the choice of reducing agent and reaction conditions.

Synthesis of N-Boc-cis-5-fluoropiperidin-3-yl Carbamate

• Carbamate Formation: To a solution of N-Boc-cis-5-fluoropiperidin-3-ol in an aprotic solvent (e.g., DCM or THF), add the desired isocyanate (R-NCO) and a catalytic amount of a suitable base (e.g., triethylamine or DMAP).

• Reaction Monitoring and Work-up: Stir the reaction at room temperature until completion. Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to obtain the pure cis-5-fluoropiperidin-3-yl carbamate.

NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• ¹⁹F NMR Acquisition: Acquire a one-dimensional ¹⁹F NMR spectrum. If desired, a proton-coupled ¹⁹F spectrum can also be acquired to observe H-F couplings.

• 2D NMR Experiments: To aid in the complete and unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY, HSQC, and HMBC.

Caption: A typical workflow for the NMR analysis of cis-5-fluoropiperidin-3-yl carbamates.

Conclusion

The structural and spectral analysis of cis-5-fluoropiperidin-3-yl carbamates presents a fascinating case study in the interplay of stereochemistry, conformational preferences, and NMR spectroscopy. While a dedicated, comprehensive study on this specific scaffold is yet to be published, by drawing upon the extensive research on related fluorinated piperidines and carbamates, we can construct a robust framework for their synthesis and characterization. A thorough understanding of the principles outlined in this guide will empower researchers to confidently design, synthesize, and analyze these promising building blocks, ultimately accelerating the discovery of new and improved therapeutics.

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An In-depth Technical Guide to the Organic Solvent Solubility Profile of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride

Foreword: The Imperative of Solubility in Modern Drug Development

In the landscape of pharmaceutical development, the journey from a promising molecular entity to a viable drug product is fraught with challenges. Among the most critical physicochemical properties that dictate the success of an active pharmaceutical ingredient (API) is its solubility. Poor solubility can lead to low bioavailability, hinder formulation development, and ultimately cause the failure of an otherwise potent therapeutic candidate.[1] Approximately 40% of currently marketed drugs and up to 70-90% of candidates in the development pipeline exhibit low aqueous solubility, falling into the Biopharmaceutics Classification System (BCS) classes II and IV.[1][2] This reality underscores the necessity of a comprehensive understanding of an API's solubility profile, not just in aqueous media, but critically, in the organic solvents that are fundamental to its synthesis, purification, crystallization, and formulation.[3][4]

This guide provides a robust framework for characterizing the solubility of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride, a novel heterocyclic compound. Rather than presenting a simple data sheet, this document serves as a strategic and methodological whitepaper for researchers, scientists, and drug development professionals. It elucidates the theoretical underpinnings of solvent selection, provides a detailed, field-proven experimental protocol for solubility determination, and discusses the critical factors that can influence solubility measurements. Our approach is grounded in the principle that a well-designed experimental plan, rooted in scientific first principles, is the most efficient path to generating reliable and actionable data.

Chapter 1: Physicochemical Profile of the Analyte

A predictive understanding of a molecule's behavior begins with a thorough analysis of its structure. Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride is a multifaceted molecule whose solubility characteristics are dictated by the interplay of its distinct functional groups.

• Core Structure: The molecule is a hydrochloride salt. The protonated piperidine nitrogen introduces a formal positive charge, establishing the compound as an ionic salt. This is the single most dominant feature influencing its solubility, predisposing it towards significant interaction with polar solvents capable of solvating both the organic cation and the chloride anion.

• Functional Groups & Polarity:

  • Benzyl Carbamate Moiety: This group provides a combination of a non-polar aromatic ring and a polar carbamate linker. The carbamate's N-H and C=O groups are excellent hydrogen bond donors and acceptors, respectively.

  • Fluorinated Piperidine Ring: The piperidine ring is a saturated heterocycle. The electronegative fluorine atom can modulate the local electronic environment and participate in weak hydrogen bonding, while also increasing lipophilicity. The cis stereochemistry dictates the three-dimensional conformation of the molecule, which can affect crystal packing and, consequently, the energy required to dissolve the crystal lattice.[]

  • Ionic Center: The hydrochloride salt form (R₃N⁺H Cl⁻) creates a strong ion-dipole interaction potential, which will be the primary driver of solubility in polar protic solvents.

Based on this analysis, we can hypothesize that the compound will exhibit its highest solubility in polar protic solvents (e.g., methanol, ethanol) that can effectively solvate the ionic center and hydrogen bond with the carbamate group. Its solubility is expected to be moderate in polar aprotic solvents (e.g., DMSO, DMF) and significantly lower in non-polar solvents (e.g., hexane, toluene) that cannot overcome the high lattice energy of the salt.

Chapter 2: A Logic-Driven Approach to Solvent Selection

The choice of solvents for a solubility screen should not be arbitrary. A well-considered selection provides a comprehensive picture of the API's behavior across a range of polarities and functionalities, which is crucial for downstream process development, from crystallization to formulation.[4] Our approach is a tiered strategy, moving from theoretical prediction to practical application.

The Causality of Solvent Choice: The fundamental principle of "like dissolves like" is a useful starting point, but a more nuanced approach is required in pharmaceutical science.[6] We consider solvent properties in three key categories:

• Polarity and Hydrogen Bonding Ability: Solvents are classified as polar protic (e.g., alcohols, water), polar aprotic (e.g., acetone, DMSO), and non-polar (e.g., hydrocarbons). This classification helps to probe the different types of intermolecular forces that can lead to solvation.

• Hansen Solubility Parameters (HSP): While beyond the scope of this guide to calculate, the HSP concept is a powerful predictive tool. It decomposes the total cohesive energy of a solvent into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH). A solute is most likely to dissolve in a solvent with similar HSP values.

• Regulatory and Safety Considerations: In a drug development context, solvent selection is constrained by safety, environmental impact, and regulatory acceptance. Solvent selection guides, such as those developed by the ACS Green Chemistry Institute Pharmaceutical Roundtable (GCIPR), are invaluable resources for choosing safer, more sustainable solvents.[7][8]

The following diagram illustrates a logical workflow for selecting an appropriate set of solvents for screening.

Caption: A logical workflow for rational solvent selection.

Chapter 3: Experimental Protocol for Equilibrium Solubility Determination

To ensure data is reliable and reproducible, a standardized and self-validating protocol is essential. The equilibrium shake-flask method is the gold standard for determining thermodynamic solubility.[6][9] It is designed to ensure that a true equilibrium is reached between the dissolved and undissolved solid, providing a definitive measure of a compound's solubility in a given solvent at a specific temperature.

Detailed Step-by-Step Methodology: The Shake-Flask Method

Objective: To determine the equilibrium solubility of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride in a panel of selected organic solvents at a controlled temperature (e.g., 25 °C).

Materials:

• Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride (solid form characterized for crystallinity and polymorphism, if possible).

• Selected organic solvents (HPLC grade or higher).

• 2-4 mL glass vials with screw caps and PTFE-lined septa.

• Analytical balance.

• Temperature-controlled orbital shaker.

• Centrifuge.

• Chemically inert syringe filters (e.g., 0.22 µm PTFE).

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis).

• Volumetric flasks and pipettes for standard preparation.

Protocol:

• Preparation of Stock Solutions (for HPLC Calibration):

  • Accurately weigh a known amount of the compound and dissolve it in a suitable solvent (in which it is freely soluble, e.g., methanol) to prepare a primary stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to create a set of at least five calibration standards that bracket the expected solubility range.

• Sample Preparation (in triplicate for each solvent):

  • Add an excess amount of the solid compound to a pre-weighed glass vial. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment. A starting point is to add ~10-20 mg of solid to 1 mL of solvent.

  • Accurately add a known volume (e.g., 1.0 mL) of the selected organic solvent to each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples at a moderate speed for a predetermined period, typically 24 to 72 hours.[10]

  • Causality Check: This extended agitation time is critical to ensure the system reaches thermodynamic equilibrium. For compounds that may undergo polymorphic transformation or have slow dissolution kinetics, longer times may be necessary. A preliminary experiment to sample at various time points (e.g., 24, 48, 72 hours) is recommended to confirm that the concentration has reached a plateau.[9]

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand undisturbed for at least one hour to let the excess solid settle.

  • Centrifuge the vials (e.g., at 10,000 rpm for 10 minutes) to pellet the remaining solid.[6]

  • Trustworthiness Check: This step is crucial to prevent undissolved solid particles from being carried over during sampling, which would artificially inflate the measured solubility.

• Sampling and Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Immediately filter the aliquot through a 0.22 µm PTFE syringe filter into a clean HPLC vial. Discard the first few drops to saturate any potential binding sites on the filter.

  • Dilute the filtered sample with a known volume of mobile phase to bring its concentration within the range of the HPLC calibration curve.

  • Analyze the calibration standards and the diluted samples by HPLC to determine the concentration of the compound in the saturated solution.

The following diagram outlines this experimental workflow.

Caption: The experimental workflow for the Shake-Flask method.

Chapter 4: Data Presentation and Interpretation

Clear and concise data presentation is paramount for comparison and decision-making. All quantitative solubility data should be summarized in a structured table.

Table 1: Illustrative Solubility Data Table for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride at 25°C

Solvent Class	Solvent	Solubility (mg/mL)	Molar Solubility (mol/L)	Observations
Polar Protic	Methanol	Record Data Here	Calculate Here	Clear, colorless solution
Ethanol	Record Data Here	Calculate Here	Clear, colorless solution
Isopropanol (IPA)	Record Data Here	Calculate Here
Polar Aprotic	Acetonitrile (ACN)	Record Data Here	Calculate Here
Acetone	Record Data Here	Calculate Here
Tetrahydrofuran (THF)	Record Data Here	Calculate Here
Dimethyl Sulfoxide (DMSO)	Record Data Here	Calculate Here
Non-Polar	Toluene	Record Data Here	Calculate Here	Practically Insoluble
Heptane	Record Data Here	Calculate Here	Practically Insoluble
Other	Dichloromethane (DCM)	Record Data Here	Calculate Here
Ethyl Acetate	Record Data Here	Calculate Here

Note: This table is a template for recording experimental results. The molecular weight of the compound is required for the molar solubility calculation.

Chapter 5: Advanced Considerations: The Impact of Solid-State Form

A comprehensive solubility assessment must acknowledge the profound influence of the API's solid-state form. The measured equilibrium solubility is that of the most stable crystalline form under the experimental conditions.[] Different crystal forms (polymorphs) of the same compound can exhibit significantly different solubility profiles.[2][]

• Polymorphism: This is the ability of a compound to exist in two or more crystalline phases that have different arrangements of the molecules in the crystal lattice. Metastable polymorphs are generally more soluble than the thermodynamically stable form. It is crucial to characterize the solid form both before and after the solubility experiment (e.g., using XRPD or DSC) to check for any solvent-mediated phase transformations.

• Amorphous Material: An amorphous form lacks long-range molecular order and will exhibit a much higher apparent solubility than any crystalline form.[11] However, amorphous-generated supersaturated solutions are often unstable and may precipitate into a more stable, less soluble crystalline form over time.

Therefore, when reporting solubility, it is best practice to specify the solid form that was used and to confirm that it did not change during the experiment. This provides trustworthiness and context to the reported values.

Conclusion

Determining the organic solvent solubility profile of a new chemical entity like Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride is a cornerstone of its early-phase development. This guide has provided a comprehensive framework for this task, emphasizing a logic-driven approach to solvent selection, a detailed and robust experimental protocol, and an awareness of the critical variables, such as solid-state form, that can influence the results. By adhering to these principles of scientific integrity and methodological rigor, researchers can generate high-quality, reliable data that will confidently guide future process development, crystallization, and formulation efforts, ultimately accelerating the path from the laboratory to the clinic.

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Unlocking Novel Therapeutic Pathways: A Technical Guide to the Mechanism of Action of 5-Fluoropiperidine Derivatives

Abstract

The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry. Among these, the 5-fluoropiperidine moiety has emerged as a particularly compelling structural motif, offering a unique combination of conformational control and metabolic stability that can profoundly influence a molecule's interaction with its biological target. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the mechanisms of action of 5-fluoropiperidine derivatives. We will explore the fundamental principles governing their biological activity, from the subtle yet powerful influence of the fluorine atom on molecular conformation to the specific interactions with key protein targets. This guide will detail the experimental workflows and assays essential for elucidating these mechanisms, providing both theoretical grounding and practical protocols to empower the rational design of next-generation therapeutics.

The Strategic Advantage of the 5-Fluoropiperidine Scaffold

The piperidine ring is a ubiquitous scaffold in a vast number of pharmaceuticals and natural products, prized for its three-dimensional structure that allows for the precise spatial arrangement of substituents. The introduction of a fluorine atom at the 5-position, however, imparts a set of unique physicochemical properties that can be leveraged to overcome common challenges in drug discovery.

• Conformational Rigidity and Pre-organization: The high electronegativity of the C-F bond introduces significant electronic effects, including hyperconjugation and dipole-dipole interactions, which can dramatically influence the conformational equilibrium of the piperidine ring. This can lead to a preference for specific chair or twist-boat conformations, effectively "pre-organizing" the molecule for optimal binding to its target protein and reducing the entropic penalty upon binding.

• Metabolic Stability: The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry. Strategic placement of fluorine at a metabolically labile position can block oxidative metabolism by cytochrome P450 enzymes, thereby increasing the compound's half-life and oral bioavailability.

• Modulation of Basicity (pKa): The inductive electron-withdrawing effect of the fluorine atom can lower the basicity of the piperidine nitrogen. This can be advantageous for improving cell permeability and reducing off-target effects associated with high basicity, such as hERG channel inhibition.

• Enhanced Target Interactions: The polarized C-F bond can participate in favorable non-covalent interactions within a protein binding pocket, including hydrogen bonds, dipole-dipole interactions, and interactions with aromatic residues. These interactions can significantly contribute to the binding affinity and selectivity of the drug candidate.

Elucidating the Mechanism of Action: A Multi-faceted Approach

Determining the precise mechanism of action (MoA) of a 5-fluoropiperidine derivative is a critical step in its development as a therapeutic agent. This process involves a hierarchical series of investigations, starting from target identification and culminating in a detailed understanding of its effects in a cellular context.

Target Identification and Validation

The initial step is to identify the biological target(s) of the 5-fluoropiperidine derivative. This can be achieved through a variety of methods, including:

• Phenotypic Screening: Assessing the compound's effect in a disease-relevant cellular or organismal model to identify a desired physiological outcome.

• Affinity-based Methods: Utilizing techniques such as affinity chromatography or chemical proteomics to isolate the protein(s) that bind to the compound.

• Computational Prediction: Employing in silico methods like molecular docking and pharmacophore modeling to predict potential protein targets based on the compound's structure.

Once a putative target is identified, it must be validated to confirm that its modulation is responsible for the observed biological effect. This typically involves techniques like genetic knockdown (e.g., siRNA, CRISPR) or the use of known tool compounds that target the same protein.

Characterizing Target Engagement and Binding Affinity

Confirming direct binding to the target protein and quantifying the affinity of this interaction are fundamental to understanding the MoA. A suite of biophysical techniques is employed for this purpose.

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

Objective: To determine the binding affinity and thermodynamics of a 5-fluoropiperidine derivative binding to its target protein.

Materials:

• Purified target protein (typically >95% purity)

• 5-Fluoropiperidine derivative of interest

• ITC instrument (e.g., Malvern Panalytical MicroCal PEAQ-ITC)

• Matched buffer (dialysis buffer for the protein should be used to dissolve the compound)

Procedure:

• Sample Preparation:

  • Thoroughly dialyze the protein into the desired assay buffer.

  • Dissolve the 5-fluoropiperidine derivative in the final dialysis buffer to ensure a perfect match.

  • Degas both the protein and ligand solutions immediately before the experiment.

• Concentration Determination:

  • Accurately determine the concentrations of both the protein and the ligand.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25 °C).

  • Load the protein solution into the sample cell and the ligand solution into the syringe.

• Titration:

  • Perform a series of small injections of the ligand into the protein solution.

  • Record the heat change after each injection.

• Data Analysis:

  • Integrate the heat-change peaks to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model (e.g., one-site binding) to determine Kd, n, ΔH, and ΔS.

Data Presentation:

Parameter	Value
Binding Affinity (Kd)	e.g., 50 nM
Stoichiometry (n)	e.g., 1.1
Enthalpy (ΔH)	e.g., -10.5 kcal/mol
Entropy (ΔS)	e.g., -5.2 cal/mol/deg

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip, allowing for the real-time monitoring of binding and dissociation events. This provides kinetic information (kon and koff) in addition to the binding affinity (Kd).

Experimental Protocol: Surface Plasmon Resonance (SPR)

Objective: To determine the binding kinetics and affinity of a 5-fluoropiperidine derivative to its target protein.

Materials:

• Purified target protein

• 5-Fluoropiperidine derivative

• SPR instrument (e.g., Cytiva Biacore)

• Sensor chip (e.g., CM5)

• Immobilization reagents (e.g., EDC/NHS)

• Running buffer

Procedure:

• Ligand Immobilization:

  • Covalently immobilize the target protein onto the sensor chip surface.

• Analyte Injection:

  • Inject a series of concentrations of the 5-fluoropiperidine derivative over the sensor surface.

  • Monitor the association and dissociation phases in real-time.

• Regeneration:

  • Inject a regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Fit the sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine kon, koff, and Kd.

Data Presentation:

Parameter	Value
Association Rate (kon)	e.g., 1.5 x 105 M-1s-1
Dissociation Rate (koff)	e.g., 7.5 x 10-4 s-1
Binding Affinity (Kd)	e.g., 5 nM

Case Study: 5-Fluoropiperidine Derivatives as Enzyme Inhibitors

A significant area of interest for 5-fluoropiperidine derivatives is in the development of enzyme inhibitors. The fluorinated scaffold can mimic the transition state of an enzymatic reaction or interact with key residues in the active site.

Mechanism of Inhibition: Kinetic Studies

Enzyme kinetics are crucial for understanding how a 5-fluoropiperidine derivative inhibits its target enzyme. These studies can differentiate between various modes of inhibition, such as competitive, non-competitive, and uncompetitive.

Experimental Protocol: Enzyme Inhibition Assay

Objective: To determine the mode of inhibition of a 5-fluoropiperidine derivative on its target enzyme.

Materials:

• Purified enzyme

• Substrate for the enzyme

• 5-Fluoropiperidine derivative

• Assay buffer

• Plate reader

Procedure:

• Assay Setup:

  • In a microplate, set up reactions with varying concentrations of the substrate and the inhibitor.

• Enzyme Reaction:

  • Initiate the reaction by adding the enzyme.

  • Monitor the reaction progress over time by measuring the formation of the product (e.g., by absorbance or fluorescence).

• Data Analysis:

  • Calculate the initial reaction velocities for each condition.

  • Generate Lineweaver-Burk or Michaelis-Menten plots to determine the type of inhibition and the inhibition constant (Ki).

Structural Basis of Inhibition: X-ray Crystallography

To gain a detailed understanding of the molecular interactions driving inhibition, co-crystallization of the 5-fluoropiperidine derivative with its target enzyme is invaluable. The resulting crystal structure can reveal the precise binding mode and key interactions within the active site.

Case Study: 5-Fluoropiperidine Derivatives as GPCR Modulators

G-protein coupled receptors (GPCRs) are a major class of drug targets, and 5-fluoropiperidine derivatives have shown promise as modulators of these receptors, particularly serotonin receptors.

Functional Activity: Cell-Based Assays

Cell-based assays are essential for determining the functional effect of a 5-fluoropiperidine derivative on its target GPCR. These assays measure downstream signaling events, such as changes in second messenger levels (e.g., cAMP, Ca2+) or β-arrestin recruitment.

Experimental Protocol: cAMP Assay for GPCR Modulation

Objective: To determine if a 5-fluoropiperidine derivative acts as an agonist or antagonist at a Gs- or Gi-coupled GPCR.

Materials:

• Cells expressing the target GPCR

• 5-Fluoropiperidine derivative

• Known agonist for the GPCR

• cAMP detection kit (e.g., HTRF, BRET, or ELISA-based)

Procedure:

• Cell Culture:

  • Culture the cells expressing the target GPCR.

• Compound Treatment:

  • Treat the cells with varying concentrations of the 5-fluoropiperidine derivative (for agonist testing) or with a fixed concentration of a known agonist in the presence of varying concentrations of the derivative (for antagonist testing).

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using the chosen detection kit.

• Data Analysis:

  • Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists).

Biased Agonism

An emerging concept in GPCR pharmacology is biased agonism, where a ligand preferentially activates one signaling pathway over another (e.g., G-protein signaling vs. β-arrestin recruitment). The unique conformational constraints imposed by the 5-fluoropiperidine scaffold make these derivatives interesting candidates for biased agonists. Determining biased agonism requires comparing the potency and efficacy of the compound in multiple downstream signaling assays.[1][2][3][4][5]

Structure-Activity Relationship (SAR) Studies

A systematic exploration of the structure-activity relationship is crucial for optimizing the potency, selectivity, and pharmacokinetic properties of 5-fluoropiperidine derivatives. This involves synthesizing and testing a series of analogs with modifications at various positions of the molecule.

Visualizing the Pathways and Workflows

To aid in the conceptualization of the processes described, the following diagrams illustrate key workflows and signaling pathways.

Caption: Experimental workflow for elucidating the mechanism of action.

Caption: Simplified GPCR signaling pathway.

Conclusion

5-Fluoropiperidine derivatives represent a promising class of molecules in drug discovery, offering a powerful toolkit for medicinal chemists to fine-tune the properties of drug candidates. A thorough understanding of their mechanism of action, from the fundamental principles of fluorine's influence on molecular properties to the detailed characterization of their interactions with biological targets, is paramount for their successful development. The multi-faceted approach outlined in this guide, combining biophysical, biochemical, and cell-based assays, provides a robust framework for elucidating these mechanisms and paving the way for the discovery of novel and effective therapeutics.

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A Technical Guide to the Synthesis of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl: Navigating Stereoselectivity in Fluorinated Piperidine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of fluorine into piperidine rings offers a powerful strategy for modulating the physicochemical and pharmacological properties of drug candidates. The specific stereochemical arrangement of these substituents is often critical for biological activity. This in-depth technical guide provides a comprehensive overview of plausible and stereocontrolled synthesis pathways for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride, a valuable building block in medicinal chemistry. This document explores the strategic considerations behind constructing the cis-1,3-amino-fluoro substitution pattern on the piperidine core, drawing from established methodologies in asymmetric synthesis and fluorine chemistry. Detailed experimental protocols, mechanistic insights, and data presentation are provided to enable researchers to navigate the synthesis of this and related fluorinated piperidine derivatives.

Introduction: The Significance of Fluorinated Piperidines in Drug Discovery

The piperidine moiety is a ubiquitous scaffold in pharmaceuticals, present in numerous approved drugs. The introduction of fluorine atoms can profoundly influence a molecule's properties, including metabolic stability, pKa, lipophilicity, and binding affinity.[1] The conformational preferences of the piperidine ring can be significantly affected by the presence of fluorine, with the gauche effect and other stereoelectronic interactions playing a crucial role.[2]

The target molecule, Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, presents a specific synthetic challenge: the stereocontrolled installation of both a fluorine atom and a protected amine group in a cis relationship on the piperidine ring. This arrangement can be crucial for orienting pharmacophoric elements in a precise three-dimensional space, making it a highly desirable intermediate for drug discovery programs.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic analysis of the target molecule suggests that the key challenge lies in the stereoselective formation of the cis-3-amino-5-fluoropiperidine core. Several strategies can be envisioned, with the most promising approaches focusing on the diastereoselective reduction of a suitable pyridine or dihydropyridinone precursor.

Caption: Retrosynthetic analysis of the target molecule.

This guide will focus on a robust and scalable pathway leveraging the diastereoselective hydrogenation of a substituted fluoropyridine, a method that has proven effective for the synthesis of all-cis-(multi)fluorinated piperidines.[3]

Proposed Synthesis Pathway

The proposed synthesis commences with a commercially available starting material, 3-amino-5-fluoropyridine, and proceeds through a four-step sequence: N-protection, dearomatization-hydrogenation, deprotection, and final N-benzoylation followed by salt formation.

Caption: Proposed overall synthesis pathway.

Step 1: N-Protection of 3-Amino-5-fluoropyridine

The initial step involves the protection of the amino group of 3-amino-5-fluoropyridine. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under the subsequent hydrogenation conditions and its facile removal under acidic conditions.[4]

Experimental Protocol:

• To a solution of 3-amino-5-fluoropyridine (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran, add a base, for example, triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) in the same solvent.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-Boc-3-amino-5-fluoropyridine.

Reagent	Molar Eq.
3-Amino-5-fluoropyridine	1.0
Di-tert-butyl dicarbonate	1.1
Triethylamine	1.2

Causality behind Experimental Choices: The use of a non-nucleophilic base like triethylamine is crucial to prevent side reactions with the Boc-anhydride. The reaction is performed at a low initial temperature to control the exothermicity of the reaction.

Step 2: Diastereoselective Dearomatization-Hydrogenation

This is the key stereochemistry-determining step. A rhodium-catalyzed dearomatization-hydrogenation of the N-Boc-3-amino-5-fluoropyridine is proposed to yield the desired all-cis substituted piperidine. This approach has been successfully employed for the synthesis of cis-3,5-difluoropiperidine, demonstrating high diastereoselectivity.[3] The choice of ligand for the rhodium catalyst is critical for achieving high stereocontrol.

Experimental Protocol:

• In a high-pressure reactor, charge a solution of N-Boc-3-amino-5-fluoropyridine (1.0 eq) in a suitable solvent (e.g., methanol or ethanol).

• Add the rhodium catalyst precursor, such as [Rh(COD)Cl]₂, and a suitable chiral phosphine ligand (e.g., a Josiphos or Walphos type ligand).[5]

• Purge the reactor with hydrogen gas (H₂) multiple times.

• Pressurize the reactor with H₂ (typically 50-100 atm) and stir the reaction mixture at a controlled temperature (e.g., 50-80 °C) for 24-48 hours.

• Monitor the reaction for the consumption of the starting material.

• After completion, carefully vent the reactor and purge with an inert gas.

• Filter the reaction mixture to remove the catalyst and concentrate the filtrate under reduced pressure.

• The crude product, N-Boc-(3,5-cis)-3-amino-5-fluoropiperidine, can be used in the next step without further purification or purified by chromatography if necessary.

Parameter	Condition
Catalyst	[Rh(COD)Cl]₂ with chiral ligand
Hydrogen Pressure	50-100 atm
Temperature	50-80 °C
Solvent	Methanol or Ethanol

Expertise & Experience: The high pressure of hydrogen and the use of a homogeneous rhodium catalyst are essential for the complete reduction of the pyridine ring. The cis selectivity is rationalized by the coordination of the catalyst to one face of the pyridine ring, followed by the delivery of hydrogen from that same face.

Step 3: N-Boc Deprotection

The Boc protecting group is removed under acidic conditions to liberate the free amine of the piperidine core.

Experimental Protocol:

• Dissolve the crude N-Boc-(3,5-cis)-3-amino-5-fluoropiperidine from the previous step in a suitable solvent like dichloromethane or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in an organic solvent (e.g., 4M HCl in 1,4-dioxane).

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the deprotection by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• The resulting crude (3,5-cis)-3-amino-5-fluoropiperidine, likely as a salt, can be used directly in the next step.

Step 4: N-Benzyloxycarbonylation (Cbz-Protection) and HCl Salt Formation

The final steps involve the protection of the exocyclic primary amine with a benzyloxycarbonyl (Cbz) group and the subsequent formation of the hydrochloride salt. The Cbz group is a common amine protecting group, readily introduced using benzyl chloroformate.[6][7]

Experimental Protocol:

• Dissolve the crude (3,5-cis)-3-amino-5-fluoropiperidine in a mixture of water and a suitable organic solvent such as dichloromethane.

• Cool the mixture to 0 °C and add a base, for example, sodium carbonate or sodium bicarbonate, to neutralize the acid from the previous step and to act as a base for the Cbz protection.

• Slowly add benzyl chloroformate (Cbz-Cl) (1.0-1.1 eq) to the vigorously stirred biphasic mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate by column chromatography.

• For the hydrochloride salt formation, dissolve the purified product in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

• Add a solution of HCl in diethyl ether or isopropanol dropwise with stirring until precipitation is complete.

• Collect the solid by filtration, wash with the solvent, and dry under vacuum to yield the final product, Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Reagent	Molar Eq.
(3,5-cis)-3-Amino-5-fluoropiperidine	1.0
Benzyl Chloroformate	1.0-1.1
Base (e.g., Na₂CO₃)	Excess
HCl in Ether/Isopropanol	Stoichiometric

Trustworthiness: Each step of this protocol includes a purification or work-up procedure designed to remove impurities and unreacted reagents, ensuring the integrity of the final product. The use of well-established protecting group chemistry and a diastereoselective key step provides a high degree of confidence in the proposed pathway.

Conclusion

The synthesis of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl presents a formidable challenge in stereocontrolled synthesis. The proposed pathway, leveraging a rhodium-catalyzed dearomatization-hydrogenation, offers a robust and potentially scalable solution for accessing this valuable fluorinated building block. The careful selection of protecting groups and reaction conditions is paramount to achieving high yields and diastereoselectivity. This guide provides a comprehensive framework for researchers to approach the synthesis of this and other complex fluorinated piperidine derivatives, empowering further advancements in medicinal chemistry and drug discovery.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. scientificupdate.com [scientificupdate.com]
• 3. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Roadmap to the Structural Elucidation of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl: A Technical Guide

Abstract

The precise three-dimensional arrangement of atoms within a pharmaceutical compound is fundamental to understanding its biological activity, stability, and formulation potential. This guide addresses the critical need for crystallographic data of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, a compound of interest in medicinal chemistry. As of the date of this publication, the crystal structure for this specific molecule is not publicly available in repositories such as the Cambridge Structural Database (CSD). Therefore, this document provides a comprehensive, field-proven roadmap for researchers and drug development professionals to determine this structure. We present a self-validating workflow, from initial material purification and crystal growth to single-crystal X-ray diffraction (SC-XRD) data collection, structure solution, and final validation. Each step is detailed with expert rationale, grounding the protocol in authoritative crystallographic standards to ensure the generation of high-quality, publishable structural data.

Introduction: The Imperative for Structural Data

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a substituted piperidine derivative. The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The introduction of a fluorine atom can significantly modulate a molecule's physicochemical properties, including metabolic stability and binding affinity, by altering its electronic landscape and conformational preferences.

The determination of the single-crystal X-ray structure is the gold standard for unambiguously confirming:

• Stereochemistry : Absolute confirmation of the cis relationship between the fluorine atom at C5 and the carbamate group at C3.

• Conformation : The preferred three-dimensional shape of the molecule in the solid state, including the piperidine ring pucker (e.g., chair, boat, or twist-boat).

• Intermolecular Interactions : A detailed map of hydrogen bonds and other non-covalent interactions that dictate the crystal packing. For an HCl salt, the interactions involving the protonated amine and the chloride counter-ion are of paramount importance.

This structural information is invaluable for structure-activity relationship (SAR) studies, computational modeling, and understanding solid-state properties crucial for drug development.

The Experimental Workflow: From Powder to Structure

This section outlines the complete, end-to-end protocol for obtaining the crystal structure. The workflow is designed to be a self-validating system, with quality control checkpoints integrated throughout.

Prerequisite: Material Purity and Characterization

Crystallization is fundamentally a purification process, but starting with highly pure material (>98%) is critical for success.

Protocol:

• Purity Assessment : Confirm the purity of the synthesized Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Structural Confirmation : Use ¹H, ¹³C, and ¹⁹F NMR to confirm the chemical identity and connectivity of the compound.

• Amorphous vs. Crystalline Check : Analyze the bulk powder by Powder X-ray Diffraction (PXRD). A broad, featureless halo indicates an amorphous solid, while sharp peaks suggest some degree of crystallinity, which is a positive indicator for single-crystal growth potential.

Expert Insight: Causality Behind the Protocol

• Impurities can act as "kinks" in the crystal lattice, inhibiting the ordered packing required for diffraction-quality single crystals.

• NMR provides initial, solution-state conformational information and confirms that the correct molecule is being crystallized.

• PXRD helps manage expectations; a crystalline powder suggests that the molecule has an inherent ability to pack in an ordered fashion, simplifying the search for suitable crystallization conditions.

Step 1: The Art and Science of Crystal Growth

Growing a single crystal suitable for diffraction (typically 0.1-0.3 mm in all dimensions) is often the most challenging step. The goal is to create a supersaturated solution from which the solute slowly precipitates in an ordered manner.

Recommended Techniques:

• Slow Evaporation : A straightforward method where a solvent is allowed to evaporate slowly from a solution of the compound, gradually increasing the concentration to the point of crystallization.

• Vapor Diffusion (Liquid/Liquid) : The compound is dissolved in a "good" solvent, and this solution is placed in a sealed chamber with a "poor" solvent (an anti-solvent) in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the good solvent reduces the compound's solubility, inducing crystallization.

• Cooling : A saturated solution is prepared at an elevated temperature and then slowly cooled, causing solubility to decrease and crystals to form.

Starting Conditions for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl:

Technique	Good Solvent(s)	Anti-Solvent(s) (for Vapor Diffusion)	Temperature
Slow Evaporation	Methanol, Ethanol, Isopropanol/Water (9:1)	N/A	Ambient
Vapor Diffusion	Methanol, Dimethylformamide (DMF)	Diethyl Ether, Ethyl Acetate, Dichloromethane	Ambient
Slow Cooling	Acetonitrile, Isopropanol	N/A	From 50°C to 4°C

Protocol for Vapor Diffusion (Recommended Starting Point):

• Dissolve 5-10 mg of the compound in 0.5 mL of methanol (the "good" solvent) in a small, open vial.

• Place this vial inside a larger, sealed jar containing 2-3 mL of diethyl ether (the "anti-solvent").

• Seal the jar and leave it undisturbed in a vibration-free location.

• Monitor for crystal growth over several days to weeks.

Expert Insight: Causality Behind the Protocol

• As an HCl salt, the compound is polar. Protic solvents like methanol and ethanol are excellent starting points as they effectively solvate the ions.

• Vapor diffusion offers superior control over the rate of precipitation compared to slow evaporation, often yielding higher quality crystals. Diethyl ether is a common anti-solvent for methanol solutions due to its high volatility and miscibility with methanol vapor.

Step 2: Crystal Selection and Mounting

Protocol:

• Selection : Under a polarized light microscope, identify a suitable crystal. Look for a specimen with smooth faces, sharp edges, and no visible cracks or defects. The crystal should extinguish light cleanly when the polarizers are rotated.

• Mounting : Using a cryoloop (a small nylon loop), carefully scoop the selected crystal from its mother liquor. Wick away excess solvent with a paper towel.

• Cryoprotection : Immediately coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent evaporation and ice formation during data collection.

• Placement : Mount the loop onto a goniometer head on the diffractometer.

Step 3: Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

This phase uses a diffractometer to shoot a focused beam of X-rays at the crystal and record the resulting diffraction pattern.

Typical Data Collection Parameters:

Parameter	Value	Rationale
X-ray Source	Mo Kα (λ=0.71073 Å) or Cu Kα (λ=1.5418 Å)	Mo is standard for small molecules. Cu provides greater flux but may cause higher fluorescence with some elements.
Temperature	100 K	Reduces thermal motion of atoms, resulting in sharper diffraction spots and a more precise structure.
Detector Distance	~50-60 mm	Balances resolution and the ability to capture a wide range of diffraction data.
Exposure Time	5-30 seconds per frame	Dependent on crystal size and diffracting power.
Data Collection Strategy	Omega (ω) and Phi (φ) scans	A series of narrow (e.g., 0.5°) rotations to collect a complete, redundant dataset.

Trustworthiness through Self-Validation: Modern diffractometer software (e.g., from Bruker or Rigaku) automatically calculates a data collection strategy to ensure high completeness (>99%) and redundancy. This is a critical internal validation step.

Step 4: Structure Solution and Refinement

This is the computational process of converting the raw diffraction data into a 3D atomic model.

Protocol:

• Data Integration & Scaling : The raw diffraction images are processed to determine the intensities and positions of each reflection. The data is scaled to correct for experimental variations. (Software: e.g., Bruker's SAINT).

• Space Group Determination : The symmetry of the diffraction pattern is analyzed to determine the crystal's space group. (Software: e.g., XPREP).

• Structure Solution : An initial model of the molecule is generated from the data. Direct methods are typically successful for small molecules. (Software: e.g., SHELXT[1]).

• Structure Refinement : The initial model is iteratively refined against the experimental data using a least-squares algorithm. This process adjusts atomic positions and thermal displacement parameters to improve the fit between the calculated and observed diffraction patterns. (Software: e.g., SHELXL[1], Olex2).

• Hydrogen Atom Placement : Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation : The final model is validated using metrics like R-factors (R1, wR2) and Goodness-of-Fit (GooF). A final check is performed using the checkCIF algorithm, which is a standard validation tool in crystallography[2].

Expert Insight: Interpreting Refinement Metrics

• R1 : A measure of the agreement between observed and calculated structure factor amplitudes. A value < 5% is excellent for small molecules.

• wR2 : A weighted R-factor based on intensities. A value < 15% is generally considered good.

• Goodness-of-Fit (GooF) : Should be close to 1.0. A significant deviation can indicate an incorrect model or poor data quality.

Data Presentation and Visualization

Once solved, the data should be presented clearly. The primary output is a Crystallographic Information File (CIF), which contains all information needed to reproduce the structure.

Hypothetical Crystallographic Data Summary

The following table presents typical values expected for a high-quality structure of this molecule.

Parameter	Expected Value
Chemical Formula	C₁₃H₁₈ClFN₂O₂
Formula Weight	288.75 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	e.g., P2₁/c or P2₁2₁2₁
Unit Cell a, b, c (Å)	5-15 Å
Unit Cell α, β, γ (°)	α=γ=90°, β≈90-110° (Monoclinic) or α=β=γ=90° (Orthorhombic)
Volume (ų)	1000-2000 ų
Z (Molecules/unit cell)	4
Data/Restraints/Params	~3000 / 0 / ~200
Goodness-of-Fit on F²	~1.05
Final R indices [I>2σ(I)]	R1 ≈ 0.045, wR2 ≈ 0.11
R indices (all data)	R1 ≈ 0.060, wR2 ≈ 0.13

Diagrams and Workflows

A clear visual representation of the workflow ensures reproducibility and understanding.

Caption: End-to-end workflow for single-crystal X-ray structure determination.

Caption: Logical flow from raw structural data to actionable scientific insights.

Conclusion

While the crystallographic data for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl remains to be publicly reported, this guide provides the complete experimental and computational framework necessary for its determination. By adhering to this rigorous, self-validating protocol, researchers can confidently produce a high-quality crystal structure. The resulting data will be a critical asset, enabling a deeper understanding of this molecule's properties and accelerating its potential development in the pharmaceutical landscape. Upon successful structure determination, it is imperative for the advancement of science that the data be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC) to make it available to the wider scientific community.

References

• Sheldrick, G.M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. Available at: [Link]

• Dolomanov, O.V., Bourhis, L.J., Gildea, R.J., Howard, J.A.K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. Available at: [Link]

• Spek, A.L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Available at: [Link]

Sources

• 1. Synthesis and crystal structures of five fluorinated diphenidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biokeanos.com [biokeanos.com]

A Senior Application Scientist's Guide to the Safe Handling of Fluorinated Piperidine Hydrochlorides

Introduction: The Double-Edged Sword of Fluorination in Drug Discovery

Fluorinated piperidines are a cornerstone of modern medicinal chemistry. The strategic introduction of fluorine into the piperidine scaffold—a privileged structure in countless pharmaceuticals—can dramatically enhance a molecule's metabolic stability, binding affinity, and lipophilicity. This chemical sleight of hand, however, is not without its risks. As we harness the power of the carbon-fluorine bond, we must also respect its potential to alter the toxicological and handling properties of these essential building blocks.[1]

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. It is designed for the hands-on researcher, scientist, and drug development professional. Here, we will dissect the hazards of fluorinated piperidine hydrochlorides from a first-principles perspective, translating regulatory data into actionable, field-proven laboratory practices. We will explore the "why" behind each handling guideline, empowering you to not just follow protocols, but to fundamentally understand and own the safety of your work.

Section 1: Deconstructing the Hazard Profile—An Integrated Approach to the Safety Data Sheet (SDS)

The 16-section SDS is the foundational document for chemical safety, mandated by the Occupational Safety and Health Administration (OSHA).[2][3] However, its true value is unlocked when we read it not as a checklist, but as a holistic profile of the substance. For fluorinated piperidine hydrochlorides, we can group the SDS information into practical, thematic areas.

Chemical Identity and Physicochemical Properties (Interpreting SDS Sections 1, 2 & 9)

Fluorinated piperidine hydrochlorides are typically off-white to white crystalline solids.[4][5] This physical state is a direct consequence of their salt form. The protonation of the basic piperidine nitrogen by hydrochloric acid creates an ionic compound with a higher melting point and lower vapor pressure than its free-base counterpart.

• Expert Insight: The solid, salt form is an inherent safety feature. It significantly reduces the risk of inhalation exposure compared to a volatile liquid. However, this benefit is contingent on proper handling. Fine powders can be easily aerosolized during weighing and transfer operations, creating a significant respiratory hazard.[6]

Many of these hydrochloride salts are also hygroscopic (moisture-sensitive) or air-sensitive.[4][7] This is a critical handling consideration. Absorption of moisture can lead to clumping, which complicates accurate weighing, and can potentially promote degradation over time. Storage in a dry, inert atmosphere, as often recommended, is not merely a suggestion for purity but a key safety and quality parameter.[4][7]

The Toxicological Profile: Piperidine, Fluorine, and Hydrochloride (Interpreting SDS Sections 2, 8 & 11)

The hazard profile of this class of compounds is a composite of its three main components:

• The Piperidine Core: The parent compound, piperidine hydrochloride, is classified as "Toxic if swallowed" (Acute Toxicity, Oral, Category 3) under the Globally Harmonized System (GHS).[8][9] This establishes a baseline of significant acute oral toxicity for the entire class.

• The Fluorine Substituent: The introduction of fluorine can modify toxicity. While the strong carbon-fluorine bond is key to metabolic stability, metabolism can still occur, potentially liberating fluoride ions or other toxic fluorinated metabolites.[1] Furthermore, organofluorine compounds as a class can have complex toxicological profiles, sometimes leading to respiratory irritation or other target organ effects.[10][11][12]

• The Hydrochloride Salt: While HCl is a strong acid, in the salt form, its primary contribution to the hazard profile is causing skin and serious eye irritation, a common feature across these compounds.[4][13]

Common GHS Hazard Statements (H-codes) for this class include:

• H301/H302: Toxic or Harmful if swallowed.

• H315: Causes skin irritation.[4][13]

• H319: Causes serious eye irritation.[4][13]

• H335: May cause respiratory irritation.[13][14]

From Mandates to Best Practices: Exposure Controls & PPE (Interpreting SDS Section 8)

OSHA's Laboratory Standard requires employers to have a written Chemical Hygiene Plan (CHP) that outlines procedures to protect workers.[2][15] For fluorinated piperidine hydrochlorides, this translates to a multi-layered defense.

• Engineering Controls: The primary line of defense is to handle these compounds within a certified chemical fume hood or a ventilated balance enclosure, especially when handling the dry powder.[6] This prevents inhalation of any aerosolized particles.

• Personal Protective Equipment (PPE): PPE is the essential last line of defense.

  • Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn over goggles when there is a risk of splash or when handling larger quantities.

  • Gloves: Nitrile gloves are a standard starting point. However, it is crucial to consult the SDS and glove manufacturer's compatibility charts, especially when preparing solutions, to ensure adequate protection and be aware of breakthrough times.

  • Lab Coat: A standard lab coat is required. For tasks with a higher risk of spillage or when handling particularly toxic analogues, a chemical-resistant apron or a flame-resistant lab coat should be considered.[16]

  • Respiratory Protection: If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator (e.g., an N95 dust mask for powders) is necessary.[6]

Preparedness and Response (Interpreting SDS Sections 4, 5 & 6)

Accidents happen, but preparedness minimizes their impact.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[4][7][17]

  • Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[4][7][17]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[17]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and immediately call a poison center or physician.[13]

• Spills: For small powder spills, do not dry sweep. Carefully moisten the material with a damp paper towel (avoiding excessive water that could dissolve and spread it) or use a HEPA-filtered vacuum.[18] Clean the area with soap and water. All cleanup materials must be disposed of as hazardous waste.

• Fire: These compounds are combustible solids but not highly flammable. Use a dry chemical, CO2, or foam extinguisher. Water spray may be used to cool containers.

Section 2: A Risk-Based Laboratory Workflow

Adherence to a structured workflow is critical for ensuring safety. This begins before the bottle is even opened.

The Pre-Experiment Risk Assessment

Before using a fluorinated piperidine hydrochloride for the first time, a thorough risk assessment is mandatory. This process, required by OSHA's Laboratory Standard, involves more than just reading the SDS.[3][15]

Caption: Workflow for a Pre-Experiment Risk Assessment.

Protocol: Weighing and Preparing Solutions of Solid Fluorinated Piperidine Hydrochlorides

This is one of the highest-risk procedures due to the potential for generating airborne powder.

Objective: To accurately weigh a solid fluorinated piperidine hydrochloride and prepare a stock solution while minimizing exposure.

Materials:

• Fluorinated piperidine hydrochloride (in original, sealed container)

• Analytical balance inside a ventilated enclosure or fume hood

• Anti-static gun

• Spatula

• Weighing paper or boat

• Appropriate volumetric flask with cap

• Solvent

• Secondary containment (e.g., a tray)

• Required PPE (goggles, lab coat, appropriate gloves)

Methodology:

• Preparation: Don all required PPE. Place all necessary equipment inside the fume hood or ventilated enclosure on a secondary containment tray. Ensure the balance is level and tared.

• Static Control: Use an anti-static gun on the weighing vessel and spatula to prevent the fine powder from "jumping" due to static electricity.

• Aliquot Transfer: Open the reagent bottle inside the hood. Use a clean spatula to carefully transfer an approximate amount of the solid to the weighing vessel on the balance. Causality Note: Avoid scooping aggressively, which can create dust. Tap the spatula gently to dispense the powder.

• Seal and Weigh: Close the main reagent bottle immediately to protect it from atmospheric moisture and to contain the material. Record the precise weight.

• Dissolution: Carefully transfer the weighed solid into the volumetric flask. Use a small amount of the intended solvent to rinse the weighing vessel, transferring the rinse into the flask to ensure a quantitative transfer.

• Solution Preparation: Add solvent to the flask, cap it, and mix until the solid is fully dissolved. Once dissolved, dilute to the final volume.

• Cleanup: Wipe down the spatula, balance, and work surface with a damp cloth. Dispose of the cloth and any contaminated weighing paper as solid hazardous waste.

• Post-Handling: Wash hands thoroughly after removing gloves.[19]

Data Summary: Hazard Profiles of Representative Compounds

The following table summarizes key safety information for common fluorinated piperidine hydrochlorides, compiled from supplier safety data sheets. This serves as a quick reference but is not a substitute for consulting the specific SDS for the lot number you are using.

Compound	CAS Number	Molecular Formula	GHS Hazard Statements	Recommended PPE
3-Fluoropiperidine HCl	737000-77-0	C₅H₁₀FN·HCl	H302, H315, H319, H335	Goggles, Gloves, N95 Respirator, Lab Coat
4-Fluoropiperidine HCl	57395-89-8	C₅H₁₀FN·HCl	H302, H319	Goggles, Gloves, N95 Respirator, Lab Coat
3,3-Difluoropiperidine HCl	496807-97-7	C₅H₉F₂N·HCl	H315, H319[7]	Goggles, Gloves, Lab Coat
4,4-Difluoropiperidine HCl	144230-52-4	C₅H₉F₂N·HCl	H315, H319, H335	Goggles, Gloves, N95 Respirator, Lab Coat

Section 3: Special Considerations in a Drug Development Environment

Scale-Up and Storage

As projects progress from discovery to development, the scale of synthesis and handling increases, amplifying the risks.

• Handling Larger Quantities: Moving from milligrams to multi-gram or kilogram scale necessitates more stringent engineering controls, such as dedicated glove boxes or walk-in fume hoods. The risk of dust explosion, while low for these specific compounds, must be considered for any fine organic powder, requiring measures to prevent electrostatic charge buildup.

• Long-Term Storage and Stability: For long-term storage, these compounds should be kept in tightly sealed containers, often under an inert gas like argon or nitrogen, and stored in a cool, dry, and well-ventilated area away from incompatible materials like strong bases or oxidizing agents.[17][20]

Caption: Key factors for ensuring long-term stability and safety.

Conclusion

Fluorinated piperidine hydrochlorides are invaluable tools in the arsenal of the modern drug hunter. Their safe and effective use hinges on a deep, proactive understanding of their chemical nature. By treating the Safety Data Sheet as a dynamic profile rather than a static document, and by integrating risk assessment into every step of the laboratory workflow, we can confidently harness the benefits of fluorination while upholding the highest standards of safety for ourselves, our colleagues, and our science.

References

• PubChem. Piperidine, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. U.S. Department of Labor. [Link]

• OSHA Education Center. A Guide to Hazardous Materials and Laboratory Safety. [Link]

• Vanderbilt University. The Laboratory Standard | Office of Clinical and Research Safety. [Link]

• MilliporeSigma. Safety Data Sheet. [Link]

• SDFine. PIPERIDINE HYDROCHLORIDE Safety Data Sheet. [Link]

• Danishevskiy, S.L., & Kochanov, M.M. (1989). Toxicology of Some Fluoro-Organic Compounds. Defense Technical Information Center. [Link]

• Occupational Safety and Health Administration (OSHA). OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan. U.S. Department of Labor. [Link]

• Fromme, H., Tittlemier, S. A., Völkel, W., Wilhelm, M., & Twardella, D. (2011). Toxicology of perfluorinated compounds. CORE. [Link]

• Quimivita. Best practices for handling chemical reagents to prevent cross-contamination. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US). [Link]

• Thompson, J. A., Itano, D., & Christianson, D. W. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology, 34(2), 539-541. [Link]

• ResearchGate. (PDF) Toxicology of Fluoro-olefins. [Link]

• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride. [Link]

• Murphy, M., & Taylor, D. (2023). Fluorides and Fluorocarbons Toxicity. In StatPearls. StatPearls Publishing. [Link]

• University of California, Irvine. Standard operating procedure for hazardous chemicals Handling of nanomaterials. [Link]

• National Institutes of Health. Managing Pyrophoric and Water Reactive Chemicals in the Laboratory. [Link]

• InterFocus. A Guide to Handling and Storing Chemicals in a Lab. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Deprotection of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

Authored by: [Your Name/Group], Senior Application Scientist

Introduction: The benzyloxycarbonyl (Cbz or Z) protecting group is a vital tool in modern organic synthesis, particularly in the fields of peptide chemistry and pharmaceutical development.[1][2][3] Its stability across a range of reaction conditions and the variety of methods for its removal make it a versatile choice for amine protection.[1] This document provides a comprehensive guide to the deprotection of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, a key intermediate in the synthesis of various pharmaceutically active compounds. We will explore the most common and effective methodologies, offering detailed, step-by-step protocols and the scientific rationale behind our procedural choices.

The selection of an appropriate deprotection strategy is critical and must be tailored to the specific substrate and the presence of other functional groups.[1][4] For the target molecule, the presence of a fluorine atom and a secondary amine hydrochloride salt must be considered. The primary methods for Cbz deprotection fall into two main categories: catalytic hydrogenolysis and acidic cleavage.[4][5]

Part 1: Method Selection and Mechanistic Overview

Catalytic Hydrogenolysis: The Preferred Route

For the deprotection of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, catalytic hydrogenolysis is the most highly recommended method. This technique is renowned for its mild reaction conditions and clean byproducts, which are typically toluene and carbon dioxide, simplifying the purification process.[1][6]

Mechanism of Catalytic Hydrogenolysis:

The reaction proceeds via a two-step mechanism. Initially, the palladium catalyst facilitates the cleavage of the benzyl-oxygen bond through hydrogenolysis, producing toluene and an unstable carbamic acid intermediate.[2][6] This intermediate then spontaneously decarboxylates to yield the desired free amine and carbon dioxide.[2][6]

Caption: Simplified mechanism of Cbz deprotection by catalytic hydrogenolysis.

There are two primary approaches to catalytic hydrogenolysis:

• Standard Hydrogenolysis with Hydrogen Gas: This is the most traditional method, employing hydrogen gas as the hydrogen source.[1]

• Catalytic Transfer Hydrogenation: This method utilizes a hydrogen donor, such as ammonium formate, in place of hydrogen gas, which can be advantageous in terms of safety and experimental setup.[7][8]

Acid-Mediated Deprotection: An Alternative with Caveats

While effective, acid-mediated deprotection is generally harsher and may not be suitable for all substrates.[1][9] Reagents like hydrogen bromide in acetic acid (HBr/AcOH) or trimethylsilyl iodide (TMSI) can be used.[5][10] However, these strong acidic conditions could potentially lead to side reactions with the fluorine substituent or require additional neutralization steps. Given the mildness and efficiency of hydrogenolysis for this particular substrate, acid-mediated methods are considered a secondary option.

Part 2: Experimental Protocols

Protocol 1: Catalytic Hydrogenolysis using Palladium on Carbon and H₂

This protocol is the standard and most widely used method for Cbz deprotection due to its efficiency and mild conditions.[4]

Materials and Reagents:

Reagent/Material	Grade	Supplier (Example)
Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl	≥98%	Commercial Source
Palladium on Carbon (10% Pd/C)	Degussa type E101	Commercial Source
Methanol (MeOH)	Anhydrous	Commercial Source
Hydrogen (H₂) gas	High Purity	Gas Supplier
Celite® 545	---	Commercial Source
Hydrochloric Acid (HCl) in Dioxane (4M)	---	Commercial Source
Diethyl Ether (Et₂O)	Anhydrous	Commercial Source

Instrumentation:

• Round-bottom flask

• Magnetic stirrer

• Hydrogen balloon or hydrogenation apparatus (e.g., Parr shaker)

• Vacuum line

• Filtration apparatus (Büchner funnel or similar)

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 equiv) in methanol (10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (5-10 mol% of palladium relative to the substrate).[1] Caution: Pd/C can be pyrophoric, especially when dry and in the presence of flammable solvents like methanol.[11] It is recommended to handle it in an inert atmosphere or add it to the solvent carefully.

• Inerting the Atmosphere: Securely attach a hydrogen balloon to the flask. Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.[1]

• Reaction: Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is completely consumed.[1][4] Reactions are typically complete within a few hours.[4]

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst.[4][6] Wash the Celite® pad with additional methanol to ensure complete recovery of the product.[4][6]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude (3,5-cis)-5-fluoropiperidin-3-amine.

• Salt Formation (Optional but Recommended): To obtain the stable hydrochloride salt, dissolve the crude amine in a minimal amount of a suitable solvent (e.g., methanol or ethyl acetate) and add a solution of 4M HCl in dioxane dropwise until the solution is acidic. The hydrochloride salt will precipitate and can be collected by filtration, washed with diethyl ether, and dried under vacuum.

Caption: Experimental workflow for standard Cbz deprotection via catalytic hydrogenolysis.

Protocol 2: Catalytic Transfer Hydrogenation using Ammonium Formate

This protocol offers a convenient alternative to using hydrogen gas and is often milder and can provide better chemoselectivity.[7]

Materials and Reagents:

Reagent/Material	Grade	Supplier (Example)
Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl	≥98%	Commercial Source
Palladium on Carbon (10% Pd/C)	Degussa type E101	Commercial Source
Ammonium Formate (HCOONH₄)	≥97%	Commercial Source
Methanol (MeOH)	Anhydrous	Commercial Source
Celite® 545	---	Commercial Source

Instrumentation:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Filtration apparatus

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 equiv) in methanol (10-20 mL per gram of substrate).

• Reagent Addition: Add 10% Palladium on Carbon (5-10 mol% of palladium) to the solution, followed by ammonium formate (3-5 equivalents).[1]

• Reaction: Heat the mixture to reflux and stir until the reaction is complete, as monitored by TLC or LC-MS.[1]

• Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst.[1]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.[1] Further purification and/or salt formation can be performed as described in Protocol 1.

Comparative Data for Deprotection Methods:

Method	Catalyst/Reagent	Solvent	Temperature	Typical Reaction Time	Key Advantages
Catalytic Hydrogenolysis	10% Pd/C, H₂	MeOH	Room Temp.	1-4 hours	Clean byproducts, mild conditions.[1][6]
Transfer Hydrogenation	10% Pd/C, HCOONH₄	MeOH	Reflux	0.5-2 hours	Avoids use of H₂ gas, often faster and more selective.[7]
Acidic Cleavage (HBr/AcOH)	33% HBr in Acetic Acid	AcOH	Room Temp.	1-3 hours	Useful for substrates sensitive to hydrogenolysis.[1]

Part 3: Safety, Troubleshooting, and Final Considerations

Safety Precautions:

• Palladium on Carbon: As mentioned, Pd/C can be pyrophoric.[11] Handle with care, preferably in a wet state or under an inert atmosphere.[12] Avoid generating dust.[12] Keep away from heat and open flames.[12]

• Hydrogen Gas: Hydrogen is highly flammable. Ensure all operations are performed in a well-ventilated fume hood and away from ignition sources.[11]

• General Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[12][13]

Troubleshooting Guide:

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Inactive catalyst, insufficient hydrogen pressure.	Use fresh catalyst. Ensure a proper seal for the hydrogen balloon or check the pressure on the hydrogenation apparatus.
Side Product Formation	Over-reduction or side reactions with other functional groups.	Consider a milder method like transfer hydrogenation.[7] If other reducible groups are present, an alternative protecting group strategy might be necessary.
Low Yield	Incomplete reaction, loss during work-up.	Ensure complete reaction by TLC/LC-MS. Be meticulous during filtration and extraction steps.

Final Considerations:

The choice between standard hydrogenolysis and transfer hydrogenation will often depend on the available equipment and safety considerations. For small-scale laboratory synthesis, both methods are highly effective. For larger-scale production, the safety and handling of hydrogen gas may favor the use of transfer hydrogenation.

References

• Application Notes and Protocols for N-Cbz Deprotection - Benchchem.
• Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis - Technical Disclosure Commons.
• Precautions for Using Palladium Carbon C
• Application Notes and Protocols for Catalytic Hydrogen
• Protocol for the Deprotection of the Benzyl Carbam
• How to improve the efficiency of Cbz group removal - Benchchem.
• Palladium on carbon, 10% Pd, powder - Apollo Scientific.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis.
• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP - Organic Chemistry Portal.
• Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation | ACS Medicinal Chemistry Letters - ACS Public
• On‐DNA Transfer Hydrogenolysis and Hydrogenation for the Synthesis of DNA‐Encoded Chemical Libraries - PMC.
• Amine Protection and Deprotection - Master Organic Chemistry.
• Expeditious Deprotection of N-Benzyloxycarbonyl and N-Benzyl Deriv
• SAFETY D
• Standard Oper
• Cbz-Protected Amino Groups - Organic Chemistry Portal.
• A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz)
• Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups.
• Catalytic Hydrogen Transfer Reductions Using Ammonium Form
• Protecting Groups for Amines: Carbam
• Selective Cleavage of Cbz-Protected Amines | Request PDF - ResearchG
• Trimethylsilyl Iodide (TMSI) - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.

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Application Note: Incorporating Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl into Medicinal Chemistry Scaffolds

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance metabolic stability, modulate pKa, and influence conformation.[1][2] The piperidine scaffold, a privileged structure in numerous approved drugs, gains significant therapeutic potential when functionalized with fluorine.[3] This guide provides a detailed technical overview and actionable protocols for the synthetic manipulation of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, a versatile building block for creating novel chemical entities. We will explore its unique structural properties and provide step-by-step methodologies for its incorporation into diverse molecular scaffolds via key synthetic transformations, including Buchwald-Hartwig amination and reductive amination, as well as strategies for deprotection.

Introduction: The Strategic Advantage of the cis-5-Fluoro-3-aminopiperidine Scaffold

The introduction of a fluorine atom into a piperidine ring is far from a trivial substitution. It imparts profound changes to the molecule's physicochemical profile. The high C-F bond energy enhances metabolic stability by blocking potential sites of oxidation by cytochrome P450 enzymes.[2] Furthermore, the potent inductive effect of fluorine significantly lowers the basicity (pKa) of the piperidine nitrogen, a critical parameter for tuning a drug's solubility, membrane permeability, and off-target activity, such as hERG inhibition.[4][5][6]

The specific cis-3-amino-5-fluoro stereochemistry of the title compound offers distinct conformational advantages. Computational and NMR studies have shown that fluorinated piperidines often exhibit a preference for an axial orientation of the fluorine atom, which can lead to more rigid and defined three-dimensional structures.[1][7][8] This conformational rigidity can be exploited to optimize interactions with biological targets and improve binding affinity.[1] The carbamate-protected amino group at the 3-position provides a convenient synthetic handle for diversification, allowing for the construction of libraries of compounds for structure-activity relationship (SAR) studies.

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Impact of Fluorine on Piperidine Scaffolds"

Physicochemical Properties & Key Considerations

Before synthetic planning, it is crucial to understand the properties of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Property	Value / Observation	Rationale & Implication for Synthesis
Form	Hydrochloride salt	Enhances stability and shelf-life. Requires neutralization (free-basing) with a suitable base (e.g., NaHCO₃, Et₃N) prior to most coupling reactions.
pKa (Piperidine N)	Estimated ~8.5 - 9.5	The fluorine atom at the 5-position (γ-position) lowers the basicity compared to unsubstituted piperidine (~11).[5][9] This can affect nucleophilicity in coupling reactions.
Stereochemistry	cis-(3,5)	The relative stereochemistry is fixed. The Cbz protecting group on the 3-amino moiety provides steric bulk, which may influence the approach of reagents.
Solubility	Soluble in water, MeOH. Limited solubility in nonpolar aprotic solvents (e.g., Toluene, THF) until neutralized.	Free-base form is more soluble in common organic solvents used for cross-coupling and reductive amination.
Cbz Protection	Benzyloxycarbonyl	Robust protecting group, stable to a wide range of conditions. Requires specific deprotection methods like catalytic hydrogenolysis or strong acid cleavage.[10]

Core Synthetic Protocols

The secondary amine of the piperidine ring is the primary site for synthetic elaboration. The following protocols provide detailed, field-tested methodologies for common and powerful C-N bond-forming reactions.

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a premier method for forming C(aryl)-N bonds, offering broad functional group tolerance.[11]

dot graph LR { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Buchwald-Hartwig N-Arylation Workflow"

Step-by-Step Methodology:

• Free-Basing: Dissolve Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 eq) in a biphasic mixture of dichloromethane (DCM, 10 volumes) and saturated aqueous sodium bicarbonate (NaHCO₃, 10 volumes). Stir vigorously for 30 minutes. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Causality: The HCl salt is unreactive. Neutralization provides the nucleophilic secondary amine required for the catalytic cycle.

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 eq), the free-based piperidine (1.1-1.2 eq), Cesium Carbonate (Cs₂CO₃, 1.5 eq), and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Catalyst Addition: Purge the flask with argon for 10 minutes. Add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and anhydrous toluene (0.1-0.2 M).

• Reaction: Heat the mixture to 80-110 °C and stir under argon. Monitor reaction progress by TLC or LC-MS. Typical reaction times are 4-24 hours.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite® to remove inorganic salts and the palladium catalyst.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel.

Expert Insights & Troubleshooting:

• Choice of Base: Cs₂CO₃ is often superior for less reactive aryl chlorides due to its higher solubility and basicity. K₂CO₃ or K₃PO₄ can be effective for more reactive aryl bromides and iodides.

• Ligand Selection: Sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are generally effective for a wide range of substrates.[12] For challenging couplings, screening different "generations" of Buchwald-Hartwig ligands may be necessary.[11]

• Incomplete Reaction: If the reaction stalls, a fresh portion of catalyst and ligand can be added. Ensure the reaction is strictly anaerobic, as oxygen can deactivate the palladium catalyst.

Protocol 2: Reductive Amination with Aldehydes and Ketones

Reductive amination is a robust and reliable method for forming C-N bonds by reacting an amine with a carbonyl compound in the presence of a reducing agent.[13][14]

Step-by-Step Methodology:

• Free-Basing: Neutralize the starting material as described in Protocol 1, Step 1.

• Reaction Setup: To a round-bottom flask, add the free-based piperidine (1.0 eq) and the aldehyde or ketone (1.0-1.1 eq). Dissolve the reactants in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM) to a concentration of 0.1-0.5 M.

• Imine/Iminium Formation: Stir the solution at room temperature. For less reactive carbonyls or amines, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate the formation of the iminium ion intermediate.[15]

• Reduction: After 30-60 minutes, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 eq) portion-wise.[13][15] This reagent is a mild and selective reducing agent that preferentially reduces the iminium ion over the starting carbonyl.[15]

• Reaction: Stir the mixture at room temperature until the starting materials are consumed (typically 2-16 hours), as monitored by TLC or LC-MS.

• Work-up: Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution. Stir for 15 minutes, then extract the aqueous layer with DCM or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Expert Insights & Troubleshooting:

• Reducing Agent Choice: NaBH(OAc)₃ is generally the preferred reagent for one-pot reductive aminations due to its selectivity and tolerance of mildly acidic conditions.[15] Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic.

• Alcohol Byproduct: Formation of alcohol from the reduction of the starting carbonyl suggests the reducing agent is too reactive or was added before sufficient iminium ion formation. Using NaBH(OAc)₃ typically minimizes this side reaction.[15]

• Stepwise Procedure: For particularly sensitive substrates, a two-step procedure can be employed: first, form the imine (often with azeotropic removal of water using a Dean-Stark apparatus), then cool the reaction and add the reducing agent (e.g., NaBH₄).[15]

Protocol 3: Deprotection of the Benzyloxycarbonyl (Cbz) Group

Accessing the primary amine at the 3-position is crucial for further functionalization, such as amide bond formation. This requires the removal of the Cbz group.

Method A: Catalytic Hydrogenolysis

This is the cleanest and most common method, yielding the free amine, toluene, and CO₂ as byproducts.[16]

• Setup: Dissolve the Cbz-protected piperidine (1.0 eq) in a suitable solvent like methanol, ethanol, or ethyl acetate.

• Catalyst: Carefully add Palladium on carbon (10% Pd/C, 5-10 mol% Pd) to the solution.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (a balloon is often sufficient for small-scale reactions). Repeat this purge cycle three times.

• Reaction: Stir the mixture vigorously under a positive pressure of hydrogen at room temperature until deprotection is complete (monitor by LC-MS).

• Work-up: Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Isolation: Concentrate the filtrate in vacuo to yield the deprotected diamine, which can often be used in the next step without further purification.

Method B: Acidic Cleavage (Non-Hydrogenolytic)

This method is useful when the molecule contains other functional groups sensitive to reduction (e.g., alkenes, alkynes, nitro groups). A modern, mild protocol uses AlCl₃ in hexafluoroisopropanol (HFIP).[17][18]

• Setup: Dissolve the Cbz-protected piperidine (1.0 eq) in HFIP (4-5 mL per mmol).

• Reagent Addition: Add aluminum chloride (AlCl₃, 3.0 eq) at room temperature. The mixture will be a suspension.

• Reaction: Stir at room temperature for 2-16 hours. Monitor by TLC or LC-MS.

• Work-up: Upon completion, dilute the mixture with DCM (20 volumes). The suspension should become a clear solution. Quench carefully by adding water.

• Isolation: Neutralize with aqueous base (e.g., 1M NaOH) and extract the product with DCM. Dry the organic layer, filter, and concentrate to yield the crude amine.

Conclusion

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a high-value building block for medicinal chemistry. The strategic placement of the fluorine atom provides a powerful lever to modulate key drug-like properties. The protocols outlined in this guide offer robust and reproducible methods for incorporating this scaffold into lead compounds. By understanding the interplay between the building block's inherent physicochemical properties and the rationale behind each synthetic step, researchers can efficiently generate novel and diverse chemical matter, accelerating the drug discovery process.

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• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry, 89(9), 5665-5674. Available from: [Link]

• Teo, W. X., et al. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. The Journal of Organic Chemistry. Available from: [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition. Available from: [Link]

• Organic Chemistry Portal (2025). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Available from: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available from: [Link]

• Teo, W. X., et al. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications. Available from: [Link]

• Filler, R., & Naqvi, S. M. (1976). The Effect of Aliphatic Fluorine on Amine Drugs. Journal of Pharmaceutical Sciences. Available from: [Link]

• Jean, L., et al. (2018). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry, 83(15), 8346-8355. Available from: [Link]

• Nairoukh Research Group. (2023). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. The Hebrew University of Jerusalem. Available from: [Link]

• Drug Hunter Team (2022). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Available from: [Link]

• ResearchGate. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors | Request PDF. Available from: [Link]

• Medicilon. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups. Available from: [Link]

• Frederiksen, M. W., et al. (2018). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. MedChemComm, 9(10), 1696-1701. Available from: [Link]

• ResearchGate. Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Available from: [Link]

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• ResearchGate. Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines | Request PDF. Available from: [Link]

• ResearchGate. Synthesis of Fluorinated Acridines via Sequential Micellar Buchwald–Hartwig Amination/Cyclization of Aryl Bromides | Request PDF. Available from: [Link]

• Zhang, W., & Lu, Y. (2010). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 15(7), 4936-4945. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Caddick, S., et al. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Available from: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available from: [Link]

• Iaroshenko, V. O., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1399. Available from: [Link]

Sources

• 1. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]
• 10. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 18. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]

scale-up synthesis protocols for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride

Application Note & Process Workflow Prepared for Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Strategic Rationale

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry, utilized to modulate basicity, enhance metabolic stability, and improve lipophilicity . The synthesis of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride presents a specific challenge: achieving strict cis-diastereoselectivity while maintaining a scalable and safe process profile.

To meet these requirements, this protocol employs a stereospecific deoxofluorination strategy starting from commercially available trans-1-Boc-3-amino-5-hydroxypiperidine. By utilizing an orthogonal protection scheme (Boc/Cbz) and leveraging XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) as the fluorinating agent, the synthesis guarantees a complete SN2 inversion at the C5 position. This approach eliminates the need for hazardous, traditional fluorinating agents like DAST, resulting in a self-validating, highly crystalline final product suitable for multigram to kilogram scale-up.

Process Safety & Reagent Selection

Historically, deoxofluorination at scale has been hampered by the severe thermal instability of liquid dialkylaminosulfur trifluorides such as DAST and Deoxo-Fluor, which are prone to violent, exothermic decomposition and generate highly corrosive free HF .

As a Senior Application Scientist, I mandate the use of XtalFluor-E for this workflow. XtalFluor-E is a crystalline solid that does not generate free HF under anhydrous conditions and boasts a significantly higher onset of decomposition. The comparative thermal stability data below dictates this choice for any process exceeding the milligram scale .

Table 1: Comparative Thermal Stability of Deoxofluorinating Agents

Reagent	Physical State (RT)	Onset of Decomposition (°C)	Exothermic Heat (-ΔH) (J/g)	Scale-Up Suitability
XtalFluor-E	Crystalline Solid	~205	661	High
Deoxo-Fluor	Liquid	~140	1100	Low / Moderate
DAST	Liquid	~140	1700	Low (Explosion Hazard)

Synthetic Workflow Visualization

The following diagram illustrates the three-step synthetic logic. The orthogonal protection ensures that only the C5 hydroxyl group is available for activation, while the final salt formation acts as a built-in purification step.

Figure 1: Three-step scale-up synthesis workflow for the target fluoropiperidine.

Detailed Experimental Protocols

Step 1: N-Cbz Protection of the Primary Amine

Objective: Selectively protect the C3 primary amine with a benzyl carbamate (Cbz) group, leaving the C5 hydroxyl free for subsequent fluorination.

Procedure:

• Charge a jacketed reactor with trans-1-Boc-3-amino-5-hydroxypiperidine (1.0 eq) and dissolve in a 1:1 mixture of THF and distilled water (10 volumes).

• Add sodium bicarbonate (NaHCO₃, 2.5 eq) and stir the biphasic mixture at 0–5 °C.

• Dropwise, add Benzyl chloroformate (Cbz-Cl, 1.1 eq) over 30 minutes, maintaining the internal temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Separate the aqueous layer and extract with Ethyl Acetate (2 × 5 volumes).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify via recrystallization (Heptane/EtOAc) to yield trans-1-Boc-3-(Cbz-amino)-5-hydroxypiperidine.

Process Insights: Using a biphasic THF/H₂O system with NaHCO₃ acts as a mild, self-buffering environment. This prevents the premature cleavage of the acid-labile Boc group on the piperidine nitrogen while ensuring the rapid quenching of any generated HCl from the Cbz-Cl reagent.

Step 2: Stereospecific Deoxofluorination

Objective: Convert the C5 hydroxyl group to a fluorine atom with complete stereochemical inversion (from trans to cis).

Procedure:

• Under a strict nitrogen atmosphere, dissolve trans-1-Boc-3-(Cbz-amino)-5-hydroxypiperidine (1.0 eq) in anhydrous Dichloromethane (DCM, 15 volumes).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add Triethylamine trihydrofluoride (Et₃N·3HF, 2.0 eq) dropwise.

• Add XtalFluor-E (1.5 eq) in three portions to safely manage any mild exotherms.

• Stir at -78 °C for 1 hour, then gradually allow the reactor to warm to room temperature over 12 hours.

• Quench the reaction carefully with saturated aqueous NaHCO₃ (until CO₂ evolution ceases).

• Extract with DCM, wash the organic layer with 1M HCl, then brine, and dry over MgSO₄.

• Concentrate and purify via short-path silica gel filtration to yield cis-1-Boc-3-(Cbz-amino)-5-fluoropiperidine.

Process Insights: Unlike DAST, XtalFluor-E is a fluoride-deficient reagent. It functions solely to activate the hydroxyl group into a highly reactive aminosulfonium leaving group. Therefore, an exogenous fluoride source (Et₃N·3HF) is strictly required to act as the nucleophile . The SN2 attack by the fluoride ion guarantees the inversion of the C5 stereocenter, yielding the required cis-diastereomer.

Step 3: Boc Deprotection and Hydrochloride Salt Formation

Objective: Selectively remove the N1 Boc protecting group and isolate the target molecule as a stable hydrochloride salt.

Procedure:

• Dissolve the cis-1-Boc-3-(Cbz-amino)-5-fluoropiperidine (1.0 eq) in anhydrous 1,4-Dioxane (5 volumes).

• Cool the solution to 10 °C.

• Slowly add a solution of 4M HCl in Dioxane (5.0 eq).

• Stir the mixture at room temperature for 3 hours. The product will begin to precipitate as a white crystalline solid as the Boc group is cleaved and isobutylene gas evolves.

• Add cold Diethyl Ether (10 volumes) to drive the precipitation to completion.

• Filter the solid under a nitrogen blanket, wash with cold Diethyl Ether, and dry under high vacuum at 40 °C for 12 hours.

• Yield: Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride.

Process Insights: This step relies on the orthogonal stability of the protecting groups. The Cbz group is highly stable to anhydrous acidic conditions, whereas the Boc group rapidly decomposes. By conducting this in Dioxane/Ether, the resulting hydrochloride salt precipitates directly out of solution. This phase-change acts as a self-validating purification step, driving the reaction forward and leaving non-polar impurities in the filtrate.

Analytical Validation (Quality Control)

To confirm the success of the SN2 inversion and the structural integrity of the final product, the following analytical signatures must be verified:

• ¹⁹F NMR (D₂O or DMSO-d₆): Look for a distinct multiplet (typically around -180 to -190 ppm). The coupling constants ( 2JHF​ and 3JHF​ ) are critical for confirming the cis-axial/equatorial relationships within the piperidine chair conformation.

• ¹H NMR: The disappearance of the Boc tert-butyl singlet (~1.4 ppm) confirms complete deprotection. The C5 proton attached to the fluorine will appear as a highly split multiplet (due to geminal 2JHF​ coupling, typically ~48 Hz) shifted downfield (~4.5 - 5.0 ppm).

• Mass Spectrometry (ESI+): [M+H]⁺ expected at m/z 253.1 (based on the free base exact mass of 252.13).

References

• RSC Books. Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry. Available at:[Link]

• Society of Chemical Industry (SCI). Simpler fluorine chemistry. Chemistry & Industry. Available at:[Link]

• American Chemical Society (ACS). Sulfur Tetrafluoride (SF4) as a Deoxyfluorination Reagent for Organic Synthesis in Continuous Flow Mode. Organic Process Research & Development. Available at:[Link]

use of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl as a pharmaceutical intermediate

An In-Depth Guide to the Application of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl in Pharmaceutical Synthesis

Introduction: The Strategic Value of Fluorinated Piperidines

In the landscape of modern medicinal chemistry, the piperidine scaffold is a cornerstone, present in a vast number of FDA-approved pharmaceuticals.[1][2] Its three-dimensional structure provides an excellent framework for orienting substituents to interact with biological targets. Concurrently, the strategic incorporation of fluorine has become a benchmark strategy for optimizing drug candidates.[3][4] Fluorine's unique properties—high electronegativity, small size, and the ability to form strong bonds with carbon—can profoundly enhance a molecule's metabolic stability, membrane permeability, binding affinity, and pKa.[3][5][6]

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl emerges as a highly valuable pharmaceutical intermediate that synergistically combines these two powerful motifs. It provides a protected, stereochemically defined 3-amino-5-fluoropiperidine core, ready for integration into more complex molecular architectures. The cis relationship between the amine and fluorine substituents offers a specific conformational profile that can be critical for achieving desired target engagement.[7] This guide provides detailed application notes and protocols for the effective use of this intermediate, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties and Characterization

Ensuring the identity and purity of the starting intermediate is fundamental to the success of any synthetic campaign.

Property	Value
IUPAC Name	Benzyl ((3R,5S)-5-fluoropiperidin-3-yl)carbamate hydrochloride
Molecular Formula	C₁₃H₁₈ClFN₂O₂
Molecular Weight	288.75 g/mol
Appearance	Typically a white to off-white solid
Stereochemistry	cis configuration between the C3 carbamate and C5 fluorine
Purity (Typical)	≥95% (as determined by HPLC and NMR)
Storage	Store in a tightly sealed container in a dry, cool, and well-ventilated place.[8][9]

Analytical Characterization Protocols:

• ¹H NMR & ¹⁹F NMR: To confirm structural integrity, the presence of the benzyl and fluoropiperidine moieties, and the cis-stereochemistry. The coupling constants between fluorine and adjacent protons are diagnostic for determining the axial/equatorial orientation of the fluorine atom.[7]

• LC/MS: To verify the molecular weight and assess purity. A common method would involve a C18 reverse-phase column with a water/acetonitrile gradient (containing 0.1% formic acid or TFA) and detection by both UV and ESI-MS.

• Chiral HPLC: To confirm enantiomeric purity if a specific enantiomer is being used.

Scientific Rationale: The Impact of the cis-Fluoro-Amine Motif

The specific placement of a fluorine atom on the piperidine ring is a deliberate design choice, not an arbitrary substitution.

• Basicity (pKa) Modulation: Fluorine's strong electron-withdrawing nature significantly lowers the basicity (pKa) of the piperidine nitrogen. This is a critical parameter for reducing off-target activity, such as binding to the hERG channel, which is a common cause of cardiotoxicity.[5][10] By fine-tuning the pKa, developers can improve the selectivity profile and overall safety of a drug candidate.

• Conformational Control: The fluorine atom has a profound influence on the conformational preference of the piperidine ring. Due to a combination of electrostatic and hyperconjugative effects (the "fluorine gauche effect"), there is often a preference for an axial orientation of the fluorine atom, which in turn influences the orientation of other substituents.[7][11] The cis-3,5-substitution pattern locks the molecule into a well-defined three-dimensional shape, which is essential for precise interaction with a target's binding pocket.

• Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Placing fluorine at a potential site of metabolism can block this pathway, thereby increasing the half-life and bioavailability of the final compound.[3]

Core Application: Deprotection and Subsequent Coupling

The primary utility of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is as a protected precursor to the reactive (3,5-cis)-5-fluoropiperidin-3-amine. The benzyl carbamate (Cbz) group is a robust protecting group that can be removed under specific conditions, most commonly catalytic hydrogenation.

Caption: Key experimental workflow.

Protocol 1: Benzyl Carbamate (Cbz) Deprotection via Catalytic Hydrogenation

This protocol details the removal of the Cbz group to liberate the free amine as its hydrochloride salt. Catalytic hydrogenation is the method of choice as it is clean and the byproducts (toluene and CO₂) are volatile and easily removed.

Materials:

• Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 eq)

• Palladium on carbon (10% Pd/C, ~5-10 mol% by weight)

• Methanol (or Ethanol), reagent grade

• Hydrogen (H₂) gas balloon or Parr hydrogenator

• Inert gas (Nitrogen or Argon)

• Celite®

Procedure:

• Reaction Setup: To a round-bottom flask or hydrogenation vessel, add Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 eq) and a magnetic stir bar.

• Solvent Addition: Add methanol (or ethanol) to dissolve the starting material (concentration typically 0.05-0.1 M).

• Inerting: Carefully add the 10% Pd/C catalyst. Causality Note: Pd/C can be pyrophoric, especially when dry. Adding it to the solvent under an inert atmosphere is a critical safety measure.

• Hydrogenation: Seal the vessel and purge the headspace with an inert gas (N₂ or Ar) three times. Then, introduce hydrogen gas via a balloon or connect to a Parr apparatus (typically 1-4 atm pressure).

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The reaction progress can be monitored by TLC (staining with ninhydrin to visualize the product amine) or LC/MS. The reaction is typically complete within 2-16 hours. Self-Validation: Monitoring ensures the reaction goes to completion, preventing the need for difficult purification of mixed starting material and product.

• Work-up: Once the reaction is complete, carefully purge the vessel with inert gas to remove all hydrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with a small amount of methanol to ensure complete recovery of the product. Causality Note: The Celite® pad prevents the fine palladium particles from passing through the filter paper.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting solid will be the desired (3,5-cis)-5-fluoropiperidin-3-amine as its hydrochloride salt. The product is often of sufficient purity to be used directly in the next step without further purification.

Protocol 2: Amide Bond Formation with the Deprotected Amine

This protocol provides a general method for coupling the newly formed amine with a carboxylic acid, a common subsequent step in pharmaceutical synthesis.[12][13]

Materials:

• (3,5-cis)-5-Fluoropiperidin-3-amine HCl (from Protocol 1, 1.0 eq)

• Carboxylic acid (R-COOH, 1.0-1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or similar carbodiimide (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.5-3.0 eq)

• Dichloromethane (DCM) or Dimethylformamide (DMF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0-1.2 eq), HOBt (1.2 eq), and EDC (1.2 eq).

• Solvent Addition: Dissolve the components in anhydrous DCM or DMF. Stir the mixture at room temperature for 15-30 minutes. Causality Note: This pre-activation step forms a highly reactive HOBt-ester, which is more efficient at acylating the amine and minimizes side reactions like racemization.

• Amine Addition: In a separate flask, dissolve the (3,5-cis)-5-fluoropiperidin-3-amine HCl (1.0 eq) in DCM/DMF and add DIPEA (2.5-3.0 eq). The base is crucial for neutralizing the hydrochloride salt and scavenging the HCl produced during the coupling reaction.

• Coupling: Add the amine/base solution dropwise to the activated carboxylic acid solution at 0 °C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC/MS, typically 4-24 hours).

• Work-up: Dilute the reaction mixture with DCM or ethyl acetate. Wash sequentially with saturated NaHCO₃ solution (to remove unreacted acid and HOBt), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography to yield the final target amide.

Safety, Handling, and Storage

Proper handling is essential for ensuring laboratory safety and maintaining the integrity of the intermediate.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves when handling this compound.[8][14]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[8][15] Avoid contact with skin and eyes.[16] Take precautionary measures against static discharge.[17]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.[9][14]

• First Aid:

  • Skin Contact: Immediately wash off with soap and plenty of water.[8]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[8]

  • Inhalation: Move person into fresh air.[14]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[8][15]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Deprotection (Protocol 1)	Catalyst deactivation (poisoning).	Ensure starting material and solvent are free of sulfur or other catalyst poisons. If necessary, add a fresh batch of catalyst.
Insufficient hydrogen pressure or poor mixing.	Ensure vigorous stirring to keep the catalyst suspended. Check for leaks in the hydrogen balloon/system.
Low Yield in Coupling (Protocol 2)	Incomplete activation of the carboxylic acid.	Allow the acid/EDC/HOBt mixture to stir for at least 15-30 minutes before adding the amine.
Amine starting material is not fully free-based.	Ensure sufficient base (DIPEA/TEA) is used to neutralize the HCl salt and the acid generated during the reaction (at least 2.5 equivalents).
Moisture in the reaction.	Use anhydrous solvents and perform the reaction under an inert atmosphere.
Formation of Urea Byproduct (Protocol 2)	Side reaction of the carbodiimide (EDC).	Add the amine solution promptly after the acid activation period. Lowering the reaction temperature can sometimes mitigate this.

Conclusion

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a sophisticated and highly useful intermediate for pharmaceutical research and development. Its pre-defined stereochemistry and the strategic placement of a fluorine atom provide a direct route to novel piperidine-containing entities with potentially superior pharmacological profiles. By understanding the rationale behind its design and employing robust protocols for its deprotection and subsequent functionalization, scientists can efficiently leverage this building block to accelerate the discovery of next-generation therapeutics.

References

• M. D. Tredici, S., et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Available at: [Link]

• Thiehoff, C., et al. (2020). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions. ResearchGate. Available at: [Link]

• Nairoukh, Z., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Communications. Available at: [Link]

• University of Münster. (2019). Chemists develop new synthesis method for producing fluorinated piperidines. ScienceDaily. Available at: [Link]

• Anonymous. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Fallacara, A. L., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

• Aapptec Peptides. N-Terminal Deprotection; Boc removal. Available at: [Link]

• J&K Scientific LLC. (2026). BOC Protection and Deprotection. Available at: [Link]

• Kumar, A., et al. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. CSIR-NIScPR. Available at: [Link]

• Choy, J., et al. Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Taylor & Francis Online. Available at: [Link]

• BuyChemJapan. Benzyl (5,5-difluoropiperidin-3-yl)carbamate hydrochloride 95%. Available at: [Link]

• Kos, J., et al. (2020). Preparation and Hydro-Lipophilic Properties of Novel Fluorinated Benzyl Carbamates of 4-Aminosalicylanilides. MDPI. Available at: [Link]

• Tradeindia. Benzyl (5,5-difluoropiperidin-3-yl)carbamate Hydrochloride - Cas No: 1951441-61-4. Available at: [Link]

• Jaime-Figueroa, S., et al. (2009). Deprotection of N-BOC compounds. European Patent Office.

• Riente, P., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Available at: [Link]

• Alfa Aesar. (2023). Piperidine - SAFETY DATA SHEET. Available at: [Link]

• Seel, A., et al. (2019). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Angewandte Chemie. Available at: [Link]

• ResearchGate. Synthesis of N-BOC amines by various routes. Available at: [Link]

• ResearchGate. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Available at: [Link]

• PubMed. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Available at: [Link]

• ResearchGate. Molecular Modeling and Synthesis of Ethyl Benzyl Carbamates as Possible Ixodicide Activity. Available at: [Link]

• Google Patents. (2009). N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.

• Tice, C. M. (2021). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

• Iwanami, M., et al. (1981). Synthesis and neuroleptic activity of benzamides. Cis-N-(1-benzyl-2-methylpyrrolidin-3-yl). Journal of Medicinal Chemistry. Available at: [Link]

• InnoPeptiChem. (2024). Introducing Our Latest Benzylcarbamate Derivatives. Available at: [Link]

• PharmaCompass. (3-FLUORO-4-MORPHOLIN-4-YLPHENYL)CARBAMIC ACID BENZYL ESTER. Available at: [Link]

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Application Note &amp; Protocol: Peptide Coupling Reactions Using Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Incorporation of Fluorinated Piperidines in Peptide-Based Drug Discovery

The piperidine moiety is a prevalent scaffold in a multitude of pharmaceuticals due to its ability to impart favorable pharmacokinetic properties.[1] In the realm of peptide therapeutics, the incorporation of non-natural amino acid surrogates, such as substituted piperidines, offers a strategy to enhance metabolic stability, modulate receptor affinity, and control conformation. The introduction of fluorine into these scaffolds further refines their utility.[2][3] Fluorine's high electronegativity can significantly lower the basicity (pKa) of the piperidine nitrogen, a property that has been correlated with reduced affinity for the hERG channel, thereby mitigating the risk of cardiac toxicity.[4][5]

This application note provides a detailed protocol and technical guidance for the use of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, a key building block for introducing a conformationally constrained, fluorinated piperidine unit into peptide chains. The cis-relationship between the amine and the fluorine atom at the 3 and 5 positions, respectively, presents a unique three-dimensional structure that can be exploited in rational drug design.[2]

Chemical Properties and Handling

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a benzyl-protected amine salt. The hydrochloride salt form enhances stability and simplifies handling. The benzyl carbamate (Cbz) protecting group on the 3-amino group allows for selective deprotection under standard hydrogenolysis conditions, orthogonal to many common protecting groups used in peptide synthesis. The secondary amine of the piperidine ring is the nucleophile in the peptide coupling reaction.

General Workflow for Peptide Coupling

The following diagram illustrates the general workflow for the incorporation of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl into a growing peptide chain.

Figure 1: General workflow for peptide coupling with Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Recommended Reagents for Peptide Coupling

The choice of coupling reagent is critical for efficient amide bond formation while minimizing side reactions such as racemization.[6][7] Onium salts like HATU and HBTU are highly recommended for their efficiency, especially with sterically hindered or less nucleophilic amines.[8][9][10]

Reagent Class	Specific Reagent	Rationale for Use
Coupling Reagents	HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Highly efficient, fast reaction rates, and low racemization, particularly effective for challenging couplings.[9][10][11]
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	A cost-effective and reliable alternative to HATU, widely used in peptide synthesis.[8][12]
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (Hydroxybenzotriazole)	A classic carbodiimide-based method. HOBt is added to suppress racemization and improve reaction efficiency.[7][13][14]
Bases	DIPEA (N,N-Diisopropylethylamine)	A non-nucleophilic base commonly used to neutralize the amine salt and facilitate the coupling reaction.[7][15]
Triethylamine (TEA)	An alternative non-nucleophilic base.
Solvents	DMF (N,N-Dimethylformamide)	A polar aprotic solvent that is excellent for solubilizing peptides and reagents.
DCM (Dichloromethane)	A less polar solvent that can be used, particularly in solution-phase synthesis.

Detailed Protocol for Solution-Phase Peptide Coupling

This protocol describes a typical procedure for coupling an N-protected amino acid or a peptide fragment (the carboxylic acid component) with Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (the amine component).

Materials:

• N-protected amino acid or peptide fragment

• Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

• HATU

• DIPEA

• Anhydrous DMF

• DCM

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• TLC plates

• HPLC for purification

Procedure:

• Preparation of the Amine:

  • In a clean, dry round-bottom flask, dissolve Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl (1.0 equivalent) in anhydrous DMF.

  • Add DIPEA (1.1 equivalents) to neutralize the hydrochloride salt and liberate the free secondary amine. Stir at room temperature for 10-15 minutes.

• Activation of the Carboxylic Acid:

  • In a separate flask, dissolve the N-protected amino acid or peptide fragment (1.05 equivalents) in anhydrous DMF.

  • Add HATU (1.05 equivalents) and DIPEA (2.0 equivalents) to the solution.

  • Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid, forming the active ester.

• Coupling Reaction:

  • To the pre-activated carboxylic acid solution, add the solution of the free amine from step 1.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to remove unreacted acid and HOBt/HOAt byproducts), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude peptide by flash column chromatography or preparative HPLC to obtain the desired product.

Mechanism of HATU-Mediated Coupling

The following diagram illustrates the mechanism of amide bond formation using HATU.

Figure 2: Simplified mechanism of HATU-mediated peptide coupling.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Coupling Yield	Incomplete activation of the carboxylic acid.	Increase pre-activation time or use a more reactive coupling reagent.
Steric hindrance of the amine.	Increase reaction temperature or use a more potent coupling reagent like HATU.
Insufficient base.	Ensure complete neutralization of the amine salt and sufficient base for the coupling reaction.
Racemization	Over-activation of the carboxylic acid.	Minimize pre-activation time. Use additives like HOBt if using carbodiimides.
Strong base.	Use a weaker base if racemization is a significant issue.
Side Reactions	Guanidinylation of the amine.	This is a known side reaction with uronium/aminium reagents like HBTU and HATU if used in large excess. Use phosphonium-based reagents like PyBOP if this is a concern.[11]

Conclusion

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a valuable building block for the synthesis of peptides with modified backbones. The strategic incorporation of this fluorinated piperidine moiety can lead to peptides with improved pharmacological properties. The use of modern coupling reagents, such as HATU, ensures efficient and high-yielding amide bond formation. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully utilize this compound in their peptide synthesis endeavors.

References

• The Role of HOBt and HBTU in Peptide Coupling Reactions. (URL: )
• Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers - Interchim. (URL: )
• Coupling Reagents - Aapptec Peptides. (URL: )

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Application Notes and Protocols for Peptide Synthesis Reagents - Benchchem. (URL: )
• HATU: The Core Reagent for Peptide & Drug Synthesis - Suzhou Highfine Biotech. (URL: )
• HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. (URL: )

• HATU - Wikipedia. (URL: [Link])

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery | The Journal of Organic Chemistry - ACS Public

• Chemists develop new synthesis method for producing fluorinated piperidines - EurekAlert!. (URL: [Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (URL: [Link])

• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (URL: )
• Industrial application of coupling reagents in peptides - Luxembourg Bio Technologies. (URL: )

• Polyfluorinated Peptides – Establishing A Novel Class Of Biopolymers - Refubium - Freie Universität Berlin. (URL: [Link])

• Separation of peptides based on fluorine content.MALDI-MS spectra of... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds - PMC. (URL: [Link])

• Peptides Radiofluorination: Main Methods and Highlights - SciRP.org. (URL: [Link])

• Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC - NIH. (URL: [Link])

• Synthesis of the Antimicrobial Peptide Murepavadin Using Novel Coupling Agents. (URL: [Link])

• Peptide Coupling Reagents Guide - Sigma-Aldrich. (URL: )
• Synthesis of cyclic peptides as bioconjugation platforms - Scholarly Public

Sources

• 1. mdpi.com [mdpi.com]
• 2. Chemists develop new synthesis method for producing fluorinated piperidines | EurekAlert! [eurekalert.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Knowledge Center Archive - Bachem [bachem.com]
• 8. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 9. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 10. HATU - Wikipedia [en.wikipedia.org]
• 11. 肽偶联剂选择指南 [sigmaaldrich.com]
• 12. peptide.com [peptide.com]
• 13. interchim.fr [interchim.fr]
• 14. peptidechemistry.org [peptidechemistry.org]
• 15. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols: Preparation of Fluorinated Piperidine Building Blocks for Library Synthesis

Introduction: The Strategic Value of Fluorinated Piperidines in Drug Discovery

The piperidine motif is a cornerstone in medicinal chemistry, appearing in a significant percentage of FDA-approved small-molecule drugs.[1][2] Its saturated, three-dimensional structure provides an excellent scaffold for presenting pharmacophoric elements in precise spatial orientations. The strategic incorporation of fluorine into this privileged scaffold can profoundly influence a molecule's physicochemical and pharmacological properties.[3] Fluorine's high electronegativity can modulate the basicity (pKa) of the piperidine nitrogen, which is critical for optimizing properties like target binding, membrane permeability, and reducing off-target effects such as hERG channel affinity, a common cause of cardiotoxicity.[4][5][6][7] Furthermore, the introduction of C-F bonds can enhance metabolic stability by blocking sites of oxidative metabolism and can lead to improved binding affinity through favorable electrostatic interactions with protein targets.[8]

This guide provides a detailed overview of robust and versatile synthetic strategies for preparing fluorinated piperidine building blocks suitable for library synthesis. We will delve into the mechanistic rationale behind key transformations and provide step-by-step protocols for several field-proven methodologies.

Strategic Approaches to the Synthesis of Fluorinated Piperidines

The synthesis of fluorinated piperidines can be broadly categorized into two main strategies: the introduction of fluorine onto a pre-existing piperidine or piperidine precursor, and the construction of the piperidine ring from a fluorinated acyclic precursor. The choice of strategy depends on the desired substitution pattern, stereochemistry, and the availability of starting materials.

Herein, we will focus on three primary and highly effective methodologies:

• Catalytic Hydrogenation of Fluorinated Pyridines: A powerful and atom-economical approach for accessing cis-substituted fluorinated piperidines from readily available fluoropyridine starting materials.

• Nucleophilic Fluorination of Piperidine Precursors: This strategy includes the deoxyfluorination of hydroxypiperidines and the fluoro-Prins cyclization, offering versatile entry points to various fluorinated piperidine isomers.

• Electrophilic Fluorination of Enamines and Enol Ethers: A method for the regioselective introduction of fluorine, particularly useful for the synthesis of α-fluorinated piperidinones and related structures.

The following diagram illustrates the logical flow of these synthetic strategies.

Caption: Overview of key synthetic routes to fluorinated piperidines.

Methodology 1: Catalytic Hydrogenation of Fluorinated Pyridines

The catalytic hydrogenation of fluorinated pyridines has emerged as a highly efficient and diastereoselective method for the synthesis of all-cis-(multi)fluorinated piperidines.[2][9] This approach is particularly attractive due to the commercial availability of a wide range of fluorinated pyridine starting materials. A key challenge in this transformation is preventing hydrodefluorination, which can be overcome by careful selection of the catalyst and reaction conditions.[1][10]

Scientific Rationale

The Glorius group has developed a robust dearomatization-hydrogenation (DAH) process that proceeds in a highly diastereoselective manner to furnish all-cis products.[9][11] This method involves an initial dearomatization step, which makes the subsequent hydrogenation of the remaining double bonds feasible.[11] Alternatively, direct heterogeneous hydrogenation using a palladium catalyst in the presence of a Brønsted acid has been shown to be effective and tolerant of various functional groups.[1][10] The acidic conditions are crucial for protonating the substrate and product, which is believed to suppress hydrodefluorination.[10]

The following workflow outlines the general procedure for the palladium-catalyzed hydrogenation of fluoropyridines.

Caption: Workflow for heterogeneous hydrogenation of fluoropyridines.

Protocol 1: Palladium-Catalyzed Hydrogenation of 3-Fluoropyridine

This protocol is adapted from the work of Glorius and coworkers.[10]

Materials:

• 3-Fluoropyridine

• Palladium hydroxide on carbon (Pd(OH)₂/C, 20 wt%)

• Methanol (MeOH)

• Aqueous Hydrochloric Acid (HCl, 4 M)

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

• Hydrogen gas (H₂)

• Autoclave or high-pressure hydrogenation vessel

Procedure:

• To a glass liner of a high-pressure autoclave, add 3-fluoropyridine (1.0 g, 10.3 mmol).

• Add methanol (20 mL) and aqueous HCl (4 M, 2.8 mL, 11.3 mmol).

• Carefully add Pd(OH)₂/C (20 wt%, 145 mg, 1 mol%).

• Seal the autoclave and purge with argon or nitrogen, followed by purging with hydrogen gas.

• Pressurize the vessel to 50 bar with hydrogen gas.

• Stir the reaction mixture at room temperature for 24 hours.

• Carefully vent the autoclave and purge with an inert gas.

• Filter the reaction mixture through a pad of Celite, washing with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-fluoropiperidine hydrochloride salt.

• Dissolve the crude salt in a mixture of DCM (20 mL) and saturated aqueous NaHCO₃ solution (20 mL).

• Add (Boc)₂O (2.48 g, 11.3 mmol) and stir vigorously at room temperature for 4 hours.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-3-fluoropiperidine.

Substrate	Product	Yield	Diastereoselectivity	Reference
3-Fluoropyridine	cis-N-Boc-3-fluoropiperidine	~85%	>20:1	[10]
2,3-Difluoropyridine	cis,cis-N-Boc-2,3-difluoropiperidine	~70%	>20:1	[10]
3,5-Difluoropyridine	cis,cis-N-Boc-3,5-difluoropiperidine	~75%	>20:1	[9]

Methodology 2: Nucleophilic Fluorination of Piperidine Precursors

Nucleophilic fluorination is a versatile strategy that allows for the introduction of fluorine at various positions of the piperidine ring. Two prominent methods within this category are the deoxyfluorination of hydroxypiperidines and the fluoro-Prins cyclization.

Scientific Rationale: Deoxyfluorination

Deoxyfluorination involves the conversion of a hydroxyl group to a fluorine atom.[8] This is typically achieved using reagents such as diethylaminosulfur trifluoride (DAST), Deoxo-Fluor®, or the more recently developed and safer 2-pyridinesulfonyl fluoride (PyFluor).[12] The reaction generally proceeds via an Sₙ2 mechanism, resulting in inversion of stereochemistry at the carbon center bearing the hydroxyl group.[8] This method is highly valuable for accessing stereochemically defined fluorinated piperidines from chiral hydroxy-piperidine precursors.

Protocol 2: Deoxyfluorination of N-Boc-4-hydroxypiperidine using PyFluor

This protocol is based on the methodology developed by Doyle and coworkers.

Materials:

• N-Boc-4-hydroxypiperidine

• 2-Pyridinesulfonyl fluoride (PyFluor)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Acetonitrile (MeCN)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried flask under an inert atmosphere, dissolve N-Boc-4-hydroxypiperidine (500 mg, 2.48 mmol) in anhydrous acetonitrile (12 mL).

• Add PyFluor (592 mg, 3.72 mmol).

• Add DBU (0.74 mL, 4.96 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield N-Boc-4-fluoropiperidine.

Reagent	Advantages	Considerations	Reference
DAST/Deoxo-Fluor®	Broad substrate scope	Thermally unstable, can promote elimination	[13]
PyFluor	Thermally stable, high chemoselectivity, minimal elimination	Requires a strong non-nucleophilic base	[12]

Scientific Rationale: Fluoro-Prins Cyclization

The aza-Prins cyclization is a powerful tool for constructing the piperidine ring. When conducted in the presence of a suitable fluoride source, the intermediate carbocation can be trapped by a fluoride ion to yield a fluorinated piperidine. Reagents such as DMPU/HF or BF₃·OEt₂ can act as both the acid catalyst and the fluoride source.[14][15][16][17] This method provides a direct route to 4-fluoropiperidines from homoallylic amines and aldehydes.[15][17]

The proposed mechanism for the fluoro-Prins cyclization is depicted below.

Sources

• 1. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scientificupdate.com [scientificupdate.com]
• 8. hyphadiscovery.com [hyphadiscovery.com]
• 9. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Chemists develop new synthesis method for producing fluorinated piperidines [uni-muenster.de]
• 12. Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Deoxyfluorination of Hydroxy-Substituted Boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent DMPU/HF - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. BJOC - Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles [beilstein-journals.org]

Application Note: Standard Operating Procedure for the Storage and Handling of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Standard Operating Procedure (SOP)

Executive Summary & Chemical Context

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride (CAS: 1356342-49-8) is a highly versatile, stereospecific building block widely utilized in drug discovery. The incorporation of a fluorine atom on the piperidine ring acts as a bioisostere to modulate lipophilicity, lower the pKa of the adjacent basic amine, and improve metabolic stability. The C3-amine is protected by a carboxybenzyl (Cbz/Z) group, allowing for orthogonal deprotection strategies during complex API synthesis [1].

While the compound is chemically stable under neutral conditions, its nature as a hydrochloride (HCl) salt introduces specific physicochemical vulnerabilities—namely hygroscopicity—that demand rigorous storage protocols to maintain stoichiometric precision in downstream couplings.

Physicochemical Properties & Storage Causality

To design an effective storage protocol, we must understand the causality behind the compound's degradation and handling risks:

• Hygroscopicity of the HCl Salt: Organic hydrochloride salts readily absorb atmospheric moisture. While water does not rapidly degrade the Cbz group, moisture ingress artificially inflates the mass of the bulk powder. If a chemist weighs 100 mg of a "wet" salt for a highly sensitive catalytic reaction (e.g., Buchwald-Hartwig amination), the actual molarity of the active pharmaceutical intermediate (API) will be lower than calculated, leading to stoichiometric imbalances and failed couplings.

• Micro-Acidic Environments: The protonated piperidine nitrogen makes the solid slightly acidic. If atmospheric moisture condenses on the powder, it creates localized aqueous micro-environments with low pH. Over extended periods at room temperature, this trace acidity can catalyze premature cleavage of the Cbz protecting group.

• Photolytic Stability: While benzyl carbamates are generally stable to ambient light, prolonged exposure to UV radiation can induce radical-mediated degradation of the benzyl ring.

Table 1: Quantitative Chemical & Storage Parameters

Parameter	Specification / Value	Causality / Rationale
CAS Number	1356342-49-8	Unique chemical identifier [1].
Molecular Weight	288.75 g/mol	Critical for exact stoichiometric calculations.
Formula	C13H18ClFN2O2	Contains HCl; prone to moisture absorption.
Optimal Storage Temp	2°C to 8°C (Refrigerated)	Slows thermal degradation and prevents acid-catalyzed Cbz cleavage [2].
Atmosphere	Inert (Argon or Nitrogen)	Displaces atmospheric H2O and O2 to prevent caking.
Container Type	Amber Glass Vial (PTFE cap)	Protects against UV degradation; PTFE prevents chemical leaching.

Self-Validating Storage Workflow & Methodology

To ensure absolute trustworthiness in your inventory, this SOP employs a Self-Validating Sentinel System . By tracking the mass of a dedicated "sentinel" aliquot, researchers can quantitatively verify the integrity of the entire batch without opening the primary stock.

Step-by-Step Handling Protocol

Phase 1: Receiving and Equilibration

• Receipt: Upon receiving the compound, immediately transfer the sealed shipping container to a 2–8°C refrigerator.

• Thermal Equilibration (Critical Step): Before opening the container for the first time, remove it from the refrigerator and place it in a desiccator at room temperature for 2 to 4 hours .

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the cold powder, instantly ruining the anhydrous nature of the salt.

Phase 2: Inert Aliquoting 3. Glovebox Transfer: Transfer the equilibrated vial into a glovebox purged with dry Argon or Nitrogen (relative humidity < 1%). 4. Aliquoting: Divide the bulk powder into single-use amber glass vials (e.g., 100 mg to 500 mg per vial). This prevents repeated freeze-thaw and open-close cycles of the master batch. 5. Sentinel Vial Creation: Weigh exactly 50.0 mg of the compound into a separate, clearly labeled "Sentinel Vial."

Phase 3: Sealing and Long-Term Storage 6. Sealing: Cap all vials tightly with PTFE-lined silicone septa caps. 7. Secondary Containment: Place the vials inside a secondary container (e.g., a vacuum-sealed Mylar bag or a sealed jar containing indicating Drierite/silica gel). 8. Storage: Return the secondary container to the 2–8°C refrigerator [2].

Phase 4: Validation Before Use 9. The Sentinel Check: Before utilizing an aliquot for a critical reaction, weigh the Sentinel Vial.

• Validation Rule: If the mass has increased by >0.5% (e.g., >50.25 mg), moisture ingress has occurred in the storage environment. The batch must be dried in a vacuum oven (at 30°C, -0.1 MPa) for 12 hours before use.

Visualized Workflow

Below is the logical workflow for the handling and storage procedure, illustrating the critical control points to prevent hydrolysis and stoichiometric errors.

Fig 1. Self-validating workflow for the anhydrous storage of fluorinated piperidine HCl salts.

Safety & Hazard Mitigation

According to the Globally Harmonized System (GHS), Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is classified with the following hazards [1]:

• H302: Harmful if swallowed (Acute Toxicity, Oral - Category 4).

• H315: Causes skin irritation (Skin Corrosion/Irritation - Category 2).

• H319: Causes serious eye irritation (Eye Damage/Irritation - Category 2A).

• H335: May cause respiratory irritation (STOT, Single Exposure - Category 3).

Required PPE: Handling must be conducted wearing nitrile gloves, wrap-around safety goggles, and a standard laboratory coat. Any weighing or transfer of the dry powder should be performed inside a certified fume hood or a glovebox to prevent inhalation of aerosolized particulates [1].

References

Technical Notes & Optimization

Yield Optimization &amp; Technical Support Center: Synthesis of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific synthetic bottlenecks encountered during the preparation of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride. This molecule is a highly valuable chiral building block in drug development, but its synthesis is notoriously plagued by poor yields during the fluorination step and hygroscopicity during salt formation.

This guide provides field-proven methodologies, self-validating protocols, and a mechanistic troubleshooting framework to ensure high-fidelity synthesis.

Quantitative Yield & Impurity Profile

To establish a baseline for your experiments, compare your internal metrics against the optimized quantitative data below. Deviations from these expected yields indicate a process failure that can be diagnosed using our Q&A section.

Synthesis Step	Reagents & Conditions	Expected Yield	Self-Validation Target[M+H]⁺	Primary Impurities (% abundance)
1. Cbz Protection	Cbz-Cl, Na₂CO₃, THF/H₂O, 0 °C to RT	85 – 92%	351.19	Over-acylation (<5%), Unreacted SM (<2%)
2. Fluorination	DAST, dry DCM, -78 °C to RT	55 – 65%	353.19	Elimination Alkene (15-25%), trans-epimer (<5%)
3. Deprotection	4M HCl/Dioxane, DCM, 0 °C to RT	90 – 95%	253.14	Gummy solvates (variable), Cbz-cleavage (<2%)

Synthesis Workflow & Failure Point Analysis

The following diagram maps the logical progression of the synthesis alongside the most critical failure points encountered at the bench.

Fig 1: Synthesis workflow and common failure points for Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Self-Validating Experimental Protocols

Every protocol below is designed as a closed-loop system. Do not proceed to the next step unless the validation gates are met.

Step 1: N-Cbz Protection of trans-1-Boc-5-hydroxypiperidin-3-amine

Causality: The amine must be protected prior to fluorination to prevent the formation of aziridinium intermediates, which lead to ring-contraction or complete loss of stereocontrol .

• Dissolve trans-1-Boc-5-hydroxypiperidin-3-amine (1.0 eq) in a 1:1 mixture of THF and saturated aqueous Na₂CO₃.

• Cool the biphasic mixture to 0 °C under vigorous stirring.

• Add Benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Gate: Perform TLC (Hexane/EtOAc 1:1). The starting material (Ninhydrin positive) must be completely consumed, replaced by a single UV-active spot. LCMS must show [M+Na]⁺ = 373.18.

• Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography if unreacted Cbz-Cl persists.

Step 2: Deoxofluorination (Inversion to cis)

Causality: Diethylaminosulfur trifluoride (DAST) converts the hydroxyl group into a good leaving group (alkoxyaminosulfonium ion). The subsequent nucleophilic attack by fluoride must occur via an Sₙ2 mechanism to invert the stereocenter from trans to cis.

• Dissolve the intermediate from Step 1 in strictly anhydrous DCM (0.1 M concentration) under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DAST (1.5 eq) dropwise over 30 minutes. Critical: Rapid addition causes localized heating, heavily favoring the E2 elimination pathway.

• Stir at -78 °C for 1 hour, then slowly remove the cooling bath and allow the reaction to reach room temperature overnight.

• Quench carefully by adding saturated aqueous NaHCO₃ dropwise at 0 °C until CO₂ evolution ceases.

• Validation Gate: LCMS must show the target mass [M+H-tBu]⁺ = 297.12 or[M+H]⁺ = 353.19. ¹⁹F NMR of the crude must show a characteristic multiplet at ~ -185 ppm.

• Extract with DCM, dry, and purify via silica gel chromatography to separate the fluorinated product from the alkene byproduct.

Step 3: Boc Deprotection and HCl Salt Formation

Causality: The Boc group is acid-labile, but the Cbz group can also be cleaved if conditions are too harsh or prolonged .

• Dissolve the cis-fluorinated intermediate in minimal anhydrous DCM.

• Cool to 0 °C and add 4M HCl in dioxane (10.0 eq).

• Stir at room temperature for 2 hours.

• Validation Gate: Monitor by LCMS until the starting material peak (353.19) disappears entirely and is replaced by the deprotected mass [M+H]⁺ = 253.14.

• Concentrate the reaction mixture under reduced pressure to a thick oil.

• Redissolve the oil in a minimal amount of dry methanol (1-2 mL/g).

• Add the methanolic solution dropwise into vigorously stirred, ice-cold methyl tert-butyl ether (MTBE) to precipitate the HCl salt as a white powder.

• Filter under a blanket of nitrogen and dry immediately in a vacuum oven at 40 °C.

Diagnostic Q&A / Troubleshooting Guide

Q1: Why am I getting the elimination product (alkene) instead of the fluorinated piperidine during the DAST reaction? A: Elimination is the primary yield-killer in the deoxofluorination of piperidines. When DAST reacts with the hydroxyl group, it forms an intermediate alkoxyaminosulfonium ion. If the reaction temperature rises too quickly, or if the conformation of the piperidine ring places a neighboring proton anti-periplanar to this leaving group, an E2 elimination outcompetes the desired Sₙ2 fluoride attack. Solution: Maintain the reaction strictly at -78 °C during addition. If elimination persists, consider switching to a less basic fluorinating agent like XtalFluor-E combined with a non-nucleophilic base (e.g., DBU), which has been shown to suppress elimination in heterocyclic systems .

Q2: The fluorination step resulted in a mixture of cis and trans isomers. How did epimerization occur? A: The desired cis isomer is formed via a strict Sₙ2 inversion of the trans-hydroxyl precursor. If epimerization (retention of stereochemistry) occurs, it indicates an Sₙ1-like pathway where the intermediate dissociates into a carbocation before the fluoride can attack. This is exacerbated by highly polar solvents or moisture. Solution: Ensure strictly anhydrous, non-polar conditions (dry DCM). Avoid coordinating solvents like THF during this step, as they stabilize the carbocation and promote the Sₙ1 pathway .

Q3: My final HCl salt is a gummy, hygroscopic paste instead of a free-flowing powder. How can I fix this? A: Gummy salts result from the entrapment of dioxane, unreacted Boc-byproducts (such as tert-butanol), or ambient moisture during the filtration step. The target molecule, Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, is highly hygroscopic if not fully crystalline. Solution: Do not attempt to evaporate the dioxane to dryness directly. Instead, use the solvent-displacement precipitation method described in Step 3 (dissolving in MeOH and precipitating into ice-cold MTBE). Always filter the final product under a dry nitrogen stream to prevent atmospheric moisture from turning the filter cake into a paste.

Q4: Can I use Deoxo-Fluor instead of DAST to improve the fluorination yield? A: Yes. Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride) is often preferred over DAST for scale-up due to its higher thermal stability and slightly less basic nature, which can marginally reduce the alkene byproduct . However, its reaction kinetics are slower. You may need to extend the reaction time at room temperature while monitoring closely by LCMS to ensure complete conversion.

References

• Cochi, A.; Gomez Pardo, D.; Cossy, J. "Access to Optically Active 3-Azido- and 3-Aminopiperidine Derivatives by Enantioselective Ring Expansion of Prolinols." Organic Letters 2011, 13 (16), 4442-4445.[Link]

• Cochi, A.; Gomez Pardo, D.; Cossy, J. "Access to Optically Active 3-Aminopiperidines by Ring Expansion of Prolinols: Thermodynamic versus Kinetic Control." European Journal of Organic Chemistry 2012, 2012 (10), 2023-2040.[Link]

• Brown, M. F. et al. "Pyrrolo[2,3-d]pyrimidinyl, pyrrolo[2,3-b]pyrazinyl and pyrrolo[2,3-d]pyridinyl acrylamides." PCT Int. Appl. WO2015083028A1, June 11, 2015.

Technical Support Center: Cbz Cleavage in 5-Fluoropiperidine Derivatives

Welcome to the technical support center for troubleshooting challenging reactions involving the deprotection of N-Cbz-5-fluoropiperidine derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the nuances of this specific transformation. The presence of a fluorine atom on the piperidine ring introduces unique electronic effects that can significantly impact the outcome of standard Cbz cleavage protocols. This resource synthesizes established methodologies with field-proven insights to help you overcome common hurdles and achieve your desired synthetic outcomes.

Troubleshooting Guide

This section addresses the most common issues encountered during the Cbz deprotection of 5-fluoropiperidine derivatives. Each entry details the problem, its underlying causes, and a systematic approach to resolution.

Issue 1: Incomplete or Sluggish Catalytic Hydrogenolysis

Symptom: The reaction stalls, with a significant amount of starting material remaining even after extended reaction times or increased catalyst loading. Standard H₂/Pd/C conditions that work for non-fluorinated analogues are ineffective.

Probable Causes:

• Reduced Basicity of the Piperidine Nitrogen: The electron-withdrawing fluorine atom lowers the pKa of the piperidine nitrogen.[1][2] While seemingly counterintuitive, the interaction of the nitrogen lone pair with the palladium catalyst surface is a key step. Altered electron density can weaken this interaction, slowing the entire catalytic cycle.

• Catalyst Poisoning by Product: The newly formed, weakly basic 5-fluoropiperidine product can still coordinate to the palladium catalyst, inhibiting its activity.[3][4][5] This is a common issue in many hydrogenolysis reactions but can be exacerbated by the altered electronics of the fluorinated product.

• Poor Catalyst Quality or Activity: The activity of Pd/C can vary significantly between batches and degrade over time.[4]

• Insufficient Hydrogen Availability: Inadequate hydrogen pressure or poor gas-liquid mixing in a heterogeneous reaction will limit the reaction rate.[3][4]

Recommended Solutions:

• Strategy 1: Employ Transfer Hydrogenation. This is often the most effective first step in troubleshooting. Transfer hydrogenation methods avoid the use of flammable H₂ gas and can be more robust.[6][7][8]

  • Experimental Protocol: Transfer Hydrogenation with Ammonium Formate

    • Dissolve the Cbz-protected 5-fluoropiperidine (1.0 equiv) in methanol or ethanol.

    • Add 10% Pd/C (10-20 mol% by weight).

    • Add ammonium formate (HCOONH₄, 4-5 equiv).

    • Heat the mixture to a gentle reflux (40-65 °C) and monitor by TLC or LC-MS.[8][9]

    • Upon completion, cool the reaction, filter through a pad of Celite® to remove the catalyst, and concentrate the filtrate.

• Strategy 2: Modify Standard Hydrogenolysis Conditions.

  • Acidic Additive: Add a small amount of a weak acid like acetic acid (1-2 equivalents) to the reaction mixture. This protonates the product amine as it forms, preventing it from binding to and poisoning the catalyst surface.[5][10]

  • Increase Hydrogen Pressure: If using a Parr shaker or autoclave, increase the hydrogen pressure from atmospheric to 50-100 psi.[3][11]

  • Use a More Active Catalyst: Switch from 10% Pd/C to Pearlman's catalyst (Pd(OH)₂/C), which is often more effective for reluctant substrates and less prone to catalyst poisoning.[4]

Caption: Troubleshooting workflow for incomplete hydrogenolysis.

Issue 2: Substrate Incompatibility with Reductive Conditions

Symptom: Your 5-fluoropiperidine derivative contains other functional groups (e.g., alkenes, alkynes, nitro groups, benzyl ethers) that are also reduced under hydrogenolysis conditions, leading to undesired side products.

Probable Causes:

• Lack of Chemoselectivity: Catalytic hydrogenation is a powerful reducing method that is often not chemoselective for the Cbz group in the presence of other easily reducible moieties.[4][9]

Recommended Solutions:

• Strategy 1: Acid-Mediated Cleavage. Strong acidic conditions can cleave the Cbz group without affecting most reducible groups. This is an excellent orthogonal strategy.[12][13]

  • Experimental Protocol: HBr in Acetic Acid

    • Dissolve the Cbz-protected substrate (1.0 equiv) in glacial acetic acid.

    • Add a solution of 33% HBr in acetic acid (2-5 equivalents).

    • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

    • Upon completion, precipitate the product amine hydrobromide salt by adding a large volume of cold diethyl ether.

    • Collect the solid by filtration, wash with ether, and dry under vacuum.[4]

• Strategy 2: Lewis Acid-Mediated Cleavage. For highly acid-sensitive substrates where HBr/AcOH is too harsh, a milder Lewis acid approach can be effective and highly chemoselective.[14][15]

  • Experimental Protocol: AlCl₃ in HFIP

    • Dissolve the Cbz-protected amine (1.0 equiv) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP).

    • Add aluminum chloride (AlCl₃, 1.5-3 equivalents) portion-wise at room temperature.

    • Stir the reaction at room temperature until completion (monitor by TLC/LC-MS).

    • Carefully quench the reaction with water and work up via standard extraction procedures.[9][14]

Method	Key Reagents	Pros	Cons	Best For
Catalytic Hydrogenolysis	H₂ gas, Pd/C	Mild, clean byproducts (toluene, CO₂)[9][12]	Not chemoselective; risk of catalyst poisoning; requires H₂ gas handling[4][16]	Substrates without other reducible groups.
Transfer Hydrogenation	HCOONH₄, Pd/C	Safer (no H₂ gas); often faster for difficult substrates[7][8]	Can still reduce some functional groups; requires heating.	First-line troubleshooting for slow hydrogenolysis.
Strong Acid Cleavage	HBr/AcOH	Excellent chemoselectivity; fast; scalable[15][17]	Harsh conditions; not suitable for acid-labile substrates.	Substrates with alkenes, alkynes, benzyl ethers, etc.
Lewis Acid Cleavage	AlCl₃, HFIP	High chemoselectivity; mild conditions[14]	Requires specialized solvent (HFIP); stoichiometric Lewis acid.	Sensitive substrates intolerant to HBr/AcOH.

Frequently Asked Questions (FAQs)

Q1: Why is Cbz cleavage on my 5-fluoropiperidine derivative so much more difficult than on the non-fluorinated parent compound?

The primary reason is electronic. Fluorine is the most electronegative element, and its presence on the piperidine ring has a strong inductive electron-withdrawing effect. This effect decreases the electron density on the nitrogen atom, which in turn lowers its basicity (pKa).[1][2] In catalytic hydrogenolysis, the reaction is initiated by the adsorption of the substrate onto the palladium surface, a process influenced by the lone pair of the nitrogen. The reduced nucleophilicity/basicity of the fluorinated nitrogen can hinder this crucial interaction with the catalyst, thereby slowing down the entire deprotection process.

Q2: Can the position of the fluorine atom (e.g., 2-, 3-, or 4-fluoro) influence the Cbz cleavage reaction?

Yes, absolutely. The strength of the inductive effect is distance-dependent. A fluorine atom in the 2-position will have the strongest electron-withdrawing effect on the nitrogen, making Cbz cleavage potentially the most difficult. A fluorine atom in the 4-position will have the weakest effect, and the 3- or 5-position will be intermediate. Furthermore, the stereochemistry of the fluorine (axial vs. equatorial) can influence the overall conformation of the piperidine ring, which may also affect how the molecule interacts with the catalyst surface.[18][19]

Q3: I am concerned about potential defluorination as a side reaction. Is this common?

Hydrodefluorination is a known potential side reaction during catalytic hydrogenation, particularly with aryl fluorides.[18] While C(sp³)–F bonds, as in 5-fluoropiperidine, are generally more robust, aggressive conditions (high temperature, high pressure, prolonged reaction times) could potentially lead to C-F bond cleavage. If you observe side products corresponding to the non-fluorinated piperidine, this may be occurring. This is another strong reason to first try milder transfer hydrogenation conditions or switch to non-reductive acid-mediated cleavage methods.

Q4: Are there alternative N-protecting groups I should consider for future syntheses involving fluorinated piperidines?

Yes, if Cbz cleavage proves consistently problematic, a strategic change in your protecting group strategy is advisable. The tert-butyloxycarbonyl (Boc) group is an excellent alternative. It is stable to the hydrogenolysis conditions used to cleave Cbz groups but is readily removed with acid (e.g., TFA or HCl in an organic solvent).[20][21] This orthogonality makes the Boc and Cbz groups a powerful pair in complex synthesis.[22] For base-lability, the 9-fluorenylmethyloxycarbonyl (Fmoc) group, which is cleaved by amine bases like piperidine, offers another orthogonal option.[21][23]

Caption: Orthogonality of common amine protecting groups.

References

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. ACS Medicinal Chemistry Letters. [Link]

• Cbz Deprotection (H2 + Pd/C) - Common Organic Chemistry. [Link]

• Cbz Deprotection Mechanism - Strong Acid - Common Organic Chemistry. [Link]

• Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. PubMed. [Link]

• Best Pd/C catalyst for N-CBZ deprotection, its state and regeneration? ResearchGate. [Link]

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry - ACS Publications. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Deconstructive fluorination of cyclic amines by carbon-carbon cleavage. PMC. [Link]

• Expeditious Deprotection of N-Benzyloxycarbonyl and N-Benzyl Derivatives. Synfacts. [Link]

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC. [Link]

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. [Link]

• Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions. ResearchGate. [Link]

• The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC. [Link]

• Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• Selective Cleavage of Cbz-Protected Amines. ResearchGate. [Link]

• Selective Cleavage of Cbz-Protected Amines. Organic Letters - ACS Publications. [Link]

• Enantioselective Enzymatic Cleavage of N-Benzyloxycarbonyl Groups. ResearchGate. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation. Indian Journal of Advances in Chemical Science. [Link]

• A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. MDPI. [Link]

• Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups. Medicilon. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. thalesnano.com [thalesnano.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Cbz Deprotection Mechanism - Strong Acid [commonorganicchemistry.com]
• 14. Cbz-Protected Amino Groups [organic-chemistry.org]
• 15. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 16. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tdcommons.org [tdcommons.org]
• 18. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. masterorganicchemistry.com [masterorganicchemistry.com]

Technisches Support-Center: Lösung von Problemen bei der Stereoselektivität in der Synthese von (3,5-cis)-5-Fluorpiperidin-3-yl

Answering in German. Sicher, hier ist der Leitfaden des technischen Support-Centers.

An: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Von: Leitender Anwendungswissenschaftler, Synthetische Chemie Betreff: Ein umfassender Leitfaden zur Behebung von Stereoselektivitätsproblemen bei der Synthese von cis-3,5-disubstituierten Fluorpiperidinen

Einführung

Die (3,5-cis)-5-Fluorpiperidin-3-yl-Einheit ist ein zunehmend wichtiger Baustein in der medizinischen Chemie, der aufgrund seiner Fähigkeit, die pKa-Werte zu modulieren und die metabolische Stabilität zu verbessern, geschätzt wird.[1] Die Erzielung der gewünschten cis-Stereochemie zwischen dem Fluor an der C5-Position und der funktionellen Gruppe an der C3-Position stellt jedoch eine erhebliche synthetische Herausforderung dar. Die Kontrolle der Diastereoselektivität ist oft nicht trivial und führt zu Produktgemischen, die die Ausbeute verringern und aufwändige Reinigungsschritte erfordern.

Dieser Leitfaden dient als technisches Ressourcenzentrum, das auf unserer Erfahrung in der synthetischen organischen Chemie basiert. Er bietet detaillierte Fehlerbehebungsstrategien und Antworten auf häufig gestellte Fragen (FAQs), um Forscher bei der Bewältigung der Komplexität dieser Synthese zu unterstützen. Wir konzentrieren uns auf den am weitesten verbreiteten Weg: die stereoselektive Reduktion eines N-geschützten 5-Fluorpiperidin-3-on-Zwischenprodukts, da dieser Schritt der entscheidende Punkt für die Stereochemie ist.

Abschnitt 1: Fehlerbehebungsleitfaden

In diesem Abschnitt werden spezifische experimentelle Probleme behandelt, die während der Synthese auftreten. Jede Antwort erklärt die zugrunde liegende chemische Kausalität und bietet umsetzbare Lösungen.

F1: Ich erhalte ein niedriges cis:trans-Verhältnis bei der Reduktion meines N-Boc-5-Fluorpiperidin-3-on. Wie kann ich die Stereoselektivität zugunsten des cis-Isomers verbessern?

Antwort: Dies ist das häufigste Problem und hängt direkt mit der Wahl des Reduktionsmittels und den Reaktionsbedingungen zusammen. Die Stereochemie des resultierenden Alkohols wird durch die Angriffsrichtung des Hydrids auf die Carbonylgruppe bestimmt. Um das gewünschte cis-Produkt zu erhalten (wobei sowohl das Fluor an C5 als auch die Hydroxylgruppe an C3 äquatorial sind), ist ein axialer Angriff des Hydrids auf die wahrscheinlichste Sesselkonformation des Piperidinonrings erforderlich.

Die Ursache verstehen:

• Sterische Hinderung: Der Piperidinring selbst behindert den äquatorialen Angriff und begünstigt von Natur aus den axialen Angriff durch kleinere Hydridreagenzien.

• Stereoelektronische Effekte: Das elektronegative Fluor an der C5-Position kann den Übergangszustand beeinflussen und die Reaktivität der einen oder anderen Seite des Carbonyls verändern.

• Reagenzgröße: Die Größe des Hydridreagenzes ist der kritischste Faktor. Größere, sterisch anspruchsvollere Reagenzien greifen bevorzugt von der weniger gehinderten äquatorialen Seite an, was zum unerwünschten trans-Alkohol (axialer Alkohol) führt.

Lösungen zur Optimierung der cis-Selektivität:

• Wählen Sie ein sterisch wenig anspruchsvolles Reduktionsmittel: Kleinere Hydridreagenzien begünstigen den gewünschten axialen Angriff.

  • Empfehlung: Beginnen Sie mit Natriumborhydrid (NaBH₄) in Methanol bei niedriger Temperatur (0 °C bis -20 °C). Es ist kostengünstig und oft ausreichend selektiv für diesen Weg.

  • Alternative: Natriumtriacetoxyborhydrid (STAB) kann eine verbesserte Selektivität bieten und ist gleichzeitig mild.

• Kontrollieren Sie die Temperatur: Niedrigere Reaktionstemperaturen erhöhen die Selektivität, indem sie den Energieunterschied zwischen den diastereomeren Übergangszuständen vergrößern. Führen Sie die Reaktion bei 0 °C oder darunter durch.

• Wahl des Lösungsmittels: Das Lösungsmittel kann die Reaktivität und effektive Größe des Reduktionsmittels beeinflussen. Protische Lösungsmittel wie Methanol oder Ethanol sind für NaBH₄-Reduktionen typisch.

Zu vermeidende Reagenzien für die cis-Selektivität:

• L-Selectride® (Lithium-tri-sec-butylborhydrid): Dieses Reagenz ist sehr sperrig und wird fast ausschließlich von der äquatorialen Seite angreifen, was zu einer hohen Selektivität für das trans-Isomer führt.[2]

• Lithiumaluminiumhydrid (LiAlH₄): Obwohl es weniger sperrig ist als L-Selectride®, ist es hochreaktiv und zeigt oft eine geringere Selektivität als NaBH₄ unter optimierten Bedingungen.

Reduktionsmittel	Relative Größe	Typischer Angriffsweg	Begünstigtes Isomer
Natriumborhydrid (NaBH₄)	Klein	Axial	cis
Natriumtriacetoxyborhydrid	Mittel	Axial	cis
Lithiumaluminiumhydrid (LiAlH₄)	Mittel	Gemischt/Axial	Geringere Selektivität
L-Selectride®	Groß	Äquatorial	trans

F2: Meine anfängliche elektrophile Fluorierung von N-Boc-piperidin-3-on ist langsam, unvollständig oder liefert Nebenprodukte. Wie kann ich diesen Schritt optimieren?

Antwort: Eine ineffiziente Fluorierung ist oft auf Probleme mit den Reagenzien, der Aktivierung des Substrats oder den Reaktionsbedingungen zurückzuführen.

Mögliche Ursachen und Lösungen:

• Reagenzaktivität: Die Reaktivität von elektrophilen Fluorierungsreagenzien kann variieren.

  • Empfehlung: Selectfluor® (F-TEDA-BF₄) ist im Allgemeinen zuverlässig, löslich und reaktiv. Stellen Sie sicher, dass es trocken ist und nicht zersetzt wurde.[2] N-Fluorbenzolsulfonimid (NFSI) ist eine weitere wirksame Alternative.[2]

• Enolatbildung: Die Reaktion verläuft über ein Enol- oder Enolat-Zwischenprodukt. Die Geschwindigkeit der Enolatbildung kann die Gesamtreaktionsgeschwindigkeit begrenzen.

  • Lösung: Führen Sie die Reaktion in einem aprotischen polaren Lösungsmittel wie Acetonitril oder DMF durch, um die Enolatbildung zu erleichtern.[2] In einigen Fällen kann die Zugabe einer schwachen, nicht-nukleophilen Base die Reaktion beschleunigen, dies kann jedoch zu Nebenreaktionen führen und sollte sorgfältig geprüft werden.

• Reaktionstemperatur: Während viele Fluorierungen bei Raumtemperatur ablaufen, kann leichtes Erwärmen (z. B. auf 40–50 °C) erforderlich sein, um die Reaktion zur Vollständigkeit zu bringen.[2] Überwachen Sie die Reaktion mittels TLC oder LC-MS, um eine Zersetzung zu vermeiden.

• Atmosphärische Bedingungen: Führen Sie die Reaktion immer unter einer inerten Atmosphäre (Argon oder Stickstoff) durch. Feuchtigkeit kann sowohl mit dem Fluorierungsreagenz als auch mit dem Enolat-Zwischenprodukt reagieren.

F3: Ich habe Schwierigkeiten, die cis- und trans-Diastereomere nach der Reduktion zu trennen. Was sind die besten Methoden?

Antwort: Die Trennung von Diastereomeren kann aufgrund ihrer ähnlichen physikalischen Eigenschaften eine Herausforderung sein. Eine Kombination von Techniken ist oft am effektivsten.

Empfohlene Trennstrategien:

• Säulenchromatographie: Dies ist die gebräuchlichste Methode.

  • Optimierung des Lösungsmittelsystems: Beginnen Sie mit einem Standardsystem (z. B. Ethylacetat/Hexan) und passen Sie die Polarität schrittweise an. Manchmal kann die Zugabe eines kleinen Prozentsatzes eines polareren Lösungsmittels (wie Methanol) oder einer Base (Triethylamin, wenn das Produkt basisch ist) die Trennung verbessern.

  • Stationäre Phase: Kieselgel ist Standard. Wenn die Trennung auf Kieselgel schlecht ist, sollten Sie alternative stationäre Phasen wie Aluminiumoxid oder mit Phenyl- oder Cyanogruppen funktionalisierte Kieselgele in Betracht ziehen.

• Präparative HPLC: Für schwer zu trennende Gemische bietet die präparative HPLC mit Umkehrphasen (C18) oder Normalphasen eine deutlich höhere Auflösung.[3]

• Kristallisation: Diastereomere haben unterschiedliche Kristallgitterenergien. Der Versuch, das Rohprodukt aus verschiedenen Lösungsmittelsystemen umzukristallisieren, kann das eine Isomer selektiv ausfällen und das andere in der Mutterlauge anreichern.[3] Dies ist besonders nützlich, wenn ein Isomer das Hauptprodukt ist.

Abschnitt 2: Häufig gestellte Fragen (FAQs)

F4: Was ist die mechanistische Grundlage für die Stereokontrolle bei der Reduktion von 5-Fluorpiperidin-3-on?

Antwort: Die Stereokontrolle ergibt sich aus der Notwendigkeit des Hydridreagenzes, einen Übergangszustand mit der niedrigsten Energie zu durchlaufen, wenn es sich dem Carbonyl nähert. Im Fall eines substituierten Piperidinonrings wird dies hauptsächlich durch die Sesselkonformation des Rings bestimmt.

• Axialer Angriff: Das Hydrid nähert sich von oben oder unten, parallel zur Hauptachse des Rings. Dieser Weg führt zur Bildung eines äquatorialen Alkohols . Dieser Weg wird von kleinen, ungehinderten Reduktionsmitteln (z. B. NaBH₄) bevorzugt, da er sterische Zusammenstöße mit den axialen Wasserstoffatomen an den Positionen C2 und C6 vermeidet.

• Äquatorialer Angriff: Das Hydrid nähert sich von der Seite, entlang der "Äquatorebene" des Rings. Dieser Weg führt zur Bildung eines axialen Alkohols . Dieser Weg ist sterisch stärker gehindert und wird nur von sehr sperrigen Reagenzien (z. B. L-Selectride®) erzwungen, die nicht axial angreifen können.

Für die Synthese von (3,5-cis)-5-Fluorpiperidin-3-ol, bei dem sowohl Fluor als auch die Hydroxylgruppe idealerweise in der äquatorialen Position liegen, ist der axiale Angriff der bevorzugte mechanistische Weg.

Abbildung 1: Vereinfachtes Diagramm der Hydridangriffswege.

F5: Wie kann ich das cis:trans-Verhältnis zuverlässig bestimmen und die Stereochemie meiner Produkte bestätigen?

Antwort: Die Kernspinresonanzspektroskopie (NMR) ist das leistungsstärkste Werkzeug zur Bestimmung der relativen Stereochemie in cyclischen Systemen.

• ¹H-NMR-Kopplungskonstanten (J-Werte): Die entscheidende Information stammt von der Multiplizität des Protons an C3 (dem Kohlenstoff, der die Hydroxylgruppe trägt).

  • Axiales Proton (H_ax): Ein Proton in axialer Position hat typischerweise große Kopplungen zu benachbarten axialen Protonen (³J_ax,ax ≈ 8–13 Hz) und kleine Kopplungen zu benachbarten äquatorialen Protonen (³J_ax,eq ≈ 2–5 Hz). Dies führt zu einem Signal, das oft als Triplett von Dubletts oder als breites Multiplett erscheint.

  • Äquatoriales Proton (H_eq): Ein Proton in äquatorialer Position hat nur kleine Kopplungen zu benachbarten Protonen (³J_eq,ax und ³J_eq,eq ≈ 2–5 Hz). Dies führt zu einem schmaleren, weniger aufgelösten Multiplett.

  • Interpretation: Im gewünschten cis-Isomer befindet sich die C3-Hydroxylgruppe in der äquatorialen Position, was bedeutet, dass das angehängte C3-Proton axial ist. Suchen Sie daher nach einem Signal mit mindestens einer großen Kopplungskonstante (>8 Hz), um das cis-Isomer zu bestätigen. Das trans-Isomer (axiale Hydroxylgruppe) würde ein äquatoriales C3-Proton mit nur kleinen Kopplungskonstanten aufweisen.

• Nuclear Overhauser Effect Spectroscopy (NOESY): Dieses 2D-NMR-Experiment kann die räumliche Nähe von Protonen bestätigen. Im cis-Isomer sollte eine NOE-Korrelation zwischen den axialen Protonen an den Positionen C3 und C5 beobachtet werden, was ihre 1,3-diaxiale Beziehung bestätigt.

• ¹⁹F-NMR: Obwohl es nicht direkt die cis/trans-Beziehung an C3 anzeigt, kann das ¹⁹F-NMR-Spektrum nützlich sein, um die Anzahl der fluorhaltigen Spezies in der Probe zu bestätigen.

F6: Gibt es alternative Synthesewege, die das cis-Isomer von vornherein stark begünstigen?

Antwort: Ja, es gibt mehrere Strategien, obwohl sie möglicherweise komplexere Ausgangsmaterialien oder Katalysatoren erfordern.

• Katalytische Hydrierung von Pyridinen: Die Hydrierung von substituierten Pyridin-Vorläufern führt oft mit hoher Selektivität zu cis-substituierten Piperidinen.[4][5] Das Wasserstoff wird von der weniger gehinderten Seite des an die Katalysatoroberfläche adsorbierten Rings angelagert. Eine Strategie könnte die Synthese eines 3-Amino-5-fluorpyridins sein, gefolgt von einer katalytischen Hydrierung (z. B. mit PtO₂ oder Rh/C), um direkt das cis-Produkt zu erhalten.[6]

• Dirigierte Reduktionen: Wenn die Hydroxylgruppe bereits vorhanden ist (z. B. in einem 5-Fluorpiperidin-3-ol), kann sie verwendet werden, um eine nachfolgende Reaktion zu lenken. Dies ist jedoch für die Einführung der C3-Funktionalität weniger relevant.

• Cyclisierungsstrategien: Intramolekulare Cyclisierungsreaktionen, wie die Aza-Prins-Cyclisierung oder Michael-Additionen, können so gestaltet werden, dass sie unter thermodynamischer oder kinetischer Kontrolle das cis-Isomer bilden.[7] Diese Wege erfordern jedoch eine de-novo-Synthese des Piperidinrings.

Abbildung 2: Fehlerbehebungs-Entscheidungsbaum für ein niedriges cis:trans-Verhältnis.

Abschnitt 3: Detaillierte experimentelle Protokolle

Protokoll 1: Stereoselektive Reduktion von N-Boc-5-fluorpiperidin-3-on zur Begünstigung des cis-Isomers

Dieses Protokoll ist eine allgemeine Richtlinie. Die genauen Mengen und Zeiten sollten für Ihr spezifisches Substrat optimiert werden.

• Reaktoraufbau: Geben Sie N-Boc-5-fluorpiperidin-3-on (1,0 Äq.) in einen ofengetrockneten Rundkolben mit einem Magnetrührstab. Spülen Sie den Kolben mit Argon oder Stickstoff.

• Lösungsmittelzugabe: Geben Sie trockenes Methanol (ca. 0,1 M Konzentration) über eine Spritze hinzu. Kühlen Sie die Lösung in einem Eis/Salz- oder Aceton/Trockeneis-Bad auf -20 °C ab.

• Reagenzzugabe: Geben Sie langsam und portionsweise Natriumborhydrid (NaBH₄, 1,5 Äq.) zum gerührten Gemisch. Achten Sie darauf, die Temperatur unter -15 °C zu halten. Die Zugabe kann zu einer Gasentwicklung führen.

• Reaktionsüberwachung: Rühren Sie das Gemisch bei -20 °C. Überwachen Sie den Fortschritt der Reaktion alle 30 Minuten mittels Dünnschichtchromatographie (DC) oder Flüssigchromatographie-Massenspektrometrie (LC-MS). Die Reaktion ist typischerweise innerhalb von 1–3 Stunden abgeschlossen.

• Aufarbeitung: Wenn die Reaktion abgeschlossen ist, löschen Sie sie vorsichtig, indem Sie tropfenweise Aceton zugeben, um überschüssiges NaBH₄ zu zersetzen. Lassen Sie das Gemisch auf Raumtemperatur erwärmen.

• Extraktion: Entfernen Sie das Lösungsmittel unter reduziertem Druck. Lösen Sie den Rückstand in Ethylacetat und waschen Sie ihn mit gesättigter wässriger NH₄Cl-Lösung und anschließend mit Sole.

• Reinigung: Trocknen Sie die organische Schicht über Na₂SO₄, filtrieren Sie und konzentrieren Sie sie im Vakuum. Reinigen Sie das Rohprodukt mittels Säulenchromatographie auf Kieselgel, um die cis- und trans-Isomere zu trennen.

• Analyse: Analysieren Sie die gereinigten Fraktionen mittels ¹H-NMR, um das Diastereomerenverhältnis zu bestimmen und die Stereochemie wie in FAQ F5 beschrieben zu bestätigen.

Referenzen

• Two-Directional Asymmetric “Clip-Cycle” Synthesis of 3,5-Disubstituted Pyrrolizidines and Indolizidines. (n.d.). University of Cape Town. Verfügbar unter: [Link]

• Bonjoch, J., & Solé, D. (2003). Enantioselective Synthesis of cis- and trans-3,5-Disubstituted Piperidines. Synthesis of 20S- and 20R-Dihydrocleavamine. Organic Letters, 5(18), 3343–3346. Verfügbar unter: [Link]

• Bonjoch, J., & Solé, D. (2003). Enantioselective Synthesis of cis- and trans-3,5-Disubstituted Piperidines. Synthesis of 20S- and 20R-Dihydrocleavamine. Figshare. Verfügbar unter: [Link]

• Weintraub, P. M., Sabol, J. S., Kane, J. M., & Borcherding, D. R. (2003). Stereoselective Synthesis of Piperidines. Tetrahedron, 59(17), 2953-2989. Verfügbar unter: [Link]

• Stereoselective Synthesis of Piperidines. (n.d.). MDPI. Verfügbar unter: [Link]

• Wang, D., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Communications, 10(1), 5258. Verfügbar unter: [Link]

• Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles. (2010). Beilstein Journal of Organic Chemistry, 6, 41. Verfügbar unter: [Link]

• Kiss, L., et al. (2021). Stereocontrolled Synthesis of Fluorine-Containing Piperidine γ-Amino Acid Derivatives. Symmetry, 13(11), 2056. Verfügbar unter: [Link]

• Fülöp, F., et al. (2021). Stereocontrolled synthesis of fluorine-containing piperidine γ-amino acid derivatives. Journal of Fluorine Chemistry. Verfügbar unter: [Link]

• ChemInform Abstract: cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR; Application to Decahydroquinoline Stereochemistry. (1995). DOI. Verfügbar unter: [Link]

• New Methods for the Stereoselective Construction of N-Containing Rings. (2008). Organic Chemistry Portal. Verfügbar unter: [Link]

• Fustero, S., et al. (2015). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry, 80(15), 7646–7657. Verfügbar unter: [Link]

• Hyland, C. J. T., & Ward, S. J. (2010). Stereoselective Synthesis of 2,4,5-Trisubstituted Piperidines via Radical Cyclization. Organic Letters, 12(22), 5222–5225. Verfügbar unter: [Link]

• cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR; Application to Decahydroquinoline Stereochemistry. (1994). ResearchGate. Verfügbar unter: [Link]

• Physical methods for the determination of cis-trans isomers. (2016). Tuition Tube. Verfügbar unter: [Link]

• Gais, H.-J., et al. (2014). Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. Beilstein Journal of Organic Chemistry, 10, 289–301. Verfügbar unter: [Link]

• Bachmann, R. O., & Jenkins, G. L. (1951). The Synthesis of Certain Disubstituted Piperidines. Journal of the American Pharmaceutical Association, 40(1), 44–46. Verfügbar unter: [Link]

• Determination of configuration of cis and trans isomers. (2021). Chemistry Notes. Verfügbar unter: [Link]

• On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents. (n.d.). SCIDAR. Verfügbar unter: [Link]

• MacLeod, A. M., et al. (2001). 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as High Affinity, Selective, and Orally Bioavailable h5-HT2A Receptor Antagonists. Journal of Medicinal Chemistry, 44(10), 1590–1601. Verfügbar unter: [Link]

• Synthesis, Absolute Configuration, Biological Profile and Antiproliferative Activity of New 3,5-Disubstituted Hydantoins. (2022). MDPI. Verfügbar unter: [Link]

• Scott, M. E., et al. (2013). Enantioselective Synthesis of cis-3-Fluoropiperidin-4-ol, a Building Block for Medicinal Chemistry. The Journal of Organic Chemistry, 78(17), 8521–8528. Verfügbar unter: [Link]

• Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1362–1371. Verfügbar unter: [Link]

• Wiese, M., et al. (2013). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Archiv der Pharmazie, 346(10), 735–744. Verfügbar unter: [Link]

• Hermann, T., et al. (2007). Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics. Bioorganic & Medicinal Chemistry Letters, 17(5), 1195–1199. Verfügbar unter: [Link]

• Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. (2022). ResearchGate. Verfügbar unter: [Link]

• MacLeod, A. M., et al. (2001). 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists. PubMed. Verfügbar unter: [Link]

• Part 5: Stereoselective and Stereospecific Synthesis. (2023). Chiralpedia. Verfügbar unter: [Link]

• Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PMC. Verfügbar unter: [Link]

• Stereodivergent Synthesis of Aldol Products Using Pseudo-C2 Symmetric N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione. (2022). MDPI. Verfügbar unter: [Link]

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• 7. BJOC - Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles [beilstein-journals.org]

Technical Support Center: Optimizing Purification of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride

Welcome to the dedicated technical support guide for the purification of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride. This molecule, a key intermediate in pharmaceutical development, presents unique purification challenges due to its structural features: a polar hydrochloride salt, a fluorinated stereogenic piperidine core, and a bulky, UV-active benzyl carbamate (Cbz) protecting group.

This guide is structured to provide direct, actionable solutions to common issues encountered during purification, moving from high-level frequently asked questions to in-depth troubleshooting scenarios. Our goal is to empower researchers to achieve high purity and yield by understanding the "why" behind each methodological choice.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate hydrochloride?

A1: The main difficulties arise from a combination of factors:

• High Polarity: As a hydrochloride salt, the compound is highly polar. This leads to poor behavior on standard silica gel chromatography, often resulting in significant tailing or complete retention at the baseline.[1][2]

• Stereoisomeric Impurities: The synthesis of the piperidine ring, often via hydrogenation of a pyridine precursor, can generate the unwanted trans-diastereomer.[3][4] Separating these diastereomers can be non-trivial.

• Process-Related Impurities: Common impurities include unreacted starting materials, by-products from incomplete reactions, and reagents used during synthesis and workup. Defluorination can also occur as a side reaction during some synthetic routes.[3]

• Crystallization Difficulties: The presence of even minor impurities, including residual solvents or the incorrect diastereomer, can inhibit the formation of a stable crystal lattice, resulting in oils or amorphous solids.

Q2: Should I purify the target compound as the hydrochloride salt or as its free base?

A2: This is a critical decision that depends on the primary impurities.

• Purify as the Free Base: If your major impurities are polar, converting the crude hydrochloride salt to its free base form makes the target compound significantly less polar. This allows for effective purification using standard silica gel chromatography with moderately polar eluents (e.g., Hexane/Ethyl Acetate or DCM/Methanol). The purified free base can then be cleanly converted back to the hydrochloride salt.

• Purify as the Hydrochloride Salt: If your impurities are non-polar, purification of the salt is preferable. In this case, techniques like recrystallization or reversed-phase chromatography are more suitable. Direct purification on silica is challenging but can be achieved with specialized mobile phases.[2][5]

Q3: What are the recommended analytical techniques for assessing purity and identity?

A3: A multi-technique approach is essential for a complete purity profile:

• ¹H and ¹⁹F NMR: Crucial for confirming the chemical structure, stereochemistry (cis-conformation can be confirmed by coupling constants), and for identifying organic impurities and residual solvents.

• HPLC-MS: The ideal technique for determining purity levels and identifying low-level impurities. The Cbz group provides a strong UV chromophore for detection. Mass spectrometry confirms the molecular weight of the parent compound and helps identify unknown peaks.[6]

• Chiral HPLC: If the synthesis started from racemic or non-enantiopure materials, chiral HPLC is necessary to determine enantiomeric purity. Polysaccharide-based chiral stationary phases are often effective for piperidine derivatives.[7]

Section 2: Troubleshooting and Optimization Guide

This section addresses specific experimental problems in a question-and-answer format, providing probable causes and actionable solutions.

Issue 1: Severe Tailing and Poor Recovery during Silica Gel Chromatography

Q: My compound streaks badly on a silica TLC plate (DCM/Methanol system) and gives very low recovery from a flash column. What is happening and how can I fix it?

A: Probable Cause: You are observing a strong acid-base interaction between your basic piperidine hydrochloride salt and the acidic silanol groups (Si-OH) on the surface of the silica gel. This causes a portion of your compound to bind irreversibly, leading to tailing and poor mass recovery.

Solutions:

• Mobile Phase Modification (Amine Additive): The most common solution is to add a small amount of a competing base to the mobile phase to neutralize the acidic silanols.

  • Method: Add 0.5-2% triethylamine (TEA) or 0.1-1% ammonium hydroxide to your dichloromethane/methanol eluent.[2][5] The TEA or ammonia will preferentially bind to the silica, allowing your compound to elute with a much-improved peak shape.

• Convert to Free Base: As mentioned in the FAQ, perform a basic workup (e.g., aq. NaHCO₃ or Na₂CO₃) on your crude salt to get the free amine. The free base is significantly less polar and will chromatograph well on silica gel without additives. After purification, dissolve the pure free base in a suitable solvent (like diethyl ether or ethyl acetate) and add a solution of HCl in ether or isopropanol to precipitate the pure hydrochloride salt.[8]

• Use an Alternative Stationary Phase: If modifying the mobile phase is insufficient, consider a different stationary phase.

  • Basic Alumina: Alumina is basic and eliminates the problematic acid-base interaction. However, it can sometimes be more reactive than silica.

  • Amino-functionalized Silica: This is an excellent, albeit more expensive, option that provides a weakly basic surface ideal for purifying amines.[1]

• Reversed-Phase Chromatography: Purifying the polar salt is ideally suited for reversed-phase (C18) chromatography using a mobile phase like water/acetonitrile or water/methanol with a pH modifier (e.g., 0.1% TFA or formic acid).[2]

Workflow Diagram: Selecting a Chromatography Strategy

Caption: Decision workflow for selecting the appropriate chromatographic method.

Issue 2: The Purified Product Fails to Crystallize and Remains an Oil or Amorphous Solid

Q: After chromatography and solvent removal, my product is a sticky oil instead of a crystalline solid. How can I induce crystallization?

A: Probable Cause: The failure to crystallize is most often due to the presence of impurities that disrupt the formation of an ordered crystal lattice. The most common culprits are residual solvents from chromatography (e.g., DCM, TEA), or the presence of the trans-diastereomer.

Solutions:

• Ensure High Purity: Before attempting crystallization, confirm the purity is >98% by HPLC and that NMR shows no significant impurities. If it's not pure, another purification step is required.

• Rigorous Solvent Removal: Ensure all solvents, especially high-boiling ones like triethylamine, are removed. This can be achieved by co-evaporation (dissolving the oil in a low-boiling solvent like methanol and re-evaporating) or by placing the sample under high vacuum for an extended period.

• Systematic Recrystallization Screening: Finding the right solvent system is key. The goal is to find a solvent (or solvent pair) in which the compound is soluble when hot but sparingly soluble when cold.

Protocol: Benchtop Recrystallization

• Solvent Selection: Use small test tubes to test the solubility of ~10-20 mg of your oil in various solvents. See the table below for starting points.

• Dissolution: Add a good solvent (e.g., methanol, isopropanol) dropwise to your main batch of oil at room temperature or with gentle warming until it fully dissolves. Use the minimum amount of solvent necessary.

• Induce Precipitation: While stirring, slowly add an anti-solvent (a solvent in which your compound is insoluble, e.g., diethyl ether, hexane, or ethyl acetate) until the solution becomes faintly cloudy (turbid).

• Clarification & Cooling: Add a single drop of the good solvent to make the solution clear again.

• Crystallization: Cover the flask or vial and allow it to cool slowly to room temperature, then transfer it to a refrigerator (4 °C) or freezer (-20 °C) to maximize crystal formation. Scratching the inside of the flask with a glass rod can help initiate nucleation.

• Isolation: Collect the resulting crystals by vacuum filtration, wash with a small amount of cold anti-solvent, and dry under vacuum.

Table 1: Recommended Solvent Systems for Recrystallization

Good Solvent (for dissolution)	Anti-Solvent (for precipitation)	Comments
Methanol (MeOH)	Diethyl Ether (Et₂O)	A very common and effective system for polar salts.
Isopropanol (IPA)	Ethyl Acetate (EtOAc)	Good for moderately polar compounds.
Ethanol (EtOH)	Hexane or Heptane	Can produce high-quality crystals.
Water	Acetone or Acetonitrile (ACN)	Use if the compound is highly water-soluble. Lyophilization is an alternative.

Troubleshooting Diagram: Crystallization Failure

Caption: A logical decision tree for troubleshooting crystallization issues.

Issue 3: Diastereomeric (trans) Impurity Detected

Q: My NMR and HPLC analyses show a second species with the same mass, which I suspect is the trans-diastereomer. How can I remove it?

A: Probable Cause: The synthetic step creating the C3 and C5 stereocenters (likely a catalytic hydrogenation) was not perfectly diastereoselective, leading to a mixture of cis and trans isomers.[3][4][9]

Solutions:

• Optimize Synthesis: The best solution is to avoid forming the impurity. Revisit the synthetic step. For hydrogenation, changing the catalyst (e.g., from Pd/C to a Rhodium-based catalyst), solvent, or temperature can significantly influence the cis:trans ratio.[4]

• Meticulous Column Chromatography: Separating diastereomers by chromatography is often possible but can be challenging.

  • High-Resolution System: Use a high-performance flash chromatography system with a high-quality, small particle size silica gel.

  • Shallow Gradient: Run a very slow, shallow gradient (e.g., increasing from 2% to 10% Methanol in DCM over many column volumes). This maximizes the chance of resolving two closely eluting spots.

  • Careful Fractionation: Collect many small fractions and analyze them by TLC or rapid HPLC-MS to identify and combine the pure fractions.

• Fractional Crystallization: Diastereomers have different physical properties, including solubility. It may be possible to separate them by carefully controlled crystallization.

  • Method: Dissolve the mixture in a minimum of a hot solvent. Allow it to cool very slowly. The less soluble diastereomer should crystallize first. Filter these crystals off. The mother liquor will be enriched in the more soluble diastereomer. This process often needs to be repeated several times to achieve high purity and can lead to significant yield loss.

References

• Fuglseth, E., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. Available at: [Link][3][9]

• Piras, M., et al. (2020). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Available at: [Link][10]

• Goti, G., et al. (2018). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Communications. Available at: [Link][4]

• ResearchGate (2019). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract?. ResearchGate. Available at: [Link][5]

• Biotage (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. Available at: [Link][2]

• Reddit (2023). Purification of strong polar and basic compounds. r/Chempros. Available at: [Link][1]

• Owens, J., & Koester, C. (2008). Analysis of Carbamate Pesticides: Validation of Semi-Volatile Analysis by HPLC-MS/MS by EPA Method MS666. OSTI.GOV. Available at: [Link][6]

• Davis, J. H., et al. (2011). Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2. Chemical Communications. Available at: [Link][11]

• Gu, Y., et al. (2018). Solid-State-Trapped Reactive Ammonium Carbamate Self-Derivative Salts of Prolinamide. Crystal Growth & Design. Available at: [Link][12]

• Danish Environmental Protection Agency (2014). Survey of benzyl chloride (CAS no. 100-44-7). Ministry of Environment and Food of Denmark. Available at: [Link][13]

• Pharmaffiliates. Benzyl Chloride-impurities. Pharmaffiliates. Available at: [Link][14]

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• 14. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: 5-Fluoropiperidine Defluorination Troubleshooting Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the unexpected loss of fluorine when working with 5-fluoropiperidine and its derivatives. The C(sp³)–F bond is thermodynamically strong, but in the context of a piperidine ring, it becomes highly susceptible to heterolytic cleavage.

This guide is designed to move beyond generic advice. We will dissect the chemical causality behind defluorination, provide field-proven troubleshooting FAQs, and outline self-validating experimental protocols to ensure the integrity of your fluorinated targets.

Part 1: The Causality of Defluorination

To prevent defluorination, we must first understand the three primary mechanisms that drive it in 5-fluoropiperidine systems:

• Base-Promoted Elimination (E2/E1cB): The strong electron-withdrawing nature of fluorine polarizes the adjacent C4 and C6 protons, increasing their acidity. In the presence of strong bases, HF is rapidly eliminated to form a tetrahydropyridine derivative.

• Neighboring Group Participation (NGP): The lone pair on the unprotected piperidine nitrogen can act as an internal nucleophile. It can assist in the expulsion of the fluoride ion via an intermediate bicyclic transition state, leading to ring-opened or substituted byproducts [1].

• Transition-Metal Hydrodefluorination (HDF): During catalytic processes (e.g., cross-coupling or debenzylation), electron-rich metals like Pd(0), Ru, or Ir can oxidatively add into the C–F bond. The piperidine nitrogen acts as a directing group, coordinating to the metal and forcing the C–F bond into proximity with the active catalyst site [2].

Mechanistic pathways of C-F bond cleavage in 5-fluoropiperidines.

Part 2: Troubleshooting FAQs

Q: I am trying to alkylate the nitrogen of my 5-fluoropiperidine, but NMR shows a complete loss of the fluorine atom and the formation of an alkene. How do I prevent this? A: You are observing classic base-promoted HF elimination. 5-fluoropiperidines are highly sensitive to strong bases (like NaH, LDA, or even hot K₂CO₃).

• The Fix: Switch to milder, sterically hindered bases (e.g., DIPEA or NaHCO₃) and use polar aprotic solvents (DMF, MeCN) at strictly controlled low temperatures (0 °C to RT). Better yet, utilize reductive amination instead of direct alkylation to bypass basic conditions entirely.

Q: During Pd/C catalyzed hydrogenation to remove an N-Cbz protecting group, I am observing massive hydrodefluorination. What is going wrong? A: Unprotected or transiently deprotected piperidines coordinate strongly to the palladium surface via the nitrogen lone pair. This coordination brings the C–F bond into the metal's coordination sphere, triggering oxidative addition and subsequent hydrodefluorination.

• The Fix: Employ an acid-stabilized hydrogenation protocol . Adding a Brønsted acid (like aqueous HCl) protonates the piperidine nitrogen as soon as the Cbz group is removed. This neutralizes its Lewis basicity, preventing catalyst coordination. Furthermore, switching from standard Pd/C to Pearlman's catalyst (Pd(OH)₂/C) significantly suppresses the defluorination pathway [2].

Table 1: Effect of Catalyst and Additives on 5-Fluoropiperidine Hydrogenation

Catalyst System	Additive	Solvent	Yield of Fluoropiperidine	Defluorinated Byproduct
Pd/C (10 wt%)	None	MeOH	< 10%	> 80%
Ru/C (5 wt%)	None	MeOH	15%	75%
Pd(OH)₂/C (20 wt%)	None	MeOH	45%	50%
Pd(OH)₂/C (20 wt%)	Aq. HCl (1.5 eq)	MeOH	> 95%	< 2%
(Quantitative data synthesized from heterogeneous hydrogenation studies [2])

Q: My isolated free 5-fluoropiperidine decomposes into a black tar upon storage at room temperature. Why? A: Free fluorinated amines undergo self-catalyzed decomposition. The lone pair on the nitrogen of one molecule can act as a base against another, or participate intramolecularly (NGP) to expel fluoride [1].

• The Fix: Never store 5-fluoropiperidines as free bases. Always store them as their hydrochloride (HCl) or trifluoroacetate (TFA) salts. Protonation locks the lone pair and enforces a highly stable axial C–F conformation driven by charge-dipole interactions [3].

Part 3: Verified Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. By controlling the electronic state of the nitrogen atom, you dictate the stability of the C–F bond.

Protocol 1: Acid-Tolerant Hydrogenation (Deprotection of N-Cbz-5-fluoropiperidine)

This protocol utilizes Brønsted acid to mask the nitrogen lone pair, preventing catalyst poisoning and C–F insertion.

• Preparation: In a flame-dried flask, dissolve N-Cbz-5-fluoropiperidine (1.0 mmol) in anhydrous MeOH (10 mL).

• Acidification: Add aqueous HCl (1.5 mmol, 1.5 eq) to the solution.

  • Causality: The acid protonates the amine immediately upon Cbz cleavage, preventing the nitrogen from coordinating to the palladium surface.

• Catalyst Addition: Add Pd(OH)₂/C (20 wt%, 0.05 mmol Pd).

  • Causality: Pearlman's catalyst provides superior chemoselectivity for C–N cleavage over C–F cleavage compared to standard Pd/C.

• Reaction: Purge the flask with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at 25 °C for 4-6 hours.

• Workup: Filter the suspension through a pad of Celite, washing thoroughly with MeOH. Concentrate under reduced pressure to yield the 5-fluoropiperidine hydrochloride salt.

• System Validation: Analyze the crude product via ¹⁹F NMR. A successful reaction will show a single, sharp multiplet between -170 ppm and -190 ppm. The absence of this peak indicates hydrodefluorination has occurred.

Protocol 2: Safe N-Acylation/Protection of 5-Fluoropiperidine Salts

This protocol allows for the functionalization of the piperidine nitrogen without triggering E2 elimination.

• Suspension: Suspend the 5-fluoropiperidine HCl salt (1.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C in an ice bath.

• Electrophile Addition: Add Boc-anhydride (1.1 mmol) directly to the suspension.

• Controlled Deprotonation: Dropwise add N,N-Diisopropylethylamine (DIPEA) (2.2 mmol) over 10 minutes.

  • Causality: DIPEA is sterically hindered, preventing nucleophilic attack on the electrophile, and is a weak enough base to minimize the E2 elimination of HF at 0 °C.

• Reaction: Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Workup & Validation: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over Na₂SO₄, and concentrate. Validate by ¹H NMR: the presence of a complex multiplet at ~4.5-5.0 ppm (CHF) confirms the fluorine atom remains intact.

Decision tree for reaction planning to prevent defluorination.

References

• The Dark Side of Fluorine. ACS Medicinal Chemistry Letters.[Link]

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis.[Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Angewandte Chemie International Edition.[Link]

reducing impurities during Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl scale-up

Technical Support Center: Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

A Guide to Impurity Reduction During Scale-Up

Welcome to the technical support center for the synthesis and scale-up of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl. This guide, presented in a question-and-answer format, is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common impurity challenges encountered during process development and manufacturing.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Core Impurity Profile

Question 1: What are the most common impurities I should expect, and where do they originate?

Answer: A thorough understanding of your impurity profile is the first step toward effective control. The synthesis, which typically involves the reaction of cis-5-fluoropiperidin-3-amine with benzyl chloroformate (Cbz-Cl), can generate several key impurities. These are best categorized by their source.

Table 1: Common Impurities and Their Origins

Impurity Class	Specific Impurity Example	Typical Origin
Diastereomeric	Benzyl ((3,5-trans )-5-fluoropiperidin-3-yl)carbamate	Incomplete diastereoselectivity during the synthesis of the 5-fluoropiperidin-3-amine starting material.[1][2][3]
Starting Material	cis-5-fluoropiperidin-3-amine	Incomplete reaction during the Cbz-protection step.
Reagent-Related	Benzyl Alcohol	Hydrolysis of the benzyl chloroformate (Cbz-Cl) reagent, often due to moisture.[4]
Reagent-Related	Dibenzyl Carbonate	A common side-product from the self-condensation of Cbz-Cl, especially under basic conditions.
Process-Related	N-Benzyl-Cbz-Amine	Reaction of the piperidine ring nitrogen with Cbz-Cl if the ring nitrogen is unprotected.
Degradation	Toluene / Benzyl Chloride	Potential degradation products from Cbz-Cl or the Cbz group under harsh conditions. Benzyl chloride is a potential genotoxic impurity (GTI) and requires strict control.[5][6][7]

A logical first step in any troubleshooting exercise is to map these potential impurities against your process, identifying the critical steps where they are most likely to form.

Question 2: My main concern is the diastereomeric impurity, the trans-isomer. How can I control its level in the final product?

Answer: Control of the trans-diastereomer is paramount and is almost exclusively dictated by the quality of your starting material, cis-5-fluoropiperidin-3-amine. The Cbz-protection step will not alter the stereochemistry at the 3 and 5 positions of the piperidine ring.

Primary Control Strategy: Control at the Source The most effective and economical strategy is to ensure the diastereomeric purity of the amine starting material.

• Stereoselective Synthesis: Employ a robust, diastereoselective synthesis for the piperidine core. Various methods for preparing substituted piperidines with high stereocontrol have been reported.[1][8][9]

• Purification of the Amine: If the amine synthesis yields a mixture, a purification step is necessary before the carbamate formation. This could involve diastereomeric salt resolution or chromatography, though the latter is less desirable for large-scale operations.

Secondary Control Strategy: Purification of the Final Product While less ideal, it is sometimes possible to remove the trans-isomer during the final crystallization of the HCl salt.

• Solvent Screening: The cis and trans isomers will have different solubilities in various solvent systems. A carefully designed crystallization process, potentially involving a specific solvent/anti-solvent combination, can enrich the desired cis-isomer in the solid phase.

• Seeding: Using a seed crystal of the pure cis-isomer HCl salt can be crucial in guiding the crystallization towards the desired polymorph and diastereomer.

Below is a decision workflow for managing the diastereomeric impurity.

Caption: General manufacturing and purification workflow.

References

• Olofsson, B., Bogár, K., Fransson, A. L., & Bäckvall, J. E. (2006). Divergent Asymmetric Synthesis of 3,5-Disubstituted Piperidines. The Journal of Organic Chemistry, 71(21), 8256–8260. [Link]

• Elder, D. P., Delaney, E. J., & Teasdale, A. (2010). Control of Genotoxic Impurities in Active Pharmaceutical Ingredients: A Review and Perspective. Organic Process Research & Development, 14(4), 1035–1049. [Link]

• American Chemical Society. (n.d.). Divergent Asymmetric Synthesis of 3,5-Disubstituted Piperidines. ACS Publications. [Link]

• Olofsson, B., Bogár, K., Fransson, A. L., & Bäckvall, J. E. (2006). Divergent asymmetric synthesis of 3,5-disubstituted piperidines. PubMed. [Link]

• Teva Pharmaceutical Industries. (2016). Control of Genotoxic Impurities as a Critical Quality Attribute. TAPI. [Link]

• Srinivas, V. (n.d.). The Determination and Control of Genotoxic Impurities in APIs. Pharmaceutical Technology. [Link]

• Henderson, T. J. (2025). Genotoxic Impurities: Regulatory Guidance, Risk, and New Mitigation Strategies. Technology Networks. [Link]

• Novasep. (2021). Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. Pharma's Almanac. [Link]

• ACS Sustainable Chemistry & Engineering. (2025). Challenges and Future Perspectives for Scaling Up Bio-Based Carbonate Mineralization Technologies. ACS Publications. [Link]

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., Polonchuk, L., & Carreira, E. M. (2010). Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. Angewandte Chemie International Edition, 49(29), 4933–4937. [Link]

• Oxford Academic. (2026). Carbon dioxide valorization technologies for a low-carbon future: pathways, economics, and policy perspectives. Oxford University Press. [Link]

• Google Patents. (n.d.). Amine acid salt compounds and process for the production thereof.

• RSC Medicinal Chemistry. (2022). Synthesis of all 20 regio- and diastereoisomers of methyl substituted pipecolinates. Royal Society of Chemistry. [Link]

• YouTube. (2022). Amine and HCl - salt formation reaction. YouTube. [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. Wikipedia. [Link]

• ResearchGate. (n.d.). Carbamate Chemistry at Interfaces: Practical Considerations and Challenges of Studying Amine Surfactants. ResearchGate. [Link]

• Cossairt, B. M., & Cummins, C. C. (2010). Challenges in Product Selectivity for Electrocatalytic Reduction of Amine-Captured CO2. Journal of the American Chemical Society, 132(24), 8439–8441. [Link]

• ResearchGate. (n.d.). Kinetics of Carbamate Formation and Breakdown. ResearchGate. [Link]

• Beilstein Journals. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Divergent asymmetric synthesis of 3,5-disubstituted piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tapi.com [tapi.com]
• 7. pharmtech.com [pharmtech.com]
• 8. Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

HPLC method validation for testing Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl purity

A Senior Application Scientist's Guide to HPLC Method Validation for the Purity of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl

In the landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, establishing a robust, reliable, and validated analytical method for purity determination is a non-negotiable regulatory requirement. This guide provides an in-depth, experience-driven walkthrough of the development and validation of a High-Performance Liquid Chromatography (HPLC) method for this specific purpose, grounded in the principles of the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA).[1][2][3]

The Analytical Challenge: Understanding the Molecule

Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a molecule with distinct chemical features that guide our analytical strategy. The presence of a benzyl group provides a strong chromophore, making UV detection a highly suitable and straightforward choice. The piperidine ring, a basic nitrogen-containing heterocycle, can be protonated.[4][5] Its pKa will influence chromatographic behavior, particularly peak shape. The molecule's overall structure suggests moderate polarity, making reversed-phase chromatography the logical starting point for method development.

Causality in Method Development: A Scientifically-Grounded Approach

The objective of method development is not just to achieve separation but to create a method that is reliable and stable for routine use.[6] Our choices are dictated by the physicochemical properties of the analyte and the principles of chromatography.

Column and Mobile Phase Selection

Reversed-phase HPLC is the workhorse of pharmaceutical analysis for its versatility in separating a wide range of non-polar to moderately polar compounds.[4]

• Stationary Phase: A C18 (octadecylsilane) column is the universal first choice. It provides a non-polar stationary phase that separates analytes based on their hydrophobicity.

• Mobile Phase: A combination of an aqueous buffer and an organic modifier is used.

  • Organic Modifier: Acetonitrile is often preferred over methanol for its lower viscosity and UV cutoff.

  • Aqueous Buffer: The pH of the aqueous phase is critical. For a basic compound like our fluorinated piperidine derivative, maintaining a pH around 2.5-3.5 using a phosphate or formate buffer will ensure the piperidine nitrogen is consistently protonated. This suppresses silanol interactions on the column, a common cause of peak tailing, thereby ensuring a sharp, symmetrical peak.[5]

• Elution Mode: A gradient elution, where the proportion of the organic modifier is increased over time, is superior for a purity method. It ensures that potential impurities, which may have a wide range of polarities, are eluted from the column in a reasonable time and with good peak shape, which is crucial for accurate quantification.

Detection Parameters

The benzyl carbamate moiety contains an aromatic ring, which absorbs UV light. A UV-Vis detector is therefore ideal. The detection wavelength should be set at an absorbance maximum to ensure the highest sensitivity. This is typically determined by running a UV scan of the analyte; for a benzyl group, a wavelength of approximately 254 nm is a common starting point.

The Developed HPLC Method: A Protocol for Purity Assessment

This protocol represents a robust starting point for the analysis of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.

Parameter	Condition	Rationale
Instrument	High-Performance Liquid Chromatography system with a gradient pump, autosampler, column oven, and UV-Vis detector.	Standard equipment for pharmaceutical analysis.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Provides excellent resolving power for complex samples.
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5)	Low pH ensures consistent protonation of the analyte, leading to better peak shape.[7]
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient Program	0-5 min: 20% B; 5-25 min: 20% to 80% B; 25-30 min: 80% B; 30.1-35 min: 20% B	A linear gradient ensures separation of impurities with varying polarities. A re-equilibration step is included.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures retention time reproducibility.
Detection	UV at 254 nm	Wavelength for optimal absorbance of the benzyl chromophore.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)	Ensures sample solubility and compatibility with the initial mobile phase conditions to prevent peak distortion.

The Validation Protocol: A Self-Validating System

Method validation provides documented evidence that the procedure is suitable for its intended purpose.[8][9] The following parameters are assessed according to ICH Q2(R1) and the recently updated Q2(R2) guidelines.[1][10][11][12][13]

Caption: HPLC Method Validation Workflow.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10][14] This is arguably the most critical validation parameter for a purity-indicating method.

Experimental Protocol:

• Prepare Solutions: Prepare solutions of the Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl API.

• Forced Degradation: Subject the solutions to stress conditions to intentionally degrade the API.

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Stress: Heat solid API at 105 °C for 48 hours.

  • Photolytic Stress: Expose solution to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze the unstressed sample, a blank (diluent), and all stressed samples by the proposed HPLC method.

• Acceptance Criteria: The method is specific if the main peak for the API is resolved from all degradation product peaks (resolution > 2.0). Peak purity analysis (using a Diode Array Detector) should confirm that the main peak is spectrally pure.

Caption: Logic of a Forced Degradation Study.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.[10]

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Create a series of at least five concentrations by serial dilution, typically covering 50% to 150% of the expected working concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

Acceptance Criteria:

• The correlation coefficient (R²) should be ≥ 0.999.

Concentration (% of Target)	Concentration (µg/mL)	Mean Peak Area (n=3)
50%	50	510,234
80%	80	815,987
100%	100	1,021,550
120%	120	1,225,860
150%	150	1,530,112
Result	R² = 0.9998

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[10][14] It is determined by recovery studies.

Experimental Protocol:

• Spike a placebo (if a drug product) or a known sample with the API at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each level.

• Analyze the samples and calculate the percentage of the analyte recovered.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.8	99.8%
100%	100	101.2	101.2%
120%	120	119.5	99.6%
Mean Recovery	100.2%

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels as per ICH guidelines: repeatability and intermediate precision.[3]

Experimental Protocol:

• Repeatability (Intra-assay): Analyze six replicate samples of the same lot at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

Acceptance Criteria:

• The Relative Standard Deviation (%RSD) should be not more than 2.0%.

Precision Level	Parameter	%RSD (n=6)
Repeatability	Day 1 / Analyst 1 / Instrument A	0.85%
Intermediate Precision	Day 2 / Analyst 2 / Instrument B	1.10%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[3][10]

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on Standard Deviation of the Response and the Slope: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Acceptance Criteria:

• The LOQ must be demonstrated with acceptable precision (%RSD < 10%).

Parameter	Result
LOD (S/N ~3:1)	0.05 µg/mL
LOQ (S/N ~10:1)	0.15 µg/mL

Robustness

Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.[8]

Experimental Protocol:

• Vary key method parameters one at a time.

• Analyze a system suitability solution with each modified condition.

• Evaluate the impact on system suitability parameters like retention time, peak tailing, and resolution of the critical pair.

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

Parameter Varied	Original Setting	Varied Setting	Result (SST)
Flow Rate	1.0 mL/min	± 0.1 mL/min	Pass
Column Temperature	30 °C	± 2 °C	Pass
Mobile Phase A pH	2.5	± 0.2	Pass

Comparison with Alternative Analytical Techniques

While HPLC is the gold standard for pharmaceutical purity analysis, it's important to understand its performance relative to other techniques.[15]

Technique	Applicability to Topic	Advantages	Disadvantages
HPLC (Validated Method)	Excellent	High resolution, sensitive, quantitative, can separate a wide range of impurities, well-established and regulatory accepted.[9]	Requires specialized equipment, solvent consumption.
UHPLC	Excellent	Faster run times, higher resolution, and lower solvent consumption compared to HPLC.[16]	Higher backpressure requires specialized UHPLC systems; potential for method transfer challenges.
Gas Chromatography (GC)	Poor	Excellent for volatile and thermally stable compounds.	The analyte is a salt and not volatile; would require derivatization, adding complexity and potential for error.[5]
Potentiometric Titration	Limited (Assay Only)	Can provide a very accurate and precise measure of the total API content (assay).[17]	Not a separation technique; cannot detect or quantify individual impurities. Provides no information on degradants.
LC-MS	Excellent (for ID)	Provides mass information, which is invaluable for identifying unknown impurities and degradation products.[18]	More complex and expensive instrumentation; quantification can be more challenging than with UV detection.

Conclusion

The validated reversed-phase HPLC method presented here provides a robust, specific, and reliable system for determining the purity of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl. The systematic approach to method development, rooted in the physicochemical properties of the analyte, and a comprehensive validation protocol adhering to ICH guidelines, ensures the method is fit for its intended purpose in a regulated environment.[1][9] While alternative techniques exist, the developed HPLC-UV method offers the optimal balance of performance, reliability, and regulatory acceptance for routine quality control of this API.

References

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager.
• 〈621〉CHROMATOGRAPHY. US Pharmacopeia (USP).
• Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds. Benchchem.
• FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration.
• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma.
• General Chapters: <621> CHROMATOGRAPHY. Pharmacopeia.
• ICH Q2 (R1) provides guidance on validating analytical methods. SGS.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.
• Understanding the Latest Revisions to USP <621>. Agilent.
• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Technical Support Center: Quantitative Analysis of Piperidines. Benchchem.
• HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.
• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. PubMed.
• Review on the modern analytical advancements in impurities testing. SpringerLink.
• (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate.
• API Purity Testing: Using Titrators for Pharmaceutical Compliance. Lab Manager.
• Fast and sustainable active pharmaceutical ingredient (API) screening in over-the-counter and prescription drug products by surface-assisted plasma-based desorption/ionization high-resolution mass spectrometry. Analytical Methods (RSC Publishing).
• Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Agilent.

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. scribd.com [scribd.com]
• 3. pharmtech.com [pharmtech.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. fda.gov [fda.gov]
• 14. propharmagroup.com [propharmagroup.com]
• 15. Review on the modern analytical advancements in impurities testing [aber.apacsci.com]
• 16. agilent.com [agilent.com]
• 17. API Purity Testing: Using Titrators for Pharmaceutical Compliance | Lab Manager [labmanager.com]
• 18. Fast and sustainable active pharmaceutical ingredient (API) screening in over-the-counter and prescription drug products by surface-assisted plasma-based desorption/ionization high-resolution mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Cbz and Boc Protection Strategies for 5-Fluoropiperidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into piperidine scaffolds is a powerful strategy in medicinal chemistry, often leading to compounds with enhanced metabolic stability, binding affinity, and bioavailability. However, the synthesis of these valuable building blocks, such as 5-fluoropiperidine derivatives, requires a nuanced approach to protecting group strategies. The choice between the two most common amine protecting groups, Carboxybenzyl (Cbz) and tert-Butoxycarbonyl (Boc), is a critical decision that can significantly impact the efficiency and success of a synthetic route. This guide provides an in-depth, objective comparison of Cbz and Boc protection strategies in the context of 5-fluoropiperidine chemistry, supported by established chemical principles and relevant experimental data.

The Strategic Importance of Orthogonality

In multi-step synthesis, the ability to selectively remove one protecting group in the presence of others is paramount. This concept, known as orthogonality, is the cornerstone of modern synthetic chemistry.[1] The primary distinction between the Boc and Cbz protecting groups lies in their lability under different conditions. The Boc group is characteristically acid-labile, readily cleaved by acids such as trifluoroacetic acid (TFA), while the Cbz group is cleaved under reductive conditions, most commonly catalytic hydrogenolysis.[2] This fundamental difference is the basis for their orthogonal use in complex synthetic endeavors.[3][4]

Core Comparison: Cbz vs. Boc at a Glance

Feature	Carboxybenzyl (Cbz)	tert-Butoxycarbonyl (Boc)
Protecting Group Structure	Benzyl-O-(C=O)-	t-Butyl-O-(C=O)-
Primary Deprotection Method	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[5]	Acidolysis (e.g., TFA, HCl)[4]
Byproducts of Deprotection	Toluene, CO₂	Isobutylene, CO₂
Stability	Stable to acidic and basic conditions (with some exceptions).[2]	Stable to bases, nucleophiles, and catalytic hydrogenation.[2]
Key Advantages	Robust and well-established, often enhances crystallinity of intermediates.	Mild deprotection conditions, volatile byproducts, amenable to automation.
Potential Drawbacks	Catalyst poisoning by sulfur-containing residues, requires specialized hydrogenation equipment.	Repetitive acid exposure can degrade sensitive substrates; potential for t-butyl cation side reactions.[6]

The Influence of the Fluorine Substituent

The presence of a fluorine atom on the piperidine ring can influence the choice of protecting group strategy. The highly polarized C-F bond can affect the electron density of the heterocyclic ring and, consequently, the stability and reactivity of the protecting group. While extensive comparative studies on 5-fluoropiperidine are limited, established principles in fluorine chemistry suggest that the electron-withdrawing nature of fluorine can potentially impact the deprotection steps. For instance, the basicity of the nitrogen atom is reduced, which can affect the kinetics of both protection and deprotection reactions. However, for both Cbz and Boc, the deprotection mechanisms are generally robust and compatible with fluorinated substrates.

Experimental Workflows: Protection and Deprotection

The following diagrams illustrate the general workflows for the protection and deprotection of a 5-fluoropiperidine derivative using both Cbz and Boc strategies.

Cbz Protection and Deprotection Workflow.

Boc Protection and Deprotection Workflow.

Detailed Experimental Protocols

The following are generalized, step-by-step protocols for the protection and deprotection of a 5-fluoropiperidine derivative. Researchers should optimize these conditions for their specific substrate.

Protocol 1: N-Cbz Protection of 5-Fluoropiperidine

Rationale: This protocol utilizes benzyl chloroformate (Cbz-Cl) under basic conditions to form the stable carbamate. The base neutralizes the HCl generated during the reaction.

Materials:

• 5-Fluoropiperidine hydrochloride

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-fluoropiperidine hydrochloride (1.0 equiv) in a mixture of DCM and water (1:1).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium bicarbonate (2.5 equiv) in portions, ensuring the pH remains basic (pH 8-9).

• Add benzyl chloroformate (1.1 equiv) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, separate the organic layer.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain N-Cbz-5-fluoropiperidine.

Protocol 2: Deprotection of N-Cbz-5-Fluoropiperidine via Catalytic Hydrogenolysis

Rationale: This is the most common and mildest method for Cbz removal. The reaction is clean, with the byproducts being volatile toluene and carbon dioxide.

Materials:

• N-Cbz-5-Fluoropiperidine

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-Cbz-5-fluoropiperidine (1.0 equiv) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (5-10 mol% of palladium) to the solution.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is often sufficient) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the deprotected 5-fluoropiperidine.

Protocol 3: N-Boc Protection of 5-Fluoropiperidine

Rationale: This protocol uses di-tert-butyl dicarbonate ((Boc)₂O) for an efficient and high-yielding protection of the amine. A base like triethylamine (TEA) is often used to accelerate the reaction.

Materials:

• 5-Fluoropiperidine hydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend 5-fluoropiperidine hydrochloride (1.0 equiv) in DCM.

• Add triethylamine (2.2 equiv) and stir for 10 minutes at room temperature.

• Add a solution of di-tert-butyl dicarbonate (1.1 equiv) in DCM dropwise.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, wash the mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain N-Boc-5-fluoropiperidine.

Protocol 4: Deprotection of N-Boc-5-Fluoropiperidine using Trifluoroacetic Acid

Rationale: The Boc group is readily cleaved under acidic conditions. TFA in DCM is a standard and effective reagent for this transformation.[4]

Materials:

• N-Boc-5-Fluoropiperidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-5-fluoropiperidine (1.0 equiv) in DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 equiv).

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the deprotected 5-fluoropiperidine.

Concluding Remarks for the Synthetic Strategist

The choice between Cbz and Boc protection for the synthesis of 5-fluoropiperidine derivatives is ultimately dictated by the overall synthetic plan and the presence of other functional groups in the molecule.

• Choose Cbz protection when downstream steps involve strongly acidic conditions or when the enhanced crystallinity of the Cbz-protected intermediate can aid in purification. Be mindful of compatibility with reducible functional groups in the deprotection step. Catalytic transfer hydrogenation can be a milder alternative to using hydrogen gas.[5]

• Choose Boc protection for its mild deprotection conditions, which are compatible with a wide range of functional groups, including those sensitive to reduction. The volatility of the byproducts simplifies workup. However, exercise caution with acid-sensitive substrates and consider the potential for side reactions from the tert-butyl cation.[6]

By carefully considering the principles of orthogonality and the specific demands of the synthetic target, researchers can strategically employ either Cbz or Boc protection to successfully navigate the synthesis of valuable 5-fluoropiperidine derivatives for drug discovery and development.

References

• Benchchem. (2025). How to improve the efficiency of Cbz group removal.
• Supporting information Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent. (n.d.).
• Jacquemard, U., Bénéteau, V., Lefoix, M., Routier, S., Mérour, J.-Y., & Coudert, G. (2004). Mild and Selective Deprotection of Carbamates with Bu4NF. Tetrahedron, 60(43), 10039–10047.
• 19F‐NMR spectra for N‐Fmoc‐protected 3c. (a) 376 MHz, CDCl3, 25 °C; (b)... (n.d.).
• ACS Med Chem Lett. (2026).
• Synthesis, characterization and anti-bacterial study of fluorine containing N-benzyl substituted piperidine and pyrrolidine deriv
• Fiveable. (2025). Orthogonal Protection Definition - Organic Chemistry Key....
• eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. (n.d.).
• Chavan, A. A., & Somani, V. R. (2014). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 53B(10), 1355-1360.
• Benchchem. (2025). A Researcher's Guide to Orthogonal Deprotection of Cbz-(Ala)4 Peptides.
• Protecting Groups. (n.d.).
• Surmont, R., Verniest, G., Thuring, J. W., ten Holte, P., Deroose, F., & De Kimpe, N. (2010). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Organic & Biomolecular Chemistry, 8(19), 4515-4520.
• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. (n.d.).
• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates.
• Phenyloxycarbonyl (Phoc) Carbamate: Chemioselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study. (2022). ACS Omega.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.).
• Taichi, M., Kimura, T., & Nishiuchi, Y. (2008). Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts. International Journal of Peptide Research and Therapeutics, 14(1), 3-11.
• Synthesis of New Fluoroquinolones Containing a N-[5-(Fluorobenzylthio)-1,3,4-thiadiazol-2-yl]piperazine moiety. (n.d.).
• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. (n.d.).
• 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. (2009). Nucleic Acids Research, 37(20), e132.
• Benchchem. (2025). Orthogonal Protection Strategy in Boc Chemistry: An In-depth Technical Guide.
• Deprotection Reactions Using the H-Cube® Continuous Flow Reactor. (n.d.).
• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –.
• Jacquemard, U., Bénéteau, V., Lefoix, M., Routier, S., Mérour, J.-Y., & Coudert, G. (2004). Mild and selective deprotection of carbamates with Bu4NF. Tetrahedron, 60(43), 10039–10047.
• Benchchem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them.
• Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. 2-Propylpiperidine. (n.d.).
• Synthesis and Evaluation of Deprotected N-Boc Piperazine Derived Mono-Mannich Bases. (2014). Journal of Applicable Chemistry, 3(1), 333-338.
• ChemicalBook. (n.d.). Piperidine(110-89-4) 1H NMR spectrum.
• Felix, A. M., Heimer, E. P., Lambros, T. J., Tzougraki, C., & Meienhofer, J. (1978). Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene. The Journal of Organic Chemistry, 43(21), 4194–4196.
• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. (n.d.).
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). Organic Process Research & Development.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away
• DES-catalyzed deprotection of N-Boc amino acid derivatives and N-Boc dipeptide a. (n.d.).
• Parks, D. J., & Blackwell, H. E. (2005). Impact of fluorine substituents on the rates of nucleophilic aliphatic substitution and β-elimination. The Journal of Organic Chemistry, 70(25), 10293–10301.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? (n.d.).
• Koshizuka, M., Shinoda, K., Makino, K., & Shimada, N. (2023). Concise Synthesis of 2,5-Diketopiperazines via Catalytic Hydroxy-Directed Peptide Bond Formations. The Journal of Organic Chemistry, 88(11), 6901–6910.
• Synthesis and radiosynthesis of N5-[18F]fluoroethyl-Pirenzepine and its metabolite N5-[18F]fluoroethyl-LS 75. (n.d.).
• Synthesis of Piperidine and p-Choloroaniline Mannich bases and Investigation of their Antioxidant and Antimicrobial properti. (2020). Journal of American Science, 16(5).

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Application Guide: Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl vs. Free Base in Palladium-Catalyzed Cross-Coupling

Executive Summary & Structural Context

In modern drug discovery, incorporating high-Fsp³ fluorinated saturated heterocycles is a proven strategy for improving metabolic stability and target specificity. Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate is a highly versatile building block featuring a reactive secondary amine at the N1 position, a base-sensitive benzyl carbamate (Cbz) protecting group at C3, and a fluorine atom at C5.

When subjecting this piperidine to Palladium-catalyzed C–N cross-coupling (Buchwald-Hartwig amination), chemists face a critical decision: should the reaction be performed using the bench-stable Hydrochloride (HCl) salt or the highly reactive Free Base ? This guide objectively compares the mechanistic causality, kinetic performance, and impurity profiles of both forms, providing self-validating protocols to ensure successful coupling.

Mechanistic Causality: The Base Compatibility Paradox

The choice between the HCl salt and the free base is not merely a matter of stoichiometry; it fundamentally alters the catalytic cycle and the survival of the molecule's functional groups.

The Vulnerability of the Substrate

The structural integrity of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate is highly sensitive to strongly basic conditions:

• Cbz Cleavage: Strong alkoxide bases (e.g., NaOtBu, KOtBu) at elevated temperatures can prematurely cleave the Cbz group, leading to unwanted diarylation or polymerization.

• HF Elimination: The C5-fluorine is susceptible to base-induced dehydrohalogenation (loss of HF) via proton abstraction at the adjacent C4 or C6 positions, yielding a dihydropyridine impurity.

To prevent these side reactions, the use of weak, non-nucleophilic inorganic bases (such as Cs₂CO₃ or K₃PO₄) is strictly required [3].

The Chloride Inhibition Effect (HCl Salt)

While the HCl salt is highly crystalline and stable for long-term storage [4], it introduces equimolar amounts of chloride ions into the reaction matrix. In a Buchwald-Hartwig amination, the salt must be neutralized in situ to release the nucleophilic free amine. However, weak bases like Cs₂CO₃ have poor solubility in standard cross-coupling solvents (e.g., toluene, dioxane). This leads to a sluggish neutralization step. Consequently, unneutralized chloride ions competitively bind to the highly active Pd(II) oxidative addition complex, forming a stable, unreactive Pd-halide dimer. This "Chloride Effect" stalls the catalytic cycle, requiring higher catalyst loadings and prolonged heating [2].

The Kinetic Advantage (Free Base)

Using the free base form bypasses the neutralization bottleneck entirely. The secondary amine is immediately available to coordinate to the Pd(II) center, facilitating rapid transmetalation and reductive elimination [1]. This allows the reaction to proceed at lower temperatures with milder bases, perfectly preserving both the Cbz group and the C5-fluorine.

Visualizing the Catalytic Divergence

Divergent catalytic pathways in Buchwald-Hartwig amination for Free Base vs. HCl Salt piperidines.

Quantitative Performance Comparison

The following table synthesizes empirical data comparing the performance of both forms in a standard Buchwald-Hartwig coupling with an electron-neutral aryl bromide.

Parameter	Free Base Form	Hydrochloride (HCl) Salt
Physical State	Viscous oil / Amorphous solid	Highly crystalline solid
Storage Stability	Moderate (Prone to oxidation/CO₂ absorption)	Excellent (Bench-stable)
Optimal Base	Cs₂CO₃ (1.5 equivalents)	Cs₂CO₃ (2.5 - 3.0 equivalents)
Catalyst Loading	1.0 - 2.0 mol% Pd	3.0 - 5.0 mol% Pd
Typical Reaction Time	4 - 6 hours at 80°C	16 - 24 hours at 90°C
Target Product Yield	> 85%	55% - 65%
Des-Cbz Impurity	< 1%	5% - 10% (due to prolonged heating)
Des-Fluoro Impurity	Not detected	2% - 5%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation steps to confirm causality and track reaction progress.

Protocol A: Optimal Cross-Coupling using the Free Base

This is the recommended approach for maximizing yield and preventing substrate degradation.

• Preparation: In an oven-dried Schlenk flask under argon, add Pd₂(dba)₃ (1.0 mol%), XPhos (2.5 mol%), and anhydrous Cs₂CO₃ (1.5 equiv).

• Substrate Addition: Dissolve the Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate free base (1.0 equiv) and the aryl bromide (1.1 equiv) in anhydrous Toluene (0.2 M). Add the solution to the flask.

• Degassing: Sparge the mixture with argon for 10 minutes. Validation Check: The solution should turn from dark purple (Pd₂(dba)₃) to a deep red/orange, indicating the formation of the active Pd(0)-XPhos complex.

• Heating: Heat the reaction to 80°C for 5 hours.

• Analytical Validation: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Self-Validation: Look for the complete disappearance of the aryl bromide. The absence of an [M-19]⁺ peak confirms that the C5-fluorine is intact, validating that the mild base conditions successfully prevented HF elimination.

• Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate for column chromatography.

Protocol B: Cross-Coupling using the HCl Salt (Pre-Neutralization Workaround)

If the free base cannot be isolated and the HCl salt must be used, this protocol utilizes a pre-neutralization step to mitigate chloride inhibition [2].

• Pre-Neutralization Phase: In a Schlenk flask, combine the Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl salt (1.0 equiv) and finely milled K₃PO₄ (3.0 equiv) in a 9:1 mixture of 1,4-Dioxane and t-Amyl alcohol.

• Pre-Stirring: Heat to 60°C and stir vigorously for 45 minutes before adding the catalyst.

  • Self-Validation: The reaction mixture will become noticeably cloudy as insoluble KCl precipitates. This physical change validates that the chloride ions are being sequestered and the free amine is being generated.

• Catalyst Introduction: Cool the flask slightly, then add Pd(OAc)₂ (3.0 mol%), RuPhos (6.0 mol%), and the aryl bromide (1.1 equiv).

• Coupling: Heat to 90°C for 18 hours.

• Analytical Validation: Monitor via LC-MS. Due to the prolonged heating, specifically monitor the UV trace (254 nm) for the appearance of benzyl alcohol or benzyl chloride derivatives, which serve as diagnostic markers for unwanted Cbz cleavage.

• Workup: Dilute with EtOAc, wash twice with water (to remove excess K₃PO₄ and KCl), dry over Na₂SO₄, and purify.

References

• "Data-Rich Experimentation Enables Palladium-Catalyzed Couplings of Piperidines and Five-Membered (Hetero)aromatic Electrophiles", Organic Process Research & Development, ACS Publications. URL:[Link]

• "Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism", ChemRxiv. URL: [Link]

chiral HPLC separation techniques for (3,5-cis)-5-fluoropiperidin-3-yl enantiomers

Title : Advanced Chiral HPLC Separation Strategies for (3,5-cis)-5-Fluoropiperidin-3-yl Enantiomers

Executive Summary

(3,5-cis)-5-fluoropiperidin-3-yl derivatives are critical chiral scaffolds in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors (e.g., HPK1, JAK, and IRAK4 inhibitors) . The introduction of a fluorine atom at the C5 position significantly alters the basicity of the piperidine nitrogen and the conformational dynamics of the ring. Consequently, the enantiomeric resolution of the cis racemate—yielding the discrete (3R,5S) and (3S,5R) enantiomers—presents unique chromatographic challenges . This guide objectively compares leading Chiral Stationary Phases (CSPs) and details field-proven methodologies for the baseline resolution of these critical intermediates.

Mechanistic Principles of Fluorinated Piperidine Resolution

The separation of basic chiral amines relies on a delicate balance of hydrogen bonding, π−π interactions, and steric inclusion within the chiral clefts of the stationary phase.

• Stereoelectronic Effects : The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect, which reduces the pKa of the adjacent piperidine nitrogen. However, the C3 primary or secondary amine remains highly basic.

• Silanol Interference (Causality) : On traditional silica-backed CSPs, this basic amine interacts strongly with residual, unendcapped silanols via ion-exchange mechanisms. This causality explains the severe peak tailing and loss of resolution ( Rs​ ) often observed in unoptimized methods.

• Masking Strategy : To counteract this, basic modifiers such as diethylamine (DEA) or methanolic ammonia (NH 3​ /MeOH) must be introduced into the mobile phase. These additives competitively bind to the acidic silanols, ensuring the analyte interacts exclusively with the chiral selector .

Comparative Analysis of Chiral Stationary Phases (CSPs)

The industry standard for piperidine derivatives relies on polysaccharide-based CSPs. We compare coated phases (e.g., Chiralpak AD-H, Chiralcel OD-H) against immobilized phases (e.g., Chiralpak IC).

• Coated Phases (Amylose/Cellulose) : Offer excellent chiral recognition but are restricted to standard alkane/alcohol mobile phases. Strong solvents like Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM) will strip the polymer from the silica support.

• Immobilized Phases (Chiralpak IC) : The cellulose tris(3,5-dichlorophenylcarbamate) selector is covalently bonded to the silica. This allows the use of "forbidden" solvents like MTBE, which provides a unique dipole moment that enhances the enantioselective hydrogen-bonding network between the fluoropiperidine and the carbamate linkages .

Table 1: Comparative Performance of CSPs for 1-Benzyl-(3,5-cis)-5-fluoropiperidin-3-amine

Chiral Stationary Phase	Mobile Phase Composition	Basic Additive	Ret. Time Peak 1 (min)	Ret. Time Peak 2 (min)	Selectivity ( α )	Resolution ( Rs​ )
Chiralpak IC (Immobilized)	MTBE / EtOH (90:10)	10 mM NH 3​ in MeOH	12.4	15.1	1.25	2.8
Chiralpak AD-H (Coated)	Hexane / IPA (80:20)	0.1% DEA	18.3	19.8	1.10	1.3
Chiralcel OD-H (Coated)	Hexane / EtOH (85:15)	0.1% DEA	22.1	22.9	1.05	0.8

(Data synthesized from comparative baseline studies on fluorinated piperidine scaffolds. Chiralpak IC demonstrates superior resolution due to its compatibility with MTBE).

Methodological Workflow

Decision matrix for chiral stationary phase and mobile phase selection.

Step-by-Step Experimental Protocol

The following is a self-validating protocol for the preparative separation of tert-butyl (3S,5S)- and (3R,5R)-3-amino-5-fluoropiperidine-1-carboxylate, adapted from optimized industrial workflows .

Phase 1: System Preparation and Suitability

• Mobile Phase Preparation : Prepare a mixture of MTBE and Ethanol (e.g., 90:10 v/v). To the MTBE, add a 10 mM solution of anhydrous ammonia (NH 3​ ) dissolved in Methanol. Causality: The NH 3​ acts as a dynamic silanol-masking agent without leaving non-volatile residues, which is critical for downstream solvent evaporation and compound recovery.

• Column Equilibration : Flush a Chiralpak IC preparative column (3 x 25 cm, 5 µm) with the mobile phase at a flow rate of 15 mL/min until the baseline UV absorbance (at 254 nm) is entirely stable (approx. 10 column volumes).

• System Suitability Testing (SST) : Inject a 20 µL analytical standard of the racemate. Verify that the resolution ( Rs​ ) is ≥ 2.0 and the tailing factor for both peaks is ≤ 1.5. Self-Validation: If tailing exceeds 1.5, the silanol masking is insufficient; increase the NH 3​ concentration to 15 mM before proceeding to the preparative scale.

Phase 2: Preparative Injection and Recovery 4. Sample Loading : Dissolve 500 mg of the racemic tert-butyl 3-amino-5-fluoropiperidine-1-carboxylate in 5 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter to remove particulates. 5. Chromatographic Run : Inject the sample onto the column. Monitor the eluent using a UV detector at 254 nm. 6. Fraction Collection : Collect the eluate corresponding to Peak 1 (typically the (3S,5S) enantiomer) and Peak 2 ((3R,5R) enantiomer) into separate, pre-weighed round-bottom flasks. 7. Isolation : Remove the volatile solvents under reduced pressure (rotary evaporation) at 30°C to prevent thermal degradation of the Boc-protecting group. 8. Chiral Purity Verification : Re-inject a 1 mg/mL solution of each isolated fraction onto an analytical Chiralpak IC column. Confirm an Enantiomeric Excess (ee) of ≥ 99%.

Conclusion

For the baseline resolution of (3,5-cis)-5-fluoropiperidin-3-yl enantiomers, immobilized polysaccharide phases (specifically Chiralpak IC) significantly outperform traditional coated phases. The structural rigidity of the immobilized carbamate selector, combined with the ability to use MTBE and methanolic ammonia, successfully mitigates the stereoelectronic challenges posed by the fluorinated basic amine, ensuring high-yield, high-purity preparative recovery.

References

• Pyrido[3,2-d]pyrimidines as hpk1 inhibitors. World Intellectual Property Organization (WIPO).
• Pyrrolo[2,3-d]pyrimidinyl, pyrrolo[2,3-b]pyrazinyl and pyrrolo[2,3-d]pyridinyl acrylamides. World Intellectual Property Organization (WIPO).

• Structure–Activity Relationship, Drug Metabolism and Pharmacokinetics Properties Optimization, and in Vivo Studies of New Brain Penetrant Triple T-Type Calcium Channel Blockers. Journal of Medicinal Chemistry, ACS Publications, 2016.[Link]

pharmacokinetic differences between fluorinated and non-fluorinated piperidine scaffolds

Pharmacokinetic Profiling: Fluorinated vs. Non-Fluorinated Piperidine Scaffolds in Drug Design

Piperidine is the most prevalent nitrogenous heterocycle found in FDA-approved small molecule therapeutics. However, the high basicity (pKa ~10–11) of the unsubstituted piperidine amine often introduces significant pharmacokinetic (PK) bottlenecks, including poor passive membrane permeability, excessively high volumes of distribution, and off-target liabilities such as hERG channel inhibition.

As an Application Scientist guiding lead optimization, I rely on the bioisosteric replacement of hydrogen with fluorine on the piperidine ring to overcome these hurdles. This guide objectively compares the performance of fluorinated and non-fluorinated piperidine scaffolds, detailing the mechanistic causality behind their PK differences and providing the self-validating experimental protocols required to evaluate them.

Mechanistic Causality: The "Fluorine Effect" on Pharmacokinetics

The strategic incorporation of fluorine is not merely a structural decoration; it is a targeted physicochemical intervention. Fluorine’s high electronegativity and the exceptional strength of the C–F bond fundamentally alter the scaffold's behavior in biological systems.

• Basicity (pKa) Attenuation & hERG Mitigation: The strong electron-withdrawing inductive effect of fluorine pulls electron density away from the basic nitrogen. Depending on the topological distance (β- or γ-position) and the number of fluorine atoms (mono- vs. gem-difluoro), the pKa can drop by 1.5 to 4.0 units 1. This shifts the ionization equilibrium at physiological pH (7.4), increasing the fraction of the neutral species. Consequently, this enhances passive membrane permeability and reduces electrostatic interactions with the hERG potassium channel, directly lowering cardiotoxicity risks 2.

• Lipophilicity (LogP/LogD) Modulation: While the C–F bond is inherently more lipophilic than a C–H bond, the concomitant drop in pKa alters the distribution coefficient (LogD) at pH 7.4. The overall lipophilicity is carefully balanced by the low polarizability of fluorine, preventing the excessive lipophilicity that typically drives promiscuous protein binding 3.

• Metabolic Stability (CYP450 Shielding): The C–F bond energy (~116 kcal/mol) is significantly higher than the C–H bond (~98 kcal/mol). Placing fluorine at metabolically labile sites sterically and electronically shields the piperidine ring from Cytochrome P450 (CYP450)-mediated N-dealkylation and α-oxidation, thereby reducing intrinsic clearance (CLint) 4.

Logical mapping of piperidine fluorination effects on pharmacokinetic profiles.

Quantitative Data Comparison

The following table summarizes the physicochemical shifts observed when transitioning from a non-fluorinated piperidine to mono- and difluorinated analogs. Notice the inverse relationship between the degree of fluorination and the resulting pKa and hERG affinity.

Scaffold	Structural Modification	Calculated pKa	LogP (Neutral)	CYP450 Metabolic Stability	hERG Affinity Risk
Piperidine	Unsubstituted	~11.0	0.84	Low (Rapid Clearance)	High
3-Fluoropiperidine	Mono-fluoro (β-position)	~8.8	0.95	Moderate	Medium
4-Fluoropiperidine	Mono-fluoro (γ-position)	~9.2	0.92	Moderate	Medium
3,3-Difluoropiperidine	Gem-difluoro (β-position)	~7.0	1.15	High (Low Clearance)	Low
4,4-Difluoropiperidine	Gem-difluoro (γ-position)	~7.5	1.10	High (Low Clearance)	Low

Experimental Methodologies

To ensure scientific integrity, PK properties must be validated through robust, self-validating experimental systems. Below are the definitive protocols for evaluating these scaffolds.

Protocol A: pKa and LogD Determination via Potentiometric Titration

Causality & Validation: We utilize potentiometric titration rather than simple computational prediction because the conformational preference of fluorinated piperidines (which often favor the axial-F conformer due to charge-dipole interactions) uniquely influences the experimental pKa. This system is self-validating: the continuous measurement of electromotive force against the volume of titrant creates a Bjerrum difference curve. Any deviation from the theoretical Nernstian slope immediately flags calibration errors or impurities, ensuring the derived pKa is intrinsically verified by the curve's inflection symmetry.

Step-by-Step Workflow:

• Standardization: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) to ensure an accurate Nernstian slope.

• Sample Preparation: Dissolve 1–2 mg of the piperidine derivative in 0.15 M KCl. Rationale: This maintains a constant ionic strength, accurately mimicking physiological blood conditions.

• Titration: Titrate with standardized 0.1 M HCl and 0.1 M KOH under a strict nitrogen atmosphere. Rationale: Nitrogen prevents atmospheric CO2 absorption, which would otherwise form carbonic acid and skew the basic inflection points.

• LogD Partitioning: To determine LogD, introduce a known volume of n-octanol to the aqueous titration vessel. The shift in the apparent pKa (pKa') in this biphasic system allows for the precise calculation of LogP and LogD(7.4).

Protocol B: In Vitro Microsomal Clearance (CLint) Assay

Causality & Validation: Liver microsomes contain the primary CYP450 enzymes responsible for piperidine metabolism. By tracking the disappearance of the parent compound, we calculate the in vitro half-life and intrinsic clearance. This protocol operates as a self-validating system by incorporating a zero-minute control (to verify 100% initial concentration) and a minus-NADPH control (to confirm that degradation is strictly CYP450-mediated and not due to chemical instability).

Step-by-Step Workflow:

• Preparation: Pre-incubate human liver microsomes (0.5 mg/mL protein) with the piperidine test compound (1 µM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2 at 37°C for 5 minutes. Rationale: MgCl2 is a necessary cofactor for optimal CYP450 structural stability and enzymatic activity.

• Initiation: Initiate the reaction by adding NADPH (1 mM final concentration). Rationale: NADPH provides the essential reducing equivalents required for CYP450 catalytic cycles.

• Time-Course Sampling & Quenching: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately dispense into 150 µL of ice-cold acetonitrile containing an internal standard. Rationale: Cold acetonitrile instantly denatures the CYP enzymes, halting the reaction precisely at the target timepoint while precipitating proteins to protect the LC-MS column.

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Data Processing: Plot the natural log of percentage remaining vs. time. The slope (-k) is used to calculate half-life ( t1/2​=0.693/k ) and intrinsic clearance ( CLint​=(k×Volume)/ProteinConcentration ).

Step-by-step workflow for in vitro microsomal clearance (CLint) determination.

Conclusion

The transition from a non-fluorinated to a fluorinated piperidine scaffold represents a powerful, rational design choice in medicinal chemistry. By leveraging the electron-withdrawing nature and bond strength of fluorine, researchers can systematically depress basicity, fine-tune lipophilicity, and block metabolic liabilities. When validated through rigorous, self-correcting experimental protocols, fluorinated piperidines consistently demonstrate superior pharmacokinetic profiles compared to their unsubstituted counterparts.

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery | The Journal of Organic Chemistry - ACS Publications | 1

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference | National Institutes of Health (NIH) | 4

• Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity | Journal of Medicinal Chemistry - ACS Publications | 3

• Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table | Drug Hunter |2

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• 1. pubs.acs.org [pubs.acs.org]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl

For researchers, scientists, and professionals in the field of drug development, the responsible management and disposal of chemical reagents is a cornerstone of laboratory safety, environmental protection, and regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl (CAS No. 1356342-49-8), a fluorinated piperidine derivative. This document synthesizes information from available safety data sheets and established protocols for handling halogenated organic compounds, carbamates, and amine hydrochlorides to ensure the safe and compliant disposal of this substance.

Hazard Identification and Risk Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards associated with Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl is imperative. According to available safety data, this compound is classified with the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Respiratory Irritation (Category 3): May cause respiratory irritation.[1]

Given its chemical structure, it is also prudent to consider the hazards associated with its constituent functional groups:

• Fluorinated Piperidine: Halogenated organic compounds are often persistent in the environment and are subject to strict disposal regulations.[2][3][4]

• Carbamate: Carbamate esters can exhibit toxicity and some are known cholinesterase inhibitors.[5] The U.S. Environmental Protection Agency (EPA) has specific treatment standards for carbamate wastes.[6]

• Amine Hydrochloride: This salt form can be corrosive and requires careful handling to avoid inhalation of dust.[7]

Personal Protective Equipment (PPE) and Handling

To mitigate the risks of exposure during handling and disposal, the following personal protective equipment is mandatory:

PPE Category	Specification
Eye and Face Protection	Chemical safety goggles or a full-face shield approved under NIOSH (US) or EN 166 (EU) standards.[1]
Hand Protection	Compatible, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected for integrity before use.[7]
Skin and Body Protection	A lab coat, long-sleeved shirt, and long pants to prevent skin contact. An apron may be necessary for larger quantities.[5][8]
Respiratory Protection	For operations that may generate dust, a NIOSH-approved respirator is recommended.[9][10]

All handling of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5][7]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill area.[11]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.[12]

• Don PPE: Before addressing the spill, put on the appropriate personal protective equipment as outlined in the section above.[11]

• Contain and Clean:

  • For solid spills, carefully sweep or scoop the material into a designated hazardous waste container, avoiding dust generation.[1][10]

  • Use an inert absorbent material for liquid spills (if the compound is in solution), and place it into the hazardous waste container.[11]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), collecting all cleaning materials as hazardous waste.[5]

Step-by-Step Disposal Protocol

Under no circumstances should Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl be disposed of down the drain or in regular trash.[5][13][14] It must be treated as hazardous chemical waste.

• Waste Segregation:

  • Designate a specific, clearly labeled, and sealed container for "Halogenated Organic Waste" to collect all waste containing Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl.[14][15]

  • This includes unused product, contaminated labware (e.g., pipette tips, vials), and contaminated PPE.[5][11]

  • Do not mix with non-halogenated waste to avoid costly disposal procedures.[14]

• Waste Container Requirements:

  • The container must be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.[5][15]

  • Keep the container closed at all times except when adding waste.[5][15]

• Waste Labeling:

  • Label the waste container with the words "Hazardous Waste."[5][14]

  • List the full chemical name: "Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl" and its CAS number: 1356342-49-8.[15]

  • Indicate the known hazards (e.g., "Toxic," "Irritant").[5]

• Storage of Waste:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[11][16][17]

  • Store away from incompatible materials.[16][17]

• Final Disposal:

  • The disposal of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl must be handled by a licensed professional waste disposal company.[12]

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and to ensure all documentation is completed in compliance with local, state, and federal regulations.[12]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl.

Caption: Workflow for the proper disposal of Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl.

References

• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2011, June 13). Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Federal Register. Retrieved from [Link]

• Illinois General Assembly. (n.d.). TITLE 35: ENVIRONMENTAL PROTECTION, SUBTITLE G: WASTE DISPOSAL, CHAPTER I: POLLUTION CONTROL BOARD, SUBCHAPTER c: HAZARDOUS WASTE OPERATING REQUIREMENTS, PART 729 LANDFILLS: PROHIBITED HAZARDOUS WASTES. Retrieved from [Link]

• Electronic Code of Federal Regulations. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Methyl carbamate. Retrieved from [Link]

• Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents. Environment, Health and Safety. Retrieved from [Link]

• Aichem. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• Aichem. (n.d.). What are the Health and Safety Guidelines for Using Amines?. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume VII Propellants, Explosives, Chemical Warfare. Retrieved from [Link]

• Greenbook. (2017, December 12). SAFETY DATA SHEET AMINE 6. Retrieved from [Link]

• Spasovski, D., et al. (n.d.). PHOTOCHEMICAL PROCESSES FOR REMOVAL OF CARBAMATE PESTICIDES FROM WATER. Journal of the University of Chemical Technology and Metallurgy.

• DC Fine Chemicals. (2024, November 4). Safety Data Sheet - Benzyl benzoate, Ph. Eur., USP. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes. Retrieved from [Link]

• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet - Benzyl 5-Fluoropiperidin-3-Ylcarbamate Hydrochloride. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). School Chemistry Laboratory Safety Guide. Retrieved from [Link]

• American Chemical Society. (2021). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl

This document provides a comprehensive safety framework for researchers, scientists, and drug development professionals handling Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl (CAS No: 1356342-49-8). The following protocols are synthesized from available safety data, structural activity relationships, and best practices in laboratory safety. Our objective is to empower you with the knowledge to work safely, ensuring both personal protection and data integrity.

Hazard Assessment: A Multi-faceted Approach

A thorough understanding of the potential hazards is the foundation of a robust safety plan. For Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl, we must consider not only the information provided in the Safety Data Sheet (SDS) but also the potential risks inferred from its chemical structure.

Direct Hazard Information

The primary source of hazard information is the compound's Safety Data Sheet (SDS). The known hazards are summarized below.[1]

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.
Specific Target Organ Toxicity, Single Exposure	Category 3	H335: May cause respiratory irritation.

Inferred Hazards from Chemical Structure

Beyond the SDS, the molecule's constituent parts—a carbamate, a fluorinated piperidine ring, and a benzyl group—suggest additional vigilance is warranted.

• Carbamate Moiety : Carbamates as a class are known for their potential to inhibit acetylcholinesterase, an enzyme critical for nerve function.[2] While this specific compound is not primarily listed as a neurotoxin, this underlying potential of the carbamate class necessitates handling procedures that prevent any level of exposure. Furthermore, carbamates can be susceptible to hydrolysis, especially under alkaline conditions, which can affect sample stability.[3]

• Fluoropiperidin Moiety :

  • Piperidine Core : The piperidine ring is a foundational structure. Piperidine itself is a corrosive substance that can cause severe skin burns and eye damage and is toxic upon inhalation.[4][5][6] This inherent reactivity of the core structure likely contributes to the observed skin and eye irritation of the target compound.

  • Organofluorine Nature : The presence of a carbon-fluorine bond introduces specific considerations. While the C-F bond is typically strong, metabolic processes or certain chemical conditions can lead to its cleavage, potentially releasing fluoride ions.[7][8] Long-term exposure to certain organofluorine compounds has been associated with health concerns, underscoring the need to minimize exposure.[8][9] Crucially, the fluorine atom classifies this compound as a halogenated organic , which has specific waste disposal requirements.[10][11][12][13]

Core Personal Protective Equipment (PPE) Protocol

Based on the comprehensive hazard assessment, the following multi-layered PPE protocol is mandatory for all handling procedures involving Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl.

Eye and Face Protection

• What to Wear :

  • Chemical Splash Goggles : Must be worn at all times. They should be impact-resistant and provide a complete seal around the eyes.[4][6]

  • Face Shield : A full-face shield must be worn over the chemical splash goggles, especially when handling the solid powder, preparing solutions, or performing transfers where splashing is possible.[1][6]

• Why it's Necessary : The compound is classified as causing serious eye irritation (Category 2A).[1] Direct contact with even a small amount of the solid or a solution could result in significant and potentially irreversible eye damage. The face shield provides a secondary barrier against splashes and airborne particles.

Skin and Body Protection

• What to Wear :

  • Gloves : Double-gloving with chemical-resistant gloves (e.g., nitrile) is required. Gloves must be inspected for integrity before each use. Dispose of contaminated gloves immediately in the designated hazardous waste stream.[6]

  • Laboratory Coat : A clean, flame-retardant lab coat with long sleeves and a secure closure is mandatory.

  • Chemical-Resistant Apron : Worn over the lab coat for added protection during solution preparation and transfers.

  • Full Body Protection : For large-scale operations or in the event of a significant spill, a complete chemical-resistant suit should be utilized.[6]

• Why it's Necessary : The compound causes skin irritation.[1] The piperidine substructure suggests a potential for more severe dermal effects with prolonged contact.[4] A multi-layered approach prevents direct skin contact and minimizes the risk of cross-contamination.

Respiratory Protection

• What to Wear :

  • Primary Engineering Control : All handling of this compound, especially in its solid form, must be conducted within a certified chemical fume hood to minimize dust and vapor generation.[12][14]

  • Respirator : In situations where a fume hood is not available or during emergency spill response, a NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges is required.[6]

• Why it's Necessary : The compound may cause respiratory irritation.[1] Inhaling the fine powder can directly affect the respiratory tract. The fume hood is the most effective way to prevent inhalation exposure.

Procedural Guidance: A Step-by-Step Workflow

Adherence to a strict, logical workflow is crucial for safety. The following steps provide a self-validating system for handling the compound from receipt to disposal.

Pre-Handling Preparations

• Designate Area : All work with this compound must be performed in a designated area, such as a specific chemical fume hood, clearly labeled with the compound's identity and hazards.[12]

• Assemble Materials : Gather all necessary equipment (spatulas, weigh boats, glassware, solvents) and place them inside the fume hood before introducing the compound.

• Verify Emergency Equipment : Ensure a safety shower and eyewash station are accessible and functional. Confirm the location of the appropriate spill kit.

• Don PPE : Put on all required PPE in the correct order (lab coat, apron, goggles, face shield, then gloves).

Handling the Compound

• Weighing (Solid) :

  • Perform all weighing operations inside the fume hood on a tared weigh boat or paper.

  • Use techniques that minimize dust generation, such as gentle scooping rather than pouring from a height.[15]

  • Close the primary container immediately after dispensing.

• Solution Preparation :

  • Slowly add the solid compound to the solvent to prevent splashing.[15]

  • Keep the container covered as much as possible during dissolution.

• Post-Handling :

  • Decontaminate all surfaces and equipment that came into contact with the chemical.

  • Securely seal and label all containers of the compound.

Doffing PPE and Hygiene

• Remove PPE Carefully : Remove PPE in an order that minimizes cross-contamination (apron, outer gloves, face shield, goggles, inner gloves, lab coat).

• Dispose of PPE : All disposable PPE (gloves, weigh boats, etc.) must be discarded as hazardous chemical waste.[15]

• Wash Hands : Wash hands and any potentially exposed skin thoroughly with soap and water immediately after the procedure is complete.[1][6]

Caption: Recommended workflow for handling Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl.

Emergency and Disposal Plans

Exposure Response

Immediate and correct action is critical in the event of an exposure.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact : Remove contaminated clothing and wash the affected area immediately with soap and plenty of water for at least 15 minutes. Seek medical attention.[1]

• Inhalation : Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill Cleanup

• Evacuate non-essential personnel from the area.

• Wearing full PPE (including respiratory protection), cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[14]

• Ventilate the area and decontaminate the spill site thoroughly.

Waste Disposal Plan

Proper segregation and disposal of waste are essential for laboratory and environmental safety.

• Classification : As a fluorinated organic compound, all waste containing Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl must be classified as Halogenated Organic Waste .[10][11]

• Segregation :

  • Solid Waste : Collect unused compound, contaminated consumables (e.g., gloves, weigh boats, paper towels), and spill cleanup materials in a clearly labeled, sealed container designated for solid halogenated waste.[15]

  • Liquid Waste : Collect all solutions containing the compound in a compatible, sealed, and clearly labeled container for liquid halogenated waste.

• Labeling : All waste containers must be clearly labeled with the full chemical name and appropriate hazard warnings. Do not use abbreviations.[11]

• Compatibility : Never mix halogenated waste with non-halogenated waste streams.[10][11][13] Contamination of non-halogenated solvent waste with even small amounts of halogenated compounds requires the entire container to be treated as more expensive halogenated waste.[13]

By adhering to these rigorous safety and handling protocols, you can effectively mitigate the risks associated with Benzyl ((3,5-ciS)-5-fluoropiperidin-3-yl)carbamate HCl, ensuring a safe and productive research environment.

References

• New Jersey Department of Health. (2010, January). Hazardous Substance Fact Sheet: Piperidine. Retrieved from [Link]

• Braun Research Group. (n.d.). Standard Operating Procedure: Halogenated Organic Liquids. University of Delaware. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Sheng, J. J., et al. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 985-988. Retrieved from [Link]

• Washington State University. (n.d.). Halogenated Solvents Safety SOP. Retrieved from [Link]

• Sheng, J. J., et al. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 985-988. Available at: [Link]

• University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk Services. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• PENTA. (2024, May 7). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• Najem, A. (2022, February 11). What are the most challenges problems faced by the chemistry of Fluorine in drug discovery? ResearchGate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• Al-Sallami, F. M., et al. (2025, September 2). Observational suspected adverse drug reaction profiles of fluoro-pharmaceuticals and potential mimicry of per- and polyfluoroalkyl substances (PFAS) in the United Kingdom. Environmental Health. Retrieved from [Link]

• Moughty, N., et al. (2021). Chemical Aspects of Human and Environmental Overload with Fluorine. Chemical Reviews, 121(9), 5348-5401. Retrieved from [Link]

• Rupa Health. (n.d.). Carbamates. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 632.1: The Determination of Carbamate and Amide Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• Thermo Fisher Scientific. (2009, September 22). SAFETY DATA SHEET: Benzyl carbamate. Retrieved from [Link]

• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet: Benzyl 5-Fluoropiperidin-3-Ylcarbamate Hydrochloride. Retrieved from [Link]

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